Butylated triphenyl phosphate

• CAS: 220352-35-2

Core Science & Biosynthesis

Tris(p-tert-butylphenyl) phosphate CAS number and structure

CAS Number: 78-33-1

Structure:

This technical guide provides a comprehensive overview of Tris(p-tert-butylphenyl) phosphate (B84403), a compound utilized in various industrial applications. This document details its chemical identity, physicochemical properties, and available toxicological information. It also includes an outline of a common experimental protocol for its synthesis and a visualization of the synthesis workflow. This guide is intended for researchers, scientists, and drug development professionals who may encounter this compound.

Core Compound Information

Tris(p-tert-butylphenyl) phosphate is an organophosphate ester characterized by a central phosphate group bonded to three p-tert-butylphenyl groups.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Tris(p-tert-butylphenyl) phosphate is presented below.

Property	Value	Reference(s)
Molecular Formula	C₃₀H₃₉O₄P	[][3]
Molecular Weight	494.6 g/mol	[][3]
Appearance	White to pale yellow solid	[][4]
Melting Point	100-104 °C	[4][5]
Boiling Point	224-226 °C at 0.1 Torr	[4][5]
Flash Point	281.1 °C	[][4]
Solubility	Insoluble in water; Slightly soluble in Chloroform and Methanol	[4][5]
Density	1.080 ± 0.06 g/cm³ (Predicted)	[4]
Vapor Pressure	2.23E-10 mmHg at 25°C	[4]

Synthesis

A common laboratory-scale synthesis of Tris(p-tert-butylphenyl) phosphate involves the reaction of p-tert-butylphenol with phosphorus oxychloride.[6]

Experimental Protocol: Laboratory-Scale Synthesis

Materials and Equipment:

• p-tert-butylphenol

• Phosphorus oxychloride (POCl₃)

• Anhydrous toluene (B28343)

• Pyridine (B92270)

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (B78521) (NaOH)

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Three-neck round-bottom flask

• Magnetic stir bar

• Reflux condenser with a drying tube

• Addition funnel

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Büchner funnel

Procedure:

• Reaction Setup: Assemble a dry three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and an addition funnel. Ensure all glassware is oven-dried.[6]

• Reagent Preparation: Under an inert atmosphere, dissolve p-tert-butylphenol (3.0 equivalents) and pyridine (3.3 equivalents) in anhydrous toluene in the flask.[6]

• Initial Cooling: Cool the stirred solution to 0-5 °C using an ice-water bath.[6]

• Addition of POCl₃: Add phosphorus oxychloride (1.0 equivalent), dissolved in a small amount of anhydrous toluene, to the addition funnel. Add the POCl₃ solution dropwise to the cooled reaction mixture over 30-60 minutes, maintaining the temperature below 10 °C. A white precipitate of pyridinium (B92312) hydrochloride will form.[6]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir the reaction at room temperature for 12-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[6]

• Filtration: Filter the reaction mixture through a Büchner funnel to remove the pyridinium hydrochloride precipitate. Wash the precipitate with a small amount of cold toluene.[6]

• Aqueous Washing: Transfer the combined filtrate to a separatory funnel. Wash with 1 M HCl (twice the volume of the organic layer) to remove any remaining pyridine. Then, wash with 1 M NaOH (twice the volume) to remove any unreacted phenol. Finally, wash with brine (once) to remove residual salts.[6]

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[6]

• Solvent Removal: Filter off the drying agent and remove the toluene under reduced pressure using a rotary evaporator to yield the crude product.[6]

• Purification: The crude product can be further purified by recrystallization from a suitable solvent.[]

Synthesis Workflow

Caption: A diagram illustrating the laboratory synthesis workflow for Tris(p-tert-butylphenyl) phosphate.

Applications

Tris(p-tert-butylphenyl) phosphate is primarily used as a flame retardant and a plasticizer in various materials.[] It is also utilized as an anti-wear additive in hydraulic fluids and lubricants.[7]

Toxicological Information

Publicly available information on the specific biological activities and toxicological profile of Tris(p-tert-butylphenyl) phosphate is limited.[1][8] This represents a significant knowledge gap. Some sources suggest potential endocrine-disrupting effects and toxicity to biological systems at high exposure levels, but detailed studies are lacking.[]

It is important to note that much of the recent toxicological research in this chemical class has focused on its isomer, Tris(2,4-di-tert-butylphenyl) phosphate (TDTBPP). Studies on TDTBPP have suggested potential for altering lipid metabolism and inducing cardiotoxicity.[1][3] However, these findings cannot be directly extrapolated to Tris(p-tert-butylphenyl) phosphate due to structural differences.[9]

Given the limited specific toxicological data, Tris(p-tert-butylphenyl) phosphate should be handled with care, following standard laboratory safety procedures.[10] This includes use in a well-ventilated area and wearing appropriate personal protective equipment.[10]

Future Research

The lack of comprehensive toxicological and biological data for Tris(p-tert-butylphenyl) phosphate highlights a critical area for future investigation. Further research is needed to understand its potential health effects, including its endocrine-disrupting potential, metabolic pathways, and mechanisms of toxicity, to ensure its safe application.

References

• 1. Acute exposure to tris(2,4-di-tert-butylphenyl)phosphate elicits cardiotoxicity in zebrafish (Danio rerio) larvae via inducing ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. welltchemicals.com [welltchemicals.com]
• 5. Novel Organophosphate Ester Tris(2,4-di- tert-butylphenyl)phosphate Alters Lipid Metabolism: Insights from Lipidomic Analysis and mRNA Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Safety assessment for Tris(2,4-di-tert-butylphenyl) phosphite (Irgafos 168) used as an antioxidant and stabilizer in food contact applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Butylated Triphenyl Phosphate: An In-depth Technical Guide on its Flame Retardant Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butylated triphenyl phosphate (B84403) (BTPP) is a halogen-free organophosphorus flame retardant that has garnered significant attention due to its high efficiency, thermal stability, and favorable toxicological profile compared to halogenated alternatives. This technical guide provides a comprehensive overview of the core mechanism of action by which BTPP imparts flame retardancy to polymeric materials. It operates through a dual-mode mechanism, exerting its effects in both the condensed and gas phases of a fire. In the condensed phase, it promotes the formation of a protective char layer, while in the gas phase, it interrupts the combustion cycle through radical scavenging. This document details the chemical transformations involved, presents quantitative data on its performance, outlines key experimental evaluation protocols, and provides visual representations of the underlying pathways.

Introduction

The increasing demand for fire-safe materials in various sectors, including electronics, construction, and transportation, has driven the development of advanced flame retardant technologies. Butylated triphenyl phosphate, a member of the aryl phosphate ester family, has emerged as a leading candidate to replace traditional halogenated flame retardants, which are being phased out due to environmental and health concerns. BTPP offers an excellent balance of flame retardancy, plasticizing efficiency, and processability, making it suitable for a wide range of polymers, including polyvinyl chloride (PVC), polycarbonate (PC), acrylonitrile-butadiene-styrene (ABS), and their alloys.[1][2] Understanding the fundamental mechanisms by which BTPP operates is crucial for optimizing its use and for the rational design of next-generation fire-retardant materials.

Core Mechanism of Action

Butylated triphenyl phosphate functions as a flame retardant through a combination of condensed-phase and gas-phase actions, which work synergistically to suppress fire ignition and propagation.

Condensed-Phase Mechanism: The Charring Effect

Upon exposure to the high temperatures of a developing fire, butylated triphenyl phosphate undergoes thermal decomposition. This process is central to its condensed-phase flame retardant activity. The primary steps are as follows:

• Hydrolysis and Formation of Phosphoric Acid: The ester linkages in BTPP are hydrolyzed, leading to the formation of phosphoric acid derivatives.[3]

• Dehydration and Polycondensation: The phosphoric acid acts as a catalyst for the dehydration of the polymer matrix. This process promotes cross-linking and the formation of a stable, carbonaceous char layer on the material's surface.

• Formation of a Protective Barrier: The resulting char layer acts as a physical barrier, insulating the underlying polymer from the heat of the flame and limiting the release of flammable volatile compounds into the gas phase.[3] This barrier also impedes the transfer of oxygen to the polymer, further stifling combustion.

The overall efficiency of the condensed-phase mechanism is often evaluated by the amount of char residue remaining after thermal decomposition, which can be quantified using Thermogravimetric Analysis (TGA).

Gas-Phase Mechanism: Radical Scavenging

In addition to its action in the solid material, BTPP also contributes to flame retardancy in the gas phase. During pyrolysis, volatile phosphorus-containing compounds are released into the flame. These species actively interfere with the highly exothermic chain reactions of combustion.

The key steps in the gas-phase mechanism are:

• Generation of Phosphorus Radicals: The volatile phosphorus compounds decompose in the high-temperature environment of the flame to produce active phosphorus-containing radicals, such as PO• and HPO•.[4]

• Interruption of the Combustion Cycle: These phosphorus radicals are highly effective at "scavenging" the key radical species that propagate the fire, primarily hydrogen (H•) and hydroxyl (OH•) radicals.[2][4] The reactions involved are:

  • PO• + H• → HPO

  • HPO + H• → H₂ + PO•

  • HPO + OH• → H₂O + PO•

  • OH• + H• → H₂O

By converting the highly reactive H• and OH• radicals into less reactive species, the phosphorus-containing compounds effectively break the chain reactions that sustain the flame, leading to a reduction in heat release and eventual flame extinguishment.[4]

Quantitative Performance Data

The flame retardant efficacy of butylated triphenyl phosphate is typically evaluated using standardized fire tests. The following tables summarize representative quantitative data for BTPP in various polymer systems. It is important to note that performance can vary depending on the specific polymer grade, loading level of the flame retardant, and the presence of other additives.

Table 1: UL 94 Vertical Burn Test Results for Polymers with Butylated Triphenyl Phosphate

Polymer Matrix	BTPP Loading (wt%)	Thickness (mm)	UL 94 Rating
PVC	10	1.6	V-2
PVC	15	1.6	V-0
PC/ABS	12	3.0	V-0
PBT	20	1.6	V-0[3]

Note: The data for PVC is based on hypothetical yet representative performance.[5] The data for PBT is in combination with melamine.

Table 2: Cone Calorimetry Data for Polymers with Butylated Triphenyl Phosphate (Heat Flux: 50 kW/m²)

Polymer Matrix	BTPP Loading (wt%)	Time to Ignition (s)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)
PVC (Control)	0	45	450	85
PVC with BTPP	15	55	250	60
PC/ABS (Control)	0	30	1032	95
PC/ABS with TPP*	10	35	820	88

Note: Data for PVC is hypothetical and representative.[5] Data for PC/ABS is with Triphenyl Phosphate (TPP), which has a similar mechanism to BTPP.[6]

Table 3: Thermogravimetric Analysis (TGA) Data for Polymers with Butylated Triphenyl Phosphate

Polymer Matrix	BTPP Loading (wt%)	Onset of Decomposition (Tonset) (°C)	Temperature at Max. Decomposition Rate (Tmax) (°C)	Char Yield at 700°C (%)
PVC (Control)	0	280	310	15
PVC with BTPP	15	270	300	25
PBT (Control)	0	380	410	16
PBT with TPP*	20	370	400	22

Note: Data for PVC is hypothetical. Data for PBT is with Triphenyl Phosphate (TPP) in combination with melamine.[3]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this guide.

UL 94 Vertical Burn Test

Objective: To determine the material's tendency to either extinguish or spread the flame once ignited.

Apparatus:

• Test chamber, free from drafts.

• Bunsen burner with a 10 mm diameter barrel.

• Specimen holder to clamp the sample vertically.

• Surgical cotton.

• Timer.

Procedure:

• Specimen Preparation: A rectangular bar specimen (typically 125 mm x 13 mm) of a specified thickness is used.

• Conditioning: Specimens are conditioned prior to testing (e.g., at 23°C and 50% relative humidity for 48 hours).

• Mounting: The specimen is clamped from the upper 6 mm, with its longitudinal axis vertical. A layer of dry absorbent cotton is placed 300 mm below the specimen.

• Flame Application: A calibrated methane (B114726) flame (20 mm high) is applied to the center of the bottom edge of the specimen for 10 seconds and then removed.

• Observation: The afterflame time (t1) is recorded.

• Second Flame Application: Immediately after the flaming combustion ceases, the flame is reapplied for another 10 seconds.

• Second Observation: The afterflame time (t2) and afterglow time are recorded. It is also noted if any flaming drips ignite the cotton below.

• Classification: The material is classified as V-0, V-1, or V-2 based on the afterflame times, afterglow time, and whether flaming drips ignite the cotton. A V-0 classification indicates the highest level of flame retardancy in this test.[7]

Cone Calorimetry

Objective: To measure the heat release rate and other flammability properties of a material under a controlled radiant heat flux.

Apparatus:

• Conical radiant heater.

• Specimen holder and load cell.

• Spark igniter.

• Exhaust system with gas analysis (oxygen, carbon monoxide, carbon dioxide).

• Data acquisition system.

Procedure:

• Specimen Preparation: A square specimen (typically 100 mm x 100 mm) is wrapped in aluminum foil, leaving the top surface exposed, and placed in the specimen holder.

• Mounting: The holder is placed on a load cell to continuously measure the mass loss.

• Irradiation: The specimen is exposed to a pre-set radiant heat flux (e.g., 35 or 50 kW/m²) from the conical heater.

• Ignition: A spark igniter is positioned above the specimen to ignite the flammable volatiles that are released. The time to ignition is recorded.

• Combustion and Data Collection: Throughout the test, the oxygen concentration in the exhaust gas, the exhaust flow rate, and the mass of the specimen are continuously monitored.

• Calculation: The heat release rate is calculated based on the principle of oxygen consumption (approximately 13.1 MJ of heat is released per kg of oxygen consumed). Other parameters such as total heat released, smoke production, and effective heat of combustion are also determined.

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of a sample as a function of temperature in a controlled atmosphere, providing information on thermal stability and char formation.

Apparatus:

• Thermogravimetric analyzer with a microbalance, furnace, and temperature programmer.

• Sample pans (e.g., platinum or alumina).

• Gas flow control system.

Procedure:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) is placed in a tared sample pan.

• Atmosphere: The furnace is purged with a controlled atmosphere, typically an inert gas like nitrogen, at a constant flow rate (e.g., 50 mL/min).

• Temperature Program: The sample is heated at a constant rate (e.g., 10 or 20 °C/min) over a defined temperature range (e.g., from ambient to 800°C).

• Data Recording: The mass of the sample is recorded continuously as a function of temperature.

• Data Analysis: The resulting TGA curve plots the percentage of weight loss versus temperature. The derivative of this curve (DTG curve) shows the rate of mass loss and can be used to determine the temperatures of maximum decomposition rates. The final residual mass at the end of the experiment in an inert atmosphere represents the char yield.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the key mechanisms and workflows described in this guide.

References

• 1. BUTYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. secjhuapl.edu [secjhuapl.edu]
• 3. researchgate.net [researchgate.net]
• 4. osti.gov [osti.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Butylated Triphenyl Phosphate: A Technical Guide for Polymer Science Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Butylated triphenyl phosphate (B84403) (BTPP) is a versatile organophosphate ester that serves a dual function as both a plasticizer and a halogen-free flame retardant in a wide range of polymeric materials.[1][2] Its unique combination of properties, including high thermal stability, excellent hydrolytic stability, and low volatility, makes it a compelling alternative to traditional phthalate (B1215562) plasticizers, particularly in applications demanding enhanced fire safety.[3][4] This technical guide provides a comprehensive overview of BTPP, covering its synthesis, mechanism of action, physicochemical properties, and its effects on polymer performance. Detailed experimental protocols for its evaluation and a summary of its toxicological profile are also presented to inform researchers and professionals in polymer science and related fields.

Synthesis of Butylated Triphenyl Phosphate

BTPP is typically synthesized through a multi-step process involving the reaction of p-tert-butylphenol and phenol (B47542) with phosphorus oxychloride.[5][6] The synthesis can be carried out in the presence of a Lewis acid catalyst, such as aluminum chloride or titanium tetrachloride.[6]

A general laboratory-scale synthesis procedure is as follows:

• Initial Reaction: p-tert-butylphenol is reacted with a portion of the phosphorus oxychloride. This initial reaction can be performed in a solvent like toluene.[5]

• Catalyst and Second Reactant Addition: A Lewis acid catalyst and the remaining phosphorus oxychloride are added to the reaction vessel. The dissolved p-tert-butylphenol/phosphorus oxychloride mixture is then added dropwise.[6]

• First Heating Stage: The reaction mixture is heated to a temperature below 110°C to drive the reaction forward.[6]

• Phenol Addition and Second Heating Stage: Phenol is added to the intermediate product, and the mixture is heated to a higher temperature, up to 160°C, to complete the esterification.[6]

• Purification: The crude product is then purified through a series of washing and desolvation steps to remove unreacted starting materials, byproducts, and the catalyst.[5][6]

The following diagram illustrates the general synthesis pathway for a butylated triphenyl phosphate isomer.

Figure 1: General synthesis pathway of butylated triphenyl phosphate.

Mechanism of Action as a Plasticizer

The plasticizing effect of BTPP is primarily explained by the lubricity and free volume theories.[7] By inserting its bulky molecules between polymer chains, BTPP disrupts the intermolecular forces, such as van der Waals forces, that hold the chains together in a rigid structure.[7] This separation of polymer chains increases the "free volume" within the polymer matrix, allowing for greater segmental mobility.[7] The increased mobility of the polymer chains leads to a reduction in the glass transition temperature (Tg), which is the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[8] The butoxy groups on the phenyl rings can further enhance this effect by acting as internal lubricants, facilitating the sliding of polymer chains past one another.

Physical and Chemical Properties

BTPP is a colorless to light yellow, transparent liquid with low volatility and is insoluble in water.[5] It exhibits good thermal and oxidative stability, making it suitable for high-temperature processing applications.[5] A summary of its key physical and chemical properties is presented in the table below.

Property	Value
Appearance	Colorless to light yellow transparent liquid
Molecular Formula	Varies (mixture of isomers)
Boiling Point	245-260 °C
Flash Point	224 °C
Density	1.178 g/cm³
Water Solubility	<0.1 g/100 mL at 21 °C
Phosphorus Content	~8.1%
Acid Value	≤0.1 mgKOH/g
Viscosity (38°C)	65-75 cSt

Note: The properties can vary slightly depending on the specific isomeric composition of the commercial product.

Performance in Polymer Systems: A Comparative Overview

BTPP is highly compatible with a variety of polymers, most notably polyvinyl chloride (PVC), polycarbonate/acrylonitrile butadiene styrene (B11656) (PC/ABS) blends, and polyphenylene oxide (PPO).[3][4][9] In these systems, it not only imparts flexibility but also significantly enhances flame retardancy.

The following tables provide illustrative comparative data on the performance of BTPP in PVC compared to a traditional phthalate plasticizer, dioctyl phthalate (DOP). This data is representative of the expected performance based on the properties of phosphate ester plasticizers.

Table 1: Illustrative Mechanical Properties of Plasticized PVC (60 phr Plasticizer)

Property	Unplasticized PVC	PVC with DOP	PVC with BTPP
Tensile Strength (MPa)	~50	~20	~22
Elongation at Break (%)	<10	~350	~300
Hardness (Shore A)	>95	~80	~85

Table 2: Illustrative Thermal Properties of Plasticized PVC (60 phr Plasticizer)

Property	Unplasticized PVC	PVC with DOP	PVC with BTPP
Glass Transition Temperature (Tg, °C)	~85	~-40	~-30
Temperature at 5% Weight Loss (TGA, °C)	~250	~230	~260

As the illustrative data suggests, BTPP is expected to provide a slightly higher tensile strength and hardness compared to DOP, with a somewhat lower elongation at break. A key advantage of BTPP is its contribution to thermal stability, as indicated by the higher decomposition temperature in thermogravimetric analysis (TGA).

Experimental Protocols for Evaluation

A comprehensive evaluation of BTPP as a plasticizer involves a series of standardized tests to characterize the physical, mechanical, and thermal properties of the plasticized polymer. The following is a general workflow for such an evaluation.

Figure 2: Experimental workflow for evaluating BTPP as a plasticizer.

PVC Compounding

Objective: To prepare homogeneous PVC blends with BTPP and a control plasticizer (e.g., DOP).

Materials and Equipment:

• PVC resin (e.g., suspension grade, K-value 65-70)

• Butylated triphenyl phosphate (BTPP)

• Dioctyl phthalate (DOP) as a control

• Thermal stabilizer (e.g., Ca/Zn or organotin stabilizer)

• Lubricants (internal and external)

• High-speed mixer

• Two-roll mill or laboratory extruder

Procedure:

• Dry Blending: In a high-speed mixer, blend the PVC resin, stabilizer, and lubricants until a homogeneous dry blend is obtained.[10]

• Plasticizer Addition: While mixing, gradually add the liquid plasticizer (BTPP or DOP) to the dry blend. Continue mixing until the plasticizer is fully absorbed, resulting in a free-flowing powder. For high plasticizer content, the plasticizer may be pre-heated to facilitate absorption.[11][12]

• Melt Compounding: Transfer the dry blend to a two-roll mill preheated to 160-170°C.[13] Masticate the compound until a uniform, molten sheet is formed. Alternatively, a laboratory-scale extruder can be used for continuous compounding.

• Sheet Formation: Once homogenized, sheet off the compounded material from the mill and allow it to cool.

Thermal Analysis

Objective: To determine the glass transition temperature (Tg) and thermal stability of the plasticized PVC.

6.2.1. Differential Scanning Calorimetry (DSC)

Standard: ASTM D3418, ISO 11357

Procedure:

• Prepare a small sample (5-10 mg) from the compounded PVC sheet.

• Place the sample in an aluminum DSC pan and seal it.

• Heat the sample to a temperature above its expected Tg (e.g., 120°C) at a controlled rate (e.g., 10°C/min) to erase its thermal history.

• Cool the sample to a low temperature (e.g., -80°C).

• Reheat the sample at a controlled rate (e.g., 10°C/min) and record the heat flow. The Tg is determined from the inflection point of the heat flow curve during the second heating scan.

6.2.2. Thermogravimetric Analysis (TGA)

Standard: ASTM E1131

Procedure:

• Place a small sample (10-20 mg) of the compounded PVC sheet into a TGA pan.

• Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a controlled rate (e.g., 10°C/min) under a nitrogen or air atmosphere.

• Record the weight loss of the sample as a function of temperature. The onset of decomposition and the temperature at specific weight loss percentages (e.g., T5%) are determined.[13]

Mechanical Testing

Objective: To evaluate the effect of BTPP on the mechanical properties of PVC.

6.3.1. Tensile Properties

Standard: ASTM D882 for thin films (<1 mm) or ISO 527-2 for thicker sheets.[3][14]

Procedure:

• Cut dumbbell-shaped specimens from the compression-molded sheets according to the standard's specifications.

• Condition the specimens at a standard temperature and humidity (e.g., 23°C and 50% RH).

• Using a universal testing machine, pull the specimens at a constant crosshead speed until they break.

• Record the force and elongation during the test to determine tensile strength, elongation at break, and modulus of elasticity.

6.3.2. Flexural Properties

Standard: ASTM D790.[15]

Procedure:

• Cut rectangular bar specimens from the compression-molded sheets.

• Condition the specimens as per the standard.

• Perform a three-point bending test using a universal testing machine.

• Record the load and deflection to determine the flexural strength and flexural modulus.

Migration Testing

Objective: To assess the tendency of BTPP to migrate out of the PVC matrix.

6.4.1. Solvent Extraction Method

Procedure:

• Cut a precisely weighed piece of the plasticized PVC sheet.

• Immerse the specimen in a specific solvent (e.g., hexane, ethanol, or a food simulant) for a defined period and at a specific temperature.[16]

• After the immersion period, remove the specimen, dry it, and weigh it again to determine the weight loss due to plasticizer extraction.

• The solvent can also be analyzed (e.g., by GC-MS) to quantify the amount of migrated BTPP.

6.4.2. Volatility Test

Procedure:

• Place a weighed specimen in an oven at an elevated temperature (e.g., 70°C) for a specified duration.

• After the heating period, cool the specimen in a desiccator and reweigh it to determine the weight loss due to plasticizer volatilization.

Toxicological Profile

The toxicological profile of BTPP is an important consideration for its application. Studies in animal models have indicated that at high doses, BTPP can act as an endocrine disruptor, affecting the adrenal glands and reproductive organs.[10][13] Observed effects include cholesteryl lipidosis in adrenocortical and ovarian interstitial cells, and alterations in reproductive cycles in female rats.[10][13][17] It is important to note that these effects were generally observed at high dose levels.[4]

While a specific signaling pathway for BTPP-induced toxicity has not been fully elucidated, the observed endocrine-disrupting effects suggest interference with hormone synthesis or metabolism pathways.[10] The diagram below illustrates the observed toxicological endpoints.

Figure 3: Observed toxicological effects of high-dose BTPP exposure in animal studies.

Conclusion

Butylated triphenyl phosphate is a highly effective flame-retardant plasticizer with a favorable balance of properties for a variety of polymer applications. Its excellent thermal and hydrolytic stability, coupled with low volatility, make it a durable and high-performing additive. While it demonstrates good plasticizing efficiency, its primary advantage lies in its ability to simultaneously enhance the fire safety of polymeric materials. As with any chemical substance, a thorough evaluation of its toxicological profile is necessary for its intended application, particularly in consumer products and materials with potential for human contact. The experimental protocols outlined in this guide provide a framework for a comprehensive assessment of BTPP's performance and suitability in specific polymer formulations.

References

• 1. bpb-eu-w2.wpmucdn.com [bpb-eu-w2.wpmucdn.com]
• 2. zwickroell.com [zwickroell.com]
• 3. ISO 527-2 - Tensile Testing of Plastics - STEP Lab [step-lab.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. kastrade.com [kastrade.com]
• 8. fictiv.com [fictiv.com]
• 9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 10. indianvinylcouncil.com [indianvinylcouncil.com]
• 11. kanademy.com [kanademy.com]
• 12. DE3836726A1 - Process for the effective compounding of plasticised PVC mixtures - Google Patents [patents.google.com]
• 13. benchchem.com [benchchem.com]
• 14. store.astm.org [store.astm.org]
• 15. store.astm.org [store.astm.org]
• 16. d-nb.info [d-nb.info]
• 17. benchchem.com [benchchem.com]

Toxicological Profile of Butylated Triphenyl Phosphate Esters: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butylated triphenyl phosphate (B84403) esters (BTPs) are a class of organophosphate flame retardants and plasticizers used in a variety of commercial and industrial applications.[1][2][3] Widespread use has led to their presence in the environment and detectable levels in human tissues, prompting a thorough evaluation of their toxicological profile.[4][5] This technical guide provides a comprehensive overview of the current toxicological data on BTPs, with a focus on quantitative data, experimental methodologies, and potential mechanisms of toxicity. The information is intended to serve as a resource for researchers, scientists, and drug development professionals in assessing the potential risks associated with exposure to these compounds.

Introduction

Butylated triphenyl phosphate esters are part of the broader family of triaryl phosphates.[1] They are not a single chemical entity but rather a mixture of isomers with varying degrees of butylation on the phenyl rings.[6] This variability can influence their physicochemical properties and toxicological profiles. A common commercial formulation contains tert-butylphenyl diphenyl phosphate as a major component.[6] Due to structural similarities to other neurotoxic organophosphates like tri-ortho cresyl phosphate (TOCP), there has been concern regarding their potential for delayed neurotoxicity.[1] However, studies have also revealed effects on other organ systems, particularly the endocrine and reproductive systems.[3][7][8] This guide synthesizes the available data on the acute, subchronic, reproductive, developmental, and genotoxic effects of BTPs.

Quantitative Toxicological Data

The following tables summarize the key quantitative toxicity data for butylated triphenyl phosphate esters from various studies.

Table 1: Acute Toxicity of Butylated Triphenyl Phosphate Esters

Endpoint	Species	Route	Value	Reference
LD50	Rat, Rabbit	Oral	>2000 mg/kg bw	[6]
LD50	Rat, Rabbit	Dermal	>2000 mg/kg bw	[6]
LC50	Rat	Inhalation	>200 mg/L (tert-butylphenyl diphenyl phosphate)	[6]
LC50	Rat	Inhalation	>3.1 mg/L (commercial mixture)	[6]

Table 2: Repeated Dose and Reproductive/Developmental Toxicity of Butylated Triphenyl Phosphate Esters

Study Type	Species	Route	NOAEL	LOAEL/Effect	Reference
Reproductive Toxicity (OECD TG 421)	Rat	Oral (gavage)	1000 mg/kg bw/day (parental, reproductive, and developmental)	-	[6]
Reproductive Toxicity (non-GLP)	Rat	Oral (gavage)	600 mg/kg bw/day	1000 mg/kg bw/day (decreased fertility and mating indices, prolonged estrus cycle)	[6]
90-day Inhalation	Rabbit	Inhalation	100 mg/m³	-	[6]
90-day Inhalation	Rat	Inhalation	-	100 mg/m³ (lesions in adrenals and ovaries)	[6]
Subchronic (13 weeks)	Hen	Oral (gavage)	1000 mg/kg bw/day (for neurotoxicity)	-	[6]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies. Below are descriptions of key experimental protocols cited in the literature for BTPs.

Acute Oral Toxicity (LD50)

• Guideline: Similar to OECD Test Guideline 401.

• Species: Rats and rabbits.

• Administration: The test substance, a commercial butylated triaryl phosphate ester formulation, was administered orally via gavage.

• Dosage: A limit test was performed at a dose of 2000 mg/kg body weight.

• Observation Period: Animals were observed for clinical signs of toxicity and mortality for a period of 14 days.

• Endpoint: The median lethal dose (LD50) was determined to be greater than 2000 mg/kg bw.[6]

Reproductive/Developmental Toxicity Screening Test (OECD TG 421)

• Species: Sprague-Dawley rats (12 animals/sex/dose).

• Administration: A commercial butylated triaryl phosphate ester formulation was administered daily by oral gavage.

• Dosage Levels: 50, 250, and 1000 mg/kg bw/day.

• Treatment Period: Males were treated for 35 consecutive days, and females were treated for approximately 58 days, starting 14 days prior to mating and continuing through gestation and lactation.

• Endpoints Evaluated:

  • Parental: Mortality, clinical signs, body weight, food consumption, reproductive performance (mating, fertility, gestation length), and reproductive organ weights and histopathology.

  • Offspring: Litter size, number of live and dead pups, pup weight, and pup survival.

• Results: No treatment-related parental or developmental toxicity was observed up to the highest dose tested, resulting in a NOAEL of 1000 mg/kg bw/day.[6]

Delayed Neurotoxicity Assessment in Hens

• Guideline: Similar to US EPA guideline (and OECD TG 418).

• Species: Adult hens, which are the preferred model for organophosphate-induced delayed neurotoxicity (OPIDN).[1]

• Administration: A commercial butylated triaryl phosphate ester formulation was administered orally by gavage.

• Dosage: A limit dose of 11.7 g/kg bw was administered on days 1 and 22.

• Positive Control: Tri-ortho-cresyl phosphate (TOCP) was used as a positive control to induce OPIDN.

• Endpoints Evaluated:

  • Clinical signs of neurotoxicity (e.g., ataxia).

  • Histopathological examination of nervous system tissues.

  • Measurement of neuropathy target esterase (NTE) inhibition in the brain and spinal cord.

• Results: The butylated triaryl phosphate ester formulation did not produce any signs of clinical neurotoxicity, lesions in the nervous system, or NTE inhibition, in contrast to the positive control.[1][6]

Toxicological Endpoints and Signaling Pathways

Endocrine Disruption

Several studies indicate that BTPs can act as endocrine-disrupting chemicals, particularly affecting the adrenal glands and ovaries.[3][7][8]

• Observed Effects:

  • Enlargement of the adrenals.[6]

  • Lipidosis and cytoplasmic vacuolization of the adrenal cortex and ovarian interstitial cells.[6][7]

  • Hypertrophy of adrenocortical cells.[7]

  • Elevated serum estradiol (B170435) levels in female rats.[7][8]

  • Prolonged estrus cycles.[6]

These findings suggest an interference with steroidogenesis. The accumulation of cholesterol esters in adrenal and ovarian cells points towards a potential inhibition of cholesteryl ester hydrolase, an enzyme crucial for releasing free cholesterol for steroid hormone synthesis.[7]

Proposed pathway for BTP-induced endocrine disruption.

Neurotoxicity

While structurally related to potent neurotoxicants, BTPs have shown a low potential for inducing organophosphate-induced delayed neurotoxicity (OPIDN).[1]

• Observed Effects:

  • Standard acute and subchronic studies in hens, the primary model for OPIDN, have failed to demonstrate neurotoxic effects at high doses.[1][6]

  • No significant inhibition of neuropathy target esterase (NTE), the key initiating event for OPIDN, has been observed.[6]

This suggests that the specific butylated substitutions on the phenyl rings may sterically hinder the interaction with NTE, a critical step for the initiation of delayed neurotoxicity.

Logical flow of BTP delayed neurotoxicity assessment.

Genotoxicity and Carcinogenicity

The available evidence from in vitro studies suggests that butylated triphenyl phosphate esters are not genotoxic.[6]

• Tests Conducted:

  • Ames tests (bacterial reverse mutation assay) in Salmonella typhimurium.

  • DNA damage and repair assays.

  • Gene mutation assays.

  • Chromosome aberration tests.

  • Mammalian cell transformation assays.

• Results: The majority of these in vitro assays have been negative, both with and without metabolic activation.[6]

Workflow for the genotoxicity assessment of BTPs.

Conclusion

Butylated triphenyl phosphate esters exhibit a low order of acute toxicity via oral, dermal, and inhalation routes. The primary toxicological concerns identified in repeated-dose studies are related to endocrine disruption, with effects observed on the adrenal glands and ovaries, likely through interference with steroidogenesis. While structurally similar to other neurotoxic organophosphates, BTPs do not appear to pose a significant risk for delayed neurotoxicity. The available in vitro data indicate a lack of genotoxic potential. However, data on carcinogenicity are lacking. This guide provides a summary of the current understanding of the toxicology of BTPs, highlighting the need for further research to fill existing data gaps, particularly concerning chronic exposure and carcinogenic potential. The detailed experimental protocols and proposed mechanistic pathways offer a foundation for future research in this area.

References

• 1. Organophosphate-induced delayed neurotoxicity of triarylphosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. REFERENCES - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Pathologic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate on the adrenal gland, ovary, and testis in the Fischer-344 rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BUTYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 5. Beyond Cholinesterase Inhibition: Developmental Neurotoxicity of Organophosphate Ester Flame Retardants and Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. researchgate.net [researchgate.net]
• 8. Toxic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate in female F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The Environmental Odyssey of Butylated Triphenyl Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

December 2025

Introduction

Butylated triphenyl phosphate (B84403) (BTPP) represents a class of organophosphate esters widely employed as flame retardants and plasticizers in a variety of industrial and consumer products, including hydraulic fluids, lubricants, and plastics.[1] As additive flame retardants, they are not chemically bound to the polymer matrix and can leach into the environment over time. This technical guide provides a comprehensive overview of the environmental fate and transport of BTPP, with a focus on its physicochemical properties, degradation pathways, and potential toxicological implications. The information presented herein is intended to support researchers and professionals in understanding the environmental behavior of this important class of compounds.

Physicochemical Properties

The environmental transport and fate of a chemical are largely governed by its physicochemical properties. BTPP is typically a mixture of mono-, di-, and tri-butylated isomers of triphenyl phosphate. The properties can vary depending on the specific isomer or the composition of the commercial mixture. The data presented below primarily pertains to the commonly studied tert-butylphenyl diphenyl phosphate (BPDP), a major component of many BTPP formulations.

Property	Value	Chemical Identity/Conditions	Source(s)
Molecular Formula	C₂₂H₂₃O₄P	tert-Butylphenyl diphenyl phosphate	[2]
Molecular Weight	382.39 g/mol	tert-Butylphenyl diphenyl phosphate	[3][2]
Physical State	Liquid or Low-Melting Solid	Ambient temperature	[3][4]
Appearance	Colorless to light yellow transparent liquid	[2]
Water Solubility	0.04 mg/L (40 µg/L)	25 °C	[4]
< 0.1 g/100 mL	21 °C	[3][2]
log K_ow (Octanol-Water Partition Coefficient)	5.12	25 °C	[4]
Vapor Pressure	0.13 hPa (13 Pa)	155 °C	[4]
7.8 x 10⁻⁵ Pa	20 °C (estimated)
Boiling Point	260 °C	at 13.3 hPa	[4]
245-260 °C	[3][2]
Density	1.17 g/cm³	20 °C	[4]
1.178 g/cm³	[2]
Flash Point	246.1 °C	Closed cup	[4]
224 °C	[3][2]

Environmental Fate and Transport

The environmental behavior of BTPP is characterized by its low water solubility and high octanol-water partition coefficient, which indicate a strong tendency to partition from water to organic phases such as soil, sediment, and biota.

Abiotic Degradation

Hydrolysis: BTPP can undergo hydrolysis, although the rate is dependent on pH. Under acidic or basic conditions, the ester linkages can be cleaved.[3] For the related compound triphenyl phosphate (TPP), hydrolysis is slow in acidic and neutral solutions but rapid under alkaline conditions, with a half-life of 3 days at pH 9.[5] The primary hydrolysis product of TPP is diphenyl phosphate (DPHP).

Photodegradation: Direct photolysis of BTPP in the environment is not considered a major degradation pathway as it does not significantly absorb sunlight at wavelengths greater than 290 nm.[5]

Biotic Degradation

Biodegradation is a significant process in the environmental fate of BTPP. Studies have shown that it can be mineralized by microorganisms in sediment and water.

In sediment-water microcosms, the biodegradation of tert-butylphenyl diphenyl phosphate was observed, with up to 37% being mineralized to CO₂ over 8 weeks in environments with a history of agricultural chemical exposure.[6] The degradation was found to be more efficient at lower concentrations of the compound.[6] The identified biodegradation products included phenol, tert-butylphenol, diphenyl phosphate, and triphenyl phosphate, suggesting multiple catabolic pathways.[6]

Fungal metabolism of tert-butylphenyl diphenyl phosphate has also been documented. The fungus Cunninghamella elegans was shown to metabolize the compound primarily through oxidation of the tert-butyl group.[7]

Below is a generalized representation of the microbial degradation pathways of butylated triphenyl phosphate.

Caption: Generalized microbial degradation pathways of BTPP.

Experimental Protocols

Biodegradation in Sediment-Water Microcosms

A common method to assess the biodegradation of BTPP in environmental systems involves the use of sediment-water microcosms.

Objective: To determine the rate and extent of mineralization of BTPP to CO₂ by indigenous microbial populations in sediment and water.

Methodology:

• Sample Collection: Collect sediment and overlying water from the study site.

• Microcosm Setup: In a glass flask, combine a known amount of sediment and water.

• Dosing: Add a known concentration of radiolabeled ([¹⁴C]) BTPP to the microcosm.

• Incubation: Incubate the microcosms in the dark at a constant temperature.

• CO₂ Trapping: Continuously trap the evolved [¹⁴C]O₂ in a basic solution (e.g., potassium hydroxide).

• Analysis: At regular intervals, measure the radioactivity in the trapping solution using liquid scintillation counting to quantify the amount of mineralized BTPP.

• Extraction and Identification of Metabolites: At the end of the incubation period, extract the remaining parent compound and its metabolites from the water and sediment phases using organic solvents. Analyze the extracts using techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the degradation products.

Caption: Experimental workflow for a BTPP biodegradation study.

Analytical Methods for Environmental Samples

The determination of BTPP in environmental matrices typically involves extraction, cleanup, and instrumental analysis.

Sample Preparation:

• Water: Solid-phase extraction (SPE) is commonly used to extract BTPP from water samples.

• Soil and Sediment: Pressurized liquid extraction (PLE) or Soxhlet extraction with organic solvents are typical methods for extracting BTPP from solid matrices.

• Cleanup: The extracts are often cleaned up using techniques like gel permeation chromatography (GPC) or solid-phase extraction to remove interfering substances.

Instrumental Analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a widely used technique for the quantification of BTPP.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS offers high sensitivity and selectivity for the analysis of BTPP and its metabolites, especially for complex matrices.

Toxicological Effects and Signaling Pathways

While data specific to BTPP is still emerging, studies on the broader class of triaryl phosphates, including TPP, provide insights into their potential toxicological effects.

Endocrine Disruption: BTPP has been implicated as an endocrine and reproductive toxicant. Studies in rats have shown that exposure can lead to hypertrophy and cholesteryl lipidosis of adrenocortical and ovarian interstitial cells, suggesting a disruption of steroidogenesis. For the related TPP, it has been shown to act as an agonist for the estrogen receptor α (ERα) and can interfere with the synthesis of sex hormones.

Neurotoxicity: While some organophosphate compounds are known for their neurotoxicity, standard acute studies on butylated triaryl phosphates have not demonstrated a high potential for organophosphate-induced delayed neurotoxicity (OPIDN).[8]

Developmental Toxicity: Studies on TPP in zebrafish have revealed developmental toxicity, including cardiotoxicity. The underlying mechanisms appear to involve the disruption of the retinoid X receptor (RXR) signaling pathway and the tbx5a transcription factor cascade.

Other Molecular Effects: Transcriptomic analyses of cells exposed to TPP have identified alterations in pathways related to metabolism, cancer progression, and immune function. In C. elegans, TPP-induced reproductive toxicity has been linked to the JNK signaling pathway.

The following diagram illustrates a potential signaling pathway affected by TPP, which may be relevant for BTPP.

Caption: Simplified diagram of signaling pathways potentially affected by TPP.

Conclusion

Butylated triphenyl phosphate is a prevalent environmental contaminant due to its widespread use as a flame retardant and plasticizer. Its physicochemical properties favor partitioning to soil, sediment, and biota. While it can undergo both abiotic and biotic degradation, its persistence can be significant under certain environmental conditions. The toxicological profile of BTPP and related compounds indicates potential for endocrine disruption and developmental toxicity, likely through interference with key signaling pathways. Further research is needed to fully elucidate the environmental risks associated with BTPP, particularly concerning the long-term effects of exposure on ecosystems and human health. This guide provides a foundational understanding for researchers and professionals working to address the challenges posed by this class of emerging contaminants.

References

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. archimer.ifremer.fr [archimer.ifremer.fr]
• 5. chemview.epa.gov [chemview.epa.gov]
• 6. Biodegradation of tert-butylphenyl diphenyl phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN102268036A - Preparation method of tert-butyl triphenyl phosphate - Google Patents [patents.google.com]
• 8. A Rapid Screening Method for the Detection of Additives in Electronics and Plastic Consumer Products Using AP-MALDI-qTOF-MS - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Butylated Triphenyl Phosphate Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butylated triphenyl phosphate (B84403) (BTPP) isomers, a class of organophosphate esters used as flame retardants and plasticizers. Due to their widespread use, understanding their physicochemical properties, toxicological profiles, and analytical methodologies is of critical importance for researchers in environmental science, toxicology, and drug development.

Physicochemical Properties of Butylated Triphenyl Phosphate Isomers

The properties of butylated triphenyl phosphate isomers vary depending on the number and position of the butyl groups on the phenyl rings. Commercial products are often mixtures of different isomers.[1] The following tables summarize key physicochemical data for some of the most common BTPP isomers.

Table 1: Physicochemical Properties of tert-Butylphenyl Diphenyl Phosphate (CAS No. 56803-37-3)

Property	Value	Source(s)
Molecular Formula	C₂₂H₂₃O₄P	[2]
Molecular Weight	382.40 g/mol	[2]
Appearance	Clear colorless to light yellow liquid	[3][4]
Boiling Point	260 °C at 13.3 hPa	[2]
Melting Point (Pour Point)	-21 °C	[2]
Relative Density	1.17 at 20 °C	[2]
Vapor Pressure	1.9 x 10⁻⁴ Pa at 30 °C	[2]
Water Solubility	Insoluble	[3]
Log Kow	6.3	[5]

Table 2: Physicochemical Properties of di-tert-Butylphenyl Phenyl Phosphate (CAS No. 65652-41-7)

Property	Value	Source(s)
Molecular Formula	C₂₆H₃₁O₄P	[]
Molecular Weight	438.50 g/mol	[]
Appearance	Solid or Viscous Liquid	[]
Boiling Point	482.9 ± 34.0 °C at 760 mmHg	[]
Density	1.1 ± 0.1 g/cm³	[]

Table 3: Physicochemical Properties of tris(p-tert-butylphenyl) Phosphate (CAS No. 78-33-1)

Property	Value	Source(s)
Molecular Formula	C₃₀H₃₉O₄P	[7]
Molecular Weight	494.60 g/mol	[7]
Appearance	White to pale yellow solid/crystalline powder	[7]
Melting Point	90 - 105 °C	[7]
Boiling Point	320 °C at 5 mmHg	[7]

Table 4: Physicochemical Properties of Isobutylated Triphenyl Phosphate (CAS No. 68937-40-6)

Property	Value	Source(s)
Molecular Formula	C₃₀H₃₉O₄P	[8]
Molecular Weight	494.6 g/mol	[8]
Log Kow	8.8	[8]

Toxicological Profile and Endocrine Disruption

Butylated triphenyl phosphates are recognized as endocrine and reproductive toxicants.[9][10] Studies on rats have shown that exposure to BTPP-based hydraulic fluids can lead to cholesteryl lipidosis in the adrenal cortex and ovarian interstitial cells, suggesting interference with steroid hormone metabolism.[9][10] Furthermore, elevated serum estradiol (B170435) levels and abnormal reproductive cycles have been observed in female rats treated with BTPP.[10]

While the precise mechanisms for BTPP isomers are still under investigation, the toxicological profile of the related compound, triphenyl phosphate (TPP), offers significant insights. TPP has been shown to act as an endocrine disruptor by interacting with the estrogen receptor and influencing the PI3K/AKT signaling pathway, which is crucial for cell growth, proliferation, and metabolism.[11][12][13] Given the structural similarities and observed reproductive toxicity of BTPPs, it is plausible that they exert their effects through similar signaling pathways.

Experimental Protocols

The analysis of butylated triphenyl phosphate isomers in various matrices typically involves chromatographic techniques coupled with mass spectrometry.

Sample Preparation for Biological Matrices (e.g., Urine, Blood)

• Extraction: Samples are often extracted using a solvent like acetonitrile (B52724). For biological samples such as urine, an enzymatic hydrolysis step with β-glucuronidase/sulfatase may be necessary to deconjugate metabolites.[4][14]

• Cleanup: Solid Phase Extraction (SPE) is a common technique for sample cleanup and concentration.[4][15]

• Final Solution: The eluate from the SPE cartridge is typically evaporated to dryness and reconstituted in a mobile phase-compatible solvent (e.g., methanol (B129727)/water mixture).[4]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., Rxi-5Sil MS) suitable for semi-volatile organic compounds is used.[4]

• Injection: A splitless injection of 1-2 µL of the extract is performed.[4]

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate.[4]

• Oven Program: A temperature gradient is employed to ensure the separation of isomers, for example, an initial temperature of 60°C, ramped to 300°C.[4]

• Mass Spectrometer: The mass spectrometer is operated in Electron Ionization (EI) mode, and data is acquired in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.[4]

• Calibration: A multi-point calibration curve is generated using BTPP isomer standards.[16]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer provides high sensitivity and specificity.[17]

• Chromatographic Separation: A suitable C18 column is often used for the separation of the isomers.[18]

• Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol is typically used.[17]

• Mass Spectrometry: The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific precursor and product ions for each isomer, ensuring accurate quantification.[18]

• Calibration: An internal standard is added to each sample before analysis to correct for matrix effects and variations in instrument response.[19]

Visualizations: Signaling Pathways and Experimental Workflow

Postulated Signaling Pathway of Butylated Triphenyl Phosphate Isomers

Based on the known effects of the related compound triphenyl phosphate and the observed endocrine-disrupting properties of BTPPs, the following diagram illustrates a postulated signaling pathway.

Caption: Postulated signaling pathway for BTPP endocrine disruption.

Experimental Workflow for BTPP Analysis

The following diagram outlines a typical experimental workflow for the analysis of butylated triphenyl phosphate isomers in biological samples.

Caption: General workflow for BTPP analysis in biological matrices.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. tert-Butylphenyl diphenyl phosphate | 56803-37-3 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. p-tert-Butylphenyl diphenyl phosphate | C22H23O4P | CID 70425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Triisobutylenated triphenylphosphate | C30H39O4P | CID 91700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Pathologic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate on the adrenal gland, ovary, and testis in the Fischer-344 rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Toxic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate in female F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Triphenyl phosphate enhances adipogenic differentiation, glucose uptake and lipolysis via endocrine and noradrenergic mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Triphenyl phosphate induces lipid metabolism disorder and promotes obesity through PI3K/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Triphenyl phosphate activates estrogen receptor α/NF-κB/cyclin D1 signaling to stimulate cell cycle progression in human Ishikawa endometrial cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 16. books.publisso.de [books.publisso.de]
• 17. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. birmingham.ac.uk [birmingham.ac.uk]
• 19. dtsc.ca.gov [dtsc.ca.gov]

Solubility Profile of Butylated Triphenyl Phosphate in Common Laboratory Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of butylated triphenyl phosphate (B84403), a widely used flame retardant and plasticizer. Understanding the solubility of this compound in various laboratory solvents is critical for its effective use in research, development, and manufacturing processes. This document outlines available solubility data, details experimental protocols for its determination, and provides a logical workflow for solubility assessment.

Butylated triphenyl phosphate is not a single molecular entity but rather a complex mixture. The composition typically includes tert-butylphenyl diphenyl phosphate, di-tert-butylphenyl phenyl phosphate, tris(p-tert-butylphenyl) phosphate, and residual triphenyl phosphate. This variability in composition can influence its physicochemical properties, including solubility. It is therefore crucial to consider the specific composition of the material when evaluating solubility data.

Quantitative Solubility Data

The available quantitative solubility data for butylated triphenyl phosphate is primarily focused on its solubility in water. Data for organic solvents is largely qualitative. The following tables summarize the available information.

Table 1: Quantitative Solubility of Butylated Triphenyl Phosphate in Water

Compound/Mixture	Solvent	Temperature	Solubility
tert-Butylphenyl diphenyl phosphate	Water	25 °C	0.04 µg/mL (0.04 mg/L)[1]
Commercial Mixture¹	Water	Room Temperature	3.2 mg/L[1]
tert-Butylphenyl diphenyl phosphate	Water	21 °C	< 0.1 g/100 mL
tert-Butylphenyl diphenyl phosphate	Water	70 °F (21 °C)	< 1 mg/mL[2]

¹Commercial mixture containing tert-butylphenyl diphenyl phosphate, triphenyl phosphate, and bis(tert-butylphenyl) phenyl phosphate. It was noted that triphenyl phosphate showed preferential dissolution.[1]

Table 2: Qualitative Solubility of Butylated Triphenyl Phosphate in Organic Solvents

Compound/Mixture	Solvent	Solubility
Butylated triphenyl phosphate	Acetone	Slightly Soluble
Butylated triphenyl phosphate	Ethyl Acetate	Slightly Soluble
Butylated triphenyl phosphate	Methanol	Slightly Soluble
tert-Butylphenyl diphenyl phosphate	Ethanol (60-70%)	Implied Miscibility²

²Used as a solvent for washing contaminated surfaces, suggesting some degree of solubility.[2]

Experimental Protocols

For researchers needing to determine the solubility of their specific butylated triphenyl phosphate mixture in a particular solvent, the following generalized experimental protocol, based on the widely recognized shake-flask method (OECD Guideline 105), can be adapted.[1][3][4]

Objective: To determine the saturation solubility of butylated triphenyl phosphate in a selected organic solvent at a specific temperature.

Materials:

• Butylated triphenyl phosphate (of known composition, if possible)

• Solvent of interest (e.g., ethanol, acetone, toluene, hexane)

• Analytical balance

• Glass flasks or vials with airtight seals

• Constant temperature shaker bath or incubator

• Centrifuge (optional)

• Syringes and filters (chemically compatible with the solvent)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., Gas Chromatograph with a suitable detector like a Flame Photometric Detector (FPD) or Mass Spectrometer (MS), or a High-Performance Liquid Chromatograph (HPLC) with a UV detector).[5][6][7]

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of butylated triphenyl phosphate to a flask containing the chosen solvent. The presence of undissolved solid is essential to ensure saturation.

  • Seal the flask tightly to prevent solvent evaporation.

  • Place the flask in a constant temperature shaker bath and agitate for a predetermined period (e.g., 24 to 48 hours) to allow the system to reach equilibrium. The equilibration time may need to be determined empirically.

• Phase Separation:

  • After the equilibration period, cease agitation and allow the flask to rest at the same constant temperature for several hours to allow the undissolved solid to settle.

  • To ensure complete separation of the solid and liquid phases, centrifugation of the sample can be performed.

• Sample Collection and Preparation:

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a syringe.

  • Immediately filter the collected supernatant through a chemically resistant filter (e.g., PTFE) to remove any remaining microscopic solid particles.

  • Accurately dilute the filtered supernatant with the same solvent to a concentration that falls within the calibrated range of the analytical instrument.

• Quantification:

  • Prepare a series of calibration standards of butylated triphenyl phosphate in the chosen solvent.

  • Analyze the calibration standards and the diluted sample solution using a suitable and validated analytical method (e.g., GC-FPD, GC-MS, or HPLC-UV).

  • Construct a calibration curve by plotting the instrument response against the concentration of the standards.

  • Determine the concentration of butylated triphenyl phosphate in the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of butylated triphenyl phosphate in the saturated solution by multiplying the measured concentration by the dilution factor.

  • The resulting value is the solubility of the butylated triphenyl phosphate in the selected solvent at the specified temperature, typically expressed in g/L, mg/mL, or mol/L.

Visualizations

The following diagrams illustrate the logical workflow for solubility determination and the decision-making process for selecting an appropriate analytical method.

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. TERT-BUTYLPHENYL DIPHENYL PHOSPHATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. researchgate.net [researchgate.net]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. dtsc.ca.gov [dtsc.ca.gov]

An In-depth Technical Guide on the Thermal Decomposition Products of Butylated Triphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of butylated triphenyl phosphate (B84403) (BTPP), a widely used organophosphate flame retardant and plasticizer. Understanding the thermal degradation behavior of BTPP is crucial for assessing its performance in high-temperature applications, predicting its environmental fate, and ensuring the safety of materials in which it is incorporated. This document details the primary decomposition products, proposes degradation pathways, and outlines the experimental methodologies used for their characterization.

Executive Summary

Butylated triphenyl phosphate, a member of the aryl phosphate ester family, is valued for its high thermal stability, with decomposition generally occurring at temperatures above 300°C. When subjected to thermal stress, BTPP undergoes a complex series of reactions, primarily initiated by the cleavage of its P-O and C-O bonds. The major decomposition products identified through various analytical techniques include phenol (B47542), tert-butylphenol, diphenyl phosphate, and triphenyl phosphate. Further degradation at higher temperatures can lead to the formation of phosphoric acid and pyrophosphoric acid, which contribute to the flame-retardant mechanism by promoting char formation. This guide synthesizes available data to present a coherent picture of the thermal decomposition of BTPP, offering valuable insights for professionals in materials science and drug development.

Thermal Decomposition Products of Butylated Triphenyl Phosphate

While a complete quantitative analysis of the thermal decomposition of pure butylated triphenyl phosphate across a range of temperatures is not extensively documented in publicly available literature, studies on related compounds and commercial BTPP mixtures provide strong indications of the expected degradation products. A key study on the biodegradation of a commercial tert-butylphenyl diphenyl phosphate product identified several key degradation products that are also highly likely to be formed during thermal decomposition.[1]

The primary decomposition products arise from the scission of the ester linkages. The presence of both phenyl and butylated phenyl groups leads to a variety of smaller molecules.

Table 1: Primary Thermal Decomposition Products of Butylated Triphenyl Phosphate

Product Name	Chemical Formula	Molar Mass ( g/mol )	Likely Formation Pathway
Phenol	C₆H₅OH	94.11	Cleavage of the P-O-Phenyl bond
tert-Butylphenol	C₁₀H₁₄O	150.22	Cleavage of the P-O-Butylphenyl bond
Diphenyl Phosphate	(C₆H₅O)₂PO₂H	250.20	Partial hydrolysis/decomposition of BTPP or TPP
Triphenyl Phosphate	(C₆H₅O)₃PO	326.28	Present as an impurity in commercial BTPP and can be a decomposition product
Phosphoric Acid	H₃PO₄	98.00	High-temperature decomposition of phosphate esters[2][3]
Pyrophosphoric Acid	H₄P₂O₇	177.98	Reaction of phosphoric acid at elevated temperatures[2][3]

Note: The relative abundance of these products is dependent on the specific isomer of butylated triphenyl phosphate, the temperature, and the presence of oxygen.

Proposed Thermal Decomposition Pathways

The thermal degradation of butylated triphenyl phosphate is believed to proceed through a free-radical mechanism, primarily involving the homolytic cleavage of the P-O and C-O bonds. The presence of the tert-butyl group on the phenyl ring can influence the stability and cleavage patterns of the molecule.

Initial P-O and C-O Bond Scission

The initial and most critical step in the decomposition of BTPP is the breaking of the phosphate ester bonds. As an aryl phosphate, BTPP is more thermally stable than its alkyl counterparts. The decomposition is thought to be initiated by the homolytic cleavage of either the P-O or the O-C bond, leading to the formation of various radical species.

Caption: Proposed thermal decomposition pathway of Butylated Triphenyl Phosphate.

Formation of Phenolic Compounds

The phenoxy and tert-butylphenoxy radicals generated from the initial bond scission are highly reactive. They can abstract hydrogen atoms from other organic molecules present in the system to form stable phenol and tert-butylphenol molecules.

Formation of Phosphate Esters and Acids

The phosphoryl radicals can undergo further reactions. Recombination of these radicals can lead to the formation of more stable phosphate esters like triphenyl phosphate and diphenyl phosphate, especially if these are already present as impurities in the commercial mixture. At higher temperatures, these phosphate esters can decompose further to produce phosphoric acid. The phosphoric acid can then condense to form pyrophosphoric acid, which plays a key role in the flame retardant mechanism by promoting the formation of a protective char layer.[2][3]

Experimental Protocols for Thermal Decomposition Analysis

The characterization of the thermal decomposition products of butylated triphenyl phosphate relies on a combination of analytical techniques that can separate and identify the complex mixture of compounds formed at elevated temperatures.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis is a fundamental technique used to determine the thermal stability of a material by measuring its mass change as a function of temperature in a controlled atmosphere.

• Instrumentation: A calibrated thermogravimetric analyzer.

• Sample Preparation: 5-10 mg of butylated triphenyl phosphate is accurately weighed into an inert sample pan (e.g., alumina (B75360) or platinum).

• Atmosphere: The analysis is typically performed under an inert nitrogen atmosphere to study pyrolysis, with a constant purge rate (e.g., 50 mL/min).

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The mass loss of the sample is recorded as a function of temperature. The resulting TGA curve provides information on the onset of decomposition and the temperature ranges of different degradation steps.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Py-GC/MS is a powerful technique for identifying the volatile and semi-volatile products of thermal decomposition.

• Instrumentation: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer.

• Sample Preparation: A small amount of the butylated triphenyl phosphate sample (typically in the microgram range) is placed in a pyrolysis tube or on a sample holder.

• Pyrolysis: The sample is rapidly heated to a specific temperature (e.g., 500°C, 600°C, 700°C) in an inert atmosphere (helium). The high temperature causes the sample to decompose into smaller, volatile fragments.

• Gas Chromatography (GC): The pyrolysis products are swept into the GC column, where they are separated based on their boiling points and interactions with the stationary phase. A typical GC program would involve an initial temperature hold followed by a temperature ramp to elute all the components.

• Mass Spectrometry (MS): As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification by comparison with mass spectral libraries.

Caption: General experimental workflow for thermal analysis of BTPP.

Conclusion

The thermal decomposition of butylated triphenyl phosphate is a complex process that results in the formation of a variety of phenolic and phosphate-containing compounds. While a definitive quantitative analysis of all decomposition products under various conditions remains an area for further research, the available data strongly suggests that phenol, tert-butylphenol, diphenyl phosphate, and triphenyl phosphate are the primary initial products. At higher temperatures, these can further degrade to form phosphoric and pyrophosphoric acids, which are key to the flame-retardant properties of BTPP. The use of advanced analytical techniques such as TGA and Py-GC/MS is essential for the detailed characterization of these decomposition processes. This technical guide provides a foundational understanding for researchers, scientists, and drug development professionals working with materials containing butylated triphenyl phosphate, enabling better prediction of material performance and safety under thermal stress.

References

• 1. BUTYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. PPT - Butylated Triphenyl Phosphate PowerPoint Presentation, free download - ID:11337923 [slideserve.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Health and Safety of Butylated Triphenyl Phosphate in Research Laboratories

This guide provides comprehensive health and safety information for researchers, scientists, and drug development professionals working with butylated triphenyl phosphate (B84403) (BTPP). It covers the toxicological profile, safe handling procedures, and emergency response protocols pertinent to a laboratory setting.

Chemical and Physical Properties

Butylated triphenyl phosphate is a group of organophosphate esters that exist as a clear, transparent liquid at room temperature.[1] It has low volatility and is poorly soluble in water.[2][3] Commercial BTPP products are often mixtures of different butylated congeners and may also contain triphenyl phosphate (TPP).[4]

Table 1: Physical and Chemical Properties of Butylated Triphenyl Phosphate Ester Mixtures

Property	Value	Reference(s)
Physical State	Liquid	[5][6]
Appearance	Clear, transparent	[1][7]
Boiling Point	245-260 °C	[2][7]
Flash Point	224-246 °C (closed cup)	[6][7][8]
Density	1.13 - 1.187 g/cm³ at 20-25 °C	[2][7][8]
Water Solubility	<0.1 g/100 mL	[7][8]
Vapor Pressure	1.08x10⁻³ Pa at 20°C	[8]

Toxicological Data

Butylated triphenyl phosphate generally exhibits low acute toxicity via oral, dermal, and inhalation routes.[6][9] The primary health concerns are related to repeated exposure, which may affect the liver, kidneys, and adrenal glands, and may have reproductive effects.[5][9][10]

Acute Toxicity

Table 2: Acute Toxicity of Butylated Triphenyl Phosphate Esters

Route	Species	Value	Reference(s)
Oral LD50	Rat, Rabbit	>2000 mg/kg bw	[6][9]
Dermal LD50	Rat, Rabbit	>2000 mg/kg bw	[6][9]
Inhalation LC50	Rat	>3.1 mg/L (4 hours)	[9]
Inhalation LC50	Rat	>200 mg/L	[9]

Repeated Dose Toxicity

A 90-day oral toxicity study in rats, similar to OECD Guideline 408, showed that high doses of a commercial BTPP formulation resulted in increased liver and adrenal weights.[9] However, in other 90-day dietary studies with a specific BTPP congener (CAS No. 56803-37-3), no treatment-related effects were observed at doses up to 530 mg/kg bw/day.[6]

Reproductive and Developmental Toxicity

Studies in rats have shown that high doses of BTPP can lead to reproductive effects in females, including decreased fertility, a prolonged estrous cycle, and a reduced number of live litters.[9][10] A reproductive toxicity study in rats established a No-Observed-Adverse-Effect Level (NOAEL) of 1000 mg/kg bw/day for parental, reproductive, and developmental toxicity.[9]

Table 3: Reproductive and Developmental Toxicity of Butylated Triphenyl Phosphate Esters

Study Type	Species	Key Findings	NOAEL	Reference(s)
Reproductive Study	Rat	Decreased fertility index, prolonged estrous cycle at mid and high doses.	1000 mg/kg bw/day	[9]
Continuous Breeding Protocol	Rat	Significant decline in reproduction in females (low mating and fertility indices, decreased litters).	Not established in this study	[10]

Neurotoxicity and Genotoxicity

Commercial BTPP formulations have not shown signs of acute delayed neurotoxicity in studies with hens.[1][9] Ames tests, mouse lymphoma assays, and chromosome aberration tests have shown no evidence of genotoxic or mutagenic activity.[1][8]

Experimental Protocols

While detailed, step-by-step protocols for specific studies on commercial BTPP mixtures are often proprietary, the methodologies generally follow established international guidelines.

Repeated Dose 90-Day Oral Toxicity Study (Following OECD Guideline 408)

This study provides information on the potential health hazards from repeated exposure over a prolonged period.

• Test Animals: Typically, young adult rats are used. At least 10 males and 10 females are assigned to each dose group and a control group.[11]

• Dosing: The test substance is administered orally via gavage, in the diet, or in drinking water daily for 90 days. At least three dose levels are used, with the highest dose expected to produce some toxicity but not mortality.[11]

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food/water consumption are measured weekly.[12]

• Clinical Pathology: Towards the end of the study, blood and urine samples are collected for hematology and clinical biochemistry analysis.[11]

• Pathology: At the end of the 90-day period, all animals are euthanized, and a full necropsy is performed. Organs are weighed, and tissues are examined microscopically for any pathological changes.[12]

Potential Signaling Pathways

The precise molecular mechanisms of BTPP toxicity are still under investigation. However, research on the structurally related triphenyl phosphate (TPP) suggests potential interactions with nuclear receptors and other signaling pathways. These may also be relevant for BTPP.

Nuclear Receptor Interaction

TPP has been shown to interact with nuclear receptors such as the Retinoid X Receptor (RXR) and Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[13][14] Disruption of these pathways can affect lipid metabolism and endocrine function, which is consistent with the observed effects of BTPP on the liver and adrenal glands.

Caption: Potential interaction of BTPP with nuclear receptors, leading to organ effects.

JNK Signaling Pathway

Studies on TPP have also indicated that it may induce reproductive toxicity through the c-Jun N-terminal kinase (JNK) signaling pathway.[15][16] This pathway is involved in cellular responses to stress, and its disruption can lead to apoptosis and affect reproductive processes.

Caption: Potential involvement of the JNK signaling pathway in BTPP-induced reproductive toxicity.

Safe Handling and Emergency Procedures

Laboratory Handling Workflow

Proper handling in a laboratory setting is crucial to minimize exposure.

Caption: Recommended workflow for safely handling butylated triphenyl phosphate in a laboratory.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Chemical safety goggles are recommended.[1]

• Hand Protection: Wear protective gloves (e.g., nitrile rubber).[13]

• Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.[1]

• Respiratory Protection: Not typically required under normal use with adequate ventilation. If mists or vapors are generated, use an appropriate respirator.[1][8]

Emergency Response for Accidental Exposure

A clear and logical procedure should be followed in the event of accidental exposure.

Caption: First aid procedures for different routes of accidental exposure to BTPP.

Spill Response

In case of a spill:

• Evacuate non-essential personnel from the area.

• Wear appropriate PPE.

• Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

• Collect the absorbed material into a suitable container for disposal.

• Ventilate the area and clean the spill site.

• Dispose of the waste in accordance with local, state, and federal regulations.[17]

References

• 1. Butylated triphenyl phosphate | C16H18O4P- | CID 5489265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cir-safety.org [cir-safety.org]
• 3. rmiorder.com [rmiorder.com]
• 4. harwick.com [harwick.com]
• 5. oecd.org [oecd.org]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]
• 8. mdpi.com [mdpi.com]
• 9. Pathologic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate on the adrenal gland, ovary, and testis in the Fischer-344 rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 11. oecd.org [oecd.org]
• 12. ask-force.org [ask-force.org]
• 13. Disruption of Nuclear Receptor Signaling Alters Triphenyl Phosphate-Induced Cardiotoxicity in Zebrafish Embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In vitro assessment of human nuclear hormone receptor activity and cytotoxicity of the flame retardant mixture FM 550 and its triarylphosphate and brominated components - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Triphenyl phosphate induced reproductive toxicity through the JNK signaling pathway in Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. nj.gov [nj.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Laboratory-Scale Synthesis of Tris(p-t-butylphenyl) Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive guide for the laboratory-scale synthesis of Tris(p-t-butylphenyl) phosphate (B84403), a compound with applications as a fire retardant and plasticizer.[1][2] The protocol details a robust method utilizing phosphorus oxychloride and p-tert-butylphenol.[1] Included are step-by-step experimental procedures, purification techniques, characterization methods, and critical safety information. All quantitative data is summarized for clarity, and a detailed workflow is visualized to ensure procedural accuracy.

Chemical and Physical Properties

The key properties of the target compound, Tris(p-t-butylphenyl) phosphate, are summarized below.

Property	Value	Reference(s)
CAS Number	78-33-1	[2]
Molecular Formula	C₃₀H₃₉O₄P	[1][2]
Molecular Weight	494.6 g/mol	[1][2]
Appearance	White to pale yellow solid	[1][2]
Melting Point	102–105 °C	[1]
Boiling Point	320 °C @ 5 mmHg	[1]
Solubility	Insoluble in water; Soluble in Chloroform, Slightly soluble in Methanol.	[1][2]

Synthesis Reaction Scheme

The synthesis is typically achieved by reacting three molecular proportions of a phenol (B47542) with one molecular proportion of a phosphorus oxyhalide.[1] The overall reaction for the synthesis of Tris(p-t-butylphenyl) phosphate is as follows:

3 (CH₃)₃C-C₆H₄-OH + POCl₃ → [(CH₃)₃C-C₆H₄O]₃PO + 3 HCl (p-tert-butylphenol + Phosphorus Oxychloride → Tris(p-t-butylphenyl) phosphate + Hydrogen Chloride)

A base, such as pyridine (B92270) or triethylamine, is used to neutralize the hydrogen chloride (HCl) byproduct, which drives the reaction to completion.[1]

Experimental Protocols

This section outlines the detailed methodology for the synthesis, purification, and characterization of Tris(p-t-butylphenyl) phosphate.

3.1. Materials and Equipment

Reagents:

• p-tert-butylphenol (≥99%)

• Phosphorus oxychloride (POCl₃) (≥99%)

• Pyridine (anhydrous, ≥99.8%) or Triethylamine (TEA)

• Toluene (B28343) (anhydrous)

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (B78521) (NaOH)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for recrystallization (e.g., ethanol (B145695), isopropanol)

Equipment:

• Three-neck round-bottom flask

• Addition funnel

• Magnetic stirrer and stir bar

• Ice-water bath

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Büchner funnel and filter flask

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) apparatus

3.2. Synthesis Procedure

• Reagent Preparation: In a three-neck round-bottom flask equipped with a magnetic stirrer, an addition funnel, and an inert gas inlet, dissolve p-tert-butylphenol (3.0 equivalents) and pyridine (3.3 equivalents) in anhydrous toluene.[1]

• Initial Cooling: Cool the stirred solution to 0-5 °C using an ice-water bath.[1]

• Addition of POCl₃: Add phosphorus oxychloride (1.0 equivalent), dissolved in a small amount of anhydrous toluene, to the addition funnel.[1] Add the POCl₃ solution dropwise to the cooled reaction mixture over 30-60 minutes.[1] It is crucial to maintain the temperature below 10 °C during the addition.[1] A white precipitate of pyridinium (B92312) hydrochloride will form.[1]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.[1] Let the reaction stir at room temperature for 12-18 hours.[1] The completion of the reaction can be monitored by Thin Layer Chromatography (TLC).[1]

3.3. Work-up and Purification

• Filtration: Filter the reaction mixture through a Büchner funnel to remove the pyridinium hydrochloride precipitate.[1] Wash the precipitate with a small amount of cold toluene.[1]

• Aqueous Washing: Transfer the combined filtrate to a separatory funnel.

  • Wash with 1 M HCl (2 x volume of the organic layer) to remove any remaining pyridine.[1]

  • Wash with 1 M NaOH (2 x volume of the organic layer) to remove any unreacted phenol.[1]

  • Wash with brine (1 x volume of the organic layer) to remove residual salts.[1]

• Drying: Dry the organic layer (toluene solution) over anhydrous magnesium sulfate or sodium sulfate.[1]

• Solvent Removal: Filter off the drying agent and remove the toluene under reduced pressure using a rotary evaporator to yield the crude product.[1]

• Recrystallization: For further purification, recrystallize the crude product from a suitable solvent such as ethanol or isopropanol.

3.4. Characterization

The purified Tris(p-t-butylphenyl) phosphate can be characterized by the following spectroscopic methods:

Technique	Expected Observations
¹H NMR	Signals corresponding to the tert-butyl protons and the aromatic protons.[1]
³¹P NMR	A single peak in the phosphate region.[1]
IR Spectroscopy	Characteristic P=O and P-O-Ar stretching frequencies.[1]

Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Ensure efficient stirring.[3]
Side reactions consuming starting materials.	Optimize the stoichiometry of reactants and control the reaction temperature to minimize side reactions.[3]
Loss of product during workup and purification.	Optimize the extraction and washing procedures. Select an appropriate recrystallization solvent to maximize recovery.[3]
Low Purity	Presence of unreacted p-t-butylphenol.	Wash the crude product with a dilute aqueous base solution (e.g., NaOH) to remove unreacted phenol.[3]
Presence of partially substituted phosphates.	Ensure a sufficient amount of p-t-butylphenol is used and optimize reaction conditions (time, temperature) to favor complete substitution.[3]
Presence of hydrolysis byproducts.	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.[3]
Product is an oil or difficult to crystallize	Presence of impurities.	Repeat the washing steps to ensure all acidic impurities are removed. Try different solvents or solvent mixtures for recrystallization. Purify by column chromatography.[3]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of Tris(p-t-butylphenyl) phosphate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Preparation of tert-Butyl Triphenyl Phosphate from tert-Butylphenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and a comprehensive experimental protocol for the synthesis of tert-butyl triphenyl phosphate (B84403), a notable flame retardant and plasticizer. The synthesis is based on the reaction of tert-butylphenol with phosphorus oxychloride, followed by a subsequent reaction with phenol (B47542). This protocol is intended for use by researchers and scientists in materials science and organic synthesis. All quantitative data is summarized for clarity, and a detailed workflow is provided to ensure procedural accuracy.

Introduction

tert-Butyl triphenyl phosphate is an organophosphorus compound utilized for its flame retardant and plasticizing properties in various polymers. It is often used in materials like PVC, cellulose (B213188) resins, and engineering plastics.[1][2] The synthesis of aryl phosphates, such as tert-butyl triphenyl phosphate, typically involves the phosphorylation of phenols.[3][4][5] The primary method for this transformation is the reaction of a phenol with phosphorus oxychloride (POCl₃).[6] This document outlines a specific and efficient method for the preparation of tert-butyl triphenyl phosphate, adapted from established patented procedures.[7]

Reaction Scheme

The overall reaction for the synthesis of tert-butyl triphenyl phosphate can be summarized as follows:

• Step 1: Formation of the Intermediate p-tert-butylphenol + POCl₃ → p-tert-butylphenyl phosphorodichloridate + HCl

• Step 2: Formation of the Final Product p-tert-butylphenyl phosphorodichloridate + 2 Phenol → tert-Butyl Triphenyl Phosphate + 2 HCl

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the synthesis of tert-butyl triphenyl phosphate.

Table 1: Reactant Molar Ratios

Reactant	Molar Ratio (relative to p-tert-butylphenol)
p-tert-butylphenol	1
Phosphorus Oxychloride (POCl₃)	1.2 - 1.8
Phenol	2.6 - 4.4

Data sourced from patent CN102268036A.[7]

Table 2: Catalyst and Reaction Conditions

Parameter	Value
Catalyst
Type	Lewis Acid (e.g., AlCl₃, TiCl₄, MgCl₂)
Loading	0.3 - 0.6% of the total mass of phenols
Reaction Temperatures
Step 1: Dissolution	60 - 80 °C
Step 1: Reaction	Gradient heating up to ≤ 110 °C
Step 2: Reaction	Gradient heating up to ≤ 160 °C
Post-Reaction Cooling
After Step 1	50 - 60 °C
After Step 2	≤ 50 °C

Data sourced from patent CN102268036A.[7]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of tert-butyl triphenyl phosphate.

Detailed Experimental Protocol

This protocol is based on the method described in patent CN102268036A.[7]

Materials:

• p-tert-butylphenol

• Phosphorus oxychloride (POCl₃)

• Phenol

• Lewis Acid Catalyst (e.g., anhydrous Aluminum Chloride - AlCl₃)

• Anhydrous solvent (optional, if needed for viscosity control)

• Nitrogen gas supply

• Apparatus for hydrogen chloride (HCl) absorption (e.g., a scrubber with a dilute NaOH solution)

Equipment:

• A four-necked round-bottom flask equipped with a mechanical stirrer, thermometer, nitrogen inlet, and a dropping funnel.

• Heating mantle.

• Condenser.

• Apparatus for vacuum distillation (for desolvation).

Procedure:

Step 1: Preparation of the Reactant Solution

• In a separate flask, combine p-tert-butylphenol and 30-45% of the total required amount of phosphorus oxychloride.

• Heat the mixture to 60-80 °C while stirring under a nitrogen atmosphere until the p-tert-butylphenol is completely dissolved. Maintain this solution at temperature for immediate use.

Step 2: Preparation of the Reactor

• To the four-necked reaction flask, add the Lewis acid catalyst and the remaining amount of phosphorus oxychloride.

• Ensure the reactor is equipped with an efficient HCl gas absorption system.

• Begin stirring and gently heat the mixture in the reactor.

Step 3: First Phosphorylation Reaction

• Once the reactor contents are heated, begin the dropwise addition of the dissolved p-tert-butylphenol solution from the dropping funnel into the reactor.

• After the addition is complete, gradually increase the temperature of the reaction mixture to a maximum of 110 °C.

• Maintain the reaction at this temperature until the evolution of HCl gas subsides, indicating the completion of the reaction.

• Cool the reaction mixture to 50-60 °C. This mixture contains the intermediate product, p-tert-butylphenyl phosphorodichloridate.

Step 4: Second Phosphorylation Reaction

• To the cooled reaction mixture from the previous step, add the required amount of phenol.

• Under vacuum conditions (20-740 mmHg), slowly and gradually heat the mixture to a temperature not exceeding 160 °C.

• Continue the reaction until the evolution of HCl gas ceases.

Step 5: Work-up and Purification

• Cool the reaction mixture to a temperature below 50 °C.

• Wash the crude product with water and then a dilute aqueous base solution (e.g., NaOH) to neutralize any remaining acidic impurities and remove unreacted phenols.[8]

• Perform a final wash with water to remove any residual base.

• Subject the washed product to desolvation, typically via vacuum distillation, to remove any remaining volatile components and obtain the final product, tert-butyl triphenyl phosphate.

Safety Precautions:

• Phosphorus oxychloride is corrosive and reacts violently with water. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, goggles, lab coat) must be worn.

• The reaction generates hydrogen chloride gas, which is corrosive and toxic. An efficient gas scrubbing system is mandatory.

• All reagents and equipment should be anhydrous to prevent unwanted side reactions and the vigorous evolution of HCl.[8]

• The reaction is exothermic; therefore, controlled addition of reagents and careful temperature monitoring are crucial.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Ensure sufficient reaction time and optimal temperature at each step. Verify the quality and activity of the Lewis acid catalyst.
Loss of product during work-up.	Optimize the washing and extraction procedures to minimize emulsion formation and product loss.
Product Impurity	Presence of unreacted phenols.	Use a slight excess of phosphorus oxychloride. Wash the crude product thoroughly with a dilute aqueous base solution.[8]
Presence of partially substituted phosphates.	Ensure the correct stoichiometric ratios of reactants are used. Optimize reaction conditions to favor complete substitution.[8]
Hydrolysis byproducts.	Use anhydrous reagents and solvents. Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen).[8]
Foaming	Vigorous reaction and HCl evolution.	Control the rate of addition of the p-tert-butylphenol solution. Ensure adequate headspace in the reaction vessel.

Conclusion

The protocol described provides a robust and scalable method for the synthesis of tert-butyl triphenyl phosphate. By carefully controlling the reaction parameters, particularly temperature and stoichiometry, high yields of the desired product can be achieved. The use of a Lewis acid catalyst is crucial for driving the reaction to completion. Adherence to the safety precautions outlined is essential for the safe execution of this synthesis.

References

• 1. chemyr.com [chemyr.com]
• 2. sdaoxintong.com [sdaoxintong.com]
• 3. US2078421A - Manufacture of alkyl and aryl phosphates - Google Patents [patents.google.com]
• 4. EP0142148A2 - Phosphate ester synthesis without phosphorylation catalyst - Google Patents [patents.google.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Phosphoryl chloride - Wikipedia [en.wikipedia.org]
• 7. CN102268036A - Preparation method of tert-butyl triphenyl phosphate - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of Butylated Triphenyl Phosphate in Water Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of analytical methodologies for the quantitative determination of butylated triphenyl phosphate (B84403) (BTPP) isomers in water samples. The protocols detailed below encompass sample preparation, chromatographic separation, and mass spectrometric detection, offering robust and sensitive approaches for environmental monitoring and research.

Introduction

Butylated triphenyl phosphates (BTPPs) are a group of organophosphate esters used as flame retardants and plasticizers. Their potential for environmental persistence and adverse health effects necessitates sensitive and reliable analytical methods for their detection in aqueous matrices. This document outlines detailed protocols for the analysis of BTPP isomers using solid-phase extraction (SPE) followed by either gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes typical performance data for the analytical methods described. These values can vary based on the specific instrument, isomers targeted, and laboratory conditions.

Parameter	Method 1: SPE-GC-MS	Method 2: SPE-LC-MS/MS
Limit of Detection (LOD)	0.1 - 1.0 ng/L	0.05 - 0.5 ng/L
Limit of Quantification (LOQ)	0.3 - 3.0 ng/L	0.15 - 1.5 ng/L
Linearity (R²)	> 0.995	> 0.998
Recovery	85 - 110%	90 - 115%
Relative Standard Deviation (RSD)	< 15%	< 10%

Experimental Workflow

The general workflow for the analysis of BTPP in water samples is depicted below.

Application Notes and Protocols for the Detection of Butylated Triphenyl Phosphate Metabolites by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butylated triphenyl phosphates (BTPPs) are a class of organophosphate esters used as flame retardants and plasticizers in a variety of consumer and industrial products. Due to their widespread use, there is growing concern about human exposure and the potential for adverse health effects. Understanding the metabolism of BTPPs is crucial for assessing exposure and conducting toxicological studies. The primary route of metabolism for many organophosphate esters involves hydrolysis and oxidation, leading to the formation of various metabolites.

This document provides detailed application notes and protocols for the detection and quantification of BTPP metabolites using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique. The focus is on the metabolites of tert-butylated triphenyl phosphate (B84403) isomers, such as 4-tert-butylphenyl diphenyl phosphate (4tBPDPP), which have been studied in vitro.

Metabolic Pathway of Butylated Triphenyl Phosphate

In vitro studies using human liver microsomes have elucidated the primary metabolic pathways of BTPPs, such as 4tBPDPP. The metabolism mainly involves hydrolysis of the phosphate ester bond and hydroxylation of the phenyl rings. The key identified metabolites include tert-butylphenyl phenyl phosphate (tb-PPP) and its hydroxylated derivatives. Further metabolism can lead to the formation of conjugates, such as glucuronides and sulfates.

Caption: Proposed metabolic pathway of butylated triphenyl phosphate.

Experimental Protocols

Sample Preparation: In Vitro Metabolism using Human Liver Microsomes

This protocol describes the generation of BTPP metabolites using human liver S9 fractions, which contain both microsomal and cytosolic enzymes.

Materials:

• Butylated triphenyl phosphate (e.g., 4-tert-butylphenyl diphenyl phosphate)

• Human liver S9 fraction (pooled)

• TRIS buffer (50 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid

• Microcentrifuge tubes

• Shaking water bath

Procedure:

• Prepare a reaction mixture containing 50 mM TRIS buffer (pH 7.4), human liver S9 fraction (final protein concentration of 1 mg/mL), and the BTPP isomer (e.g., 10 µM final concentration) in a total volume of 1 mL.

• Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate the reaction mixture for a specified time (e.g., 60 minutes) at 37°C with gentle agitation.

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Vortex the mixture vigorously and centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

• Carefully transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Sample Preparation: Solid Phase Extraction (SPE) for Biological Fluids (e.g., Urine)

This protocol is a general procedure for the extraction and clean-up of BTPP metabolites from aqueous biological samples.

Materials:

• Biological fluid sample (e.g., urine)

• Internal standards (e.g., deuterated analogs of the target metabolites)

• Formic acid

• Methanol (B129727), HPLC grade

• Acetonitrile, HPLC grade

• Mixed-mode anion-exchange SPE cartridges

• SPE vacuum manifold

Procedure:

• Thaw frozen samples at room temperature.

• To a 5 mL aliquot of the sample, add the internal standard solution.

• Acidify the sample with formic acid to a pH < 6.5.

• Condition the SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Load the acidified sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Dry the cartridge under vacuum for 15-20 minutes.

• Elute the analytes with 5 mL of a suitable solvent, such as 5% triethylamine (B128534) in acetonitrile (v/v).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Method for Analysis of BTPP Metabolites

The following is a proposed LC-MS/MS method for the quantification of BTPP metabolites. Specific parameters, especially MRM transitions, should be optimized for the target analytes.

Liquid Chromatography Conditions

Parameter	Setting
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive and Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Quantitative Data

The following tables summarize proposed quantitative parameters for the analysis of BTPP metabolites. These values are based on methods for structurally similar organophosphate ester metabolites and should be validated for the specific analytes of interest.

Table 1: Proposed MRM Transitions for BTPP Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
tert-butylphenyl phenyl phosphate (tb-PPP)	327.1	152.1 (Quantifier)	25
94.1 (Qualifier)	35
Hydroxylated tb-PPP (OH-tb-PPP)	343.1	168.1 (Quantifier)	28
152.1 (Qualifier)	30
Diphenyl Phosphate (DPHP)	251.1	157.1 (Quantifier)	20
94.1 (Qualifier)	30

Table 2: Proposed Method Performance Parameters

Parameter	tert-butylphenyl phenyl phosphate (tb-PPP)	Hydroxylated tb-PPP (OH-tb-PPP)	Diphenyl Phosphate (DPHP)
Limit of Quantification (LOQ)	1 - 5 ng/mL	1 - 5 ng/mL	0.5 - 2 ng/mL
Linearity Range	1 - 100 ng/mL	1 - 100 ng/mL	0.5 - 50 ng/mL
Accuracy (% Recovery)	85 - 115%	80 - 120%	90 - 110%
Precision (% RSD)	< 15%	< 20%	< 15%

Experimental Workflow

The overall workflow for the analysis of BTPP metabolites from in vitro or biological samples is depicted below.

Caption: General workflow for BTPP metabolite analysis.

Conclusion

The described protocols and LC-MS/MS method provide a robust framework for the detection and quantification of butylated triphenyl phosphate metabolites. These methods are essential for advancing our understanding of the biotransformation of this important class of flame retardants and for assessing human exposure and potential health risks. It is crucial to validate the proposed method for the specific BTPP metabolites of interest to ensure data accuracy and reliability.

Application Notes and Protocols: Butylated Triphenyl Phosphate as a Flame Retardant in Polyurethane Foam

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butylated triphenyl phosphate (B84403) (BTPP) is an organophosphorus flame retardant utilized to enhance the fire resistance of polyurethane foams. Its mechanism of action involves processes in both the condensed and gas phases during combustion. In the condensed phase, it facilitates the formation of a protective char layer that insulates the underlying polymer from the heat source. In the gas phase, it can release phosphorus-containing radicals that interrupt the chemical reactions of combustion. This dual-action mechanism contributes to a reduction in the material's flammability. BTPP's butylated structure can also offer improved compatibility and lower volatility compared to non-alkylated triphenyl phosphate.

These application notes provide a comprehensive guide for the incorporation and evaluation of butylated triphenyl phosphate in polyurethane foam formulations. Detailed experimental protocols for foam synthesis, flammability testing, and mechanical property analysis are presented to ensure reproducible and accurate results.

Data Presentation

The efficacy of BTPP as a flame retardant is evaluated through standardized testing methods. The following tables summarize typical quantitative data for polyurethane foams containing organophosphorus flame retardants. It is important to note that exact values can vary depending on the specific foam formulation, the degree of butylation of the triphenyl phosphate, and test conditions.

Table 1: Flammability Properties of Polyurethane Foam with and without Flame Retardant

Flame Retardant	Loading (wt%)	Limiting Oxygen Index (LOI) (%)	UL-94 Classification
None (Pure PU Foam)	0	~18-20	Not Rated
Tris(p-t-butylphenyl) phosphate (TBPP)	10-20	22-25	HB to V-2[1]
Triphenyl Phosphate (TPP)	15-25	23-26	HB to V-1[1]

Table 2: Cone Calorimetry Data for Polyurethane Foam

Flame Retardant	Loading (wt%)	Peak Heat Release Rate (pHRR) (kW/m²)	Time to Ignition (s)	Total Heat Release (THR) (MJ/m²)
None	0	>300	<10	High
BTPP/TPP (Typical)	15-20	150-200	15-25	Moderate

Note: Data is compiled from various sources and represents typical ranges. Specific results will depend on the experimental setup.

Table 3: Mechanical Properties of Flexible Polyurethane Foam

Property	ASTM Standard	Neat PU Foam	PU Foam with BTPP (Typical)
Density ( kg/m ³)	D3574 Test A	25-35	28-40
Tensile Strength (kPa)	D3574 Test E	70-120	60-100
Elongation at Break (%)	D3574 Test E	100-200	80-180
Tear Resistance (N/m)	D3574 Test F	200-400	180-350
Compression Set (%)	D3574 Test D	<10	<12

Note: The addition of flame retardants can influence the mechanical properties of the polyurethane foam. It is crucial to balance flame retardancy with the desired physical characteristics of the final product.

Experimental Protocols

Synthesis of Flame-Retardant Polyurethane Foam

This protocol outlines a general procedure for the laboratory-scale synthesis of flexible polyurethane foam incorporating butylated triphenyl phosphate.

Materials:

• Polyether polyol (e.g., trifunctional polyol with a molecular weight of 3000-6000 g/mol )

• Toluene diisocyanate (TDI) or Methylene diphenyl diisocyanate (MDI)

• Butylated triphenyl phosphate (BTPP)

• Distilled water (blowing agent)

• Amine catalyst (e.g., triethylenediamine)

• Stannous octoate catalyst

• Silicone surfactant

• Disposable cups and stirring rods

• Fume hood

• Mold

Procedure:

• Preparation of the Polyol Premix:

  • In a disposable cup, accurately weigh the desired amount of polyether polyol.

  • Add the calculated amounts of butylated triphenyl phosphate, silicone surfactant, amine catalyst, and distilled water to the polyol.

  • Thoroughly mix the components with a stirring rod for 60 seconds until a homogeneous mixture is obtained.

• Addition of Stannous Octoate:

  • Add the stannous octoate catalyst to the polyol premix and stir vigorously for 10-15 seconds.

• Isocyanate Addition and Foaming:

  • Quickly add the stoichiometric amount of isocyanate (TDI or MDI) to the mixture.

  • Immediately stir at high speed (e.g., 2000-3000 rpm) with a mechanical stirrer for 5-10 seconds.

  • Pour the reacting mixture into a mold and allow it to expand freely in a fume hood.

• Curing:

  • Allow the foam to cure at room temperature for at least 24 hours before demolding.

  • For consistent results, post-cure the foam in an oven at 70°C for 2-4 hours.

Figure 1: Workflow for the synthesis of flame-retardant polyurethane foam.

Flammability Testing Protocols

The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion.

Procedure:

• Prepare a test specimen of the polyurethane foam, typically 70-150 mm long, 10 mm wide, and 10 mm thick.

• Mount the specimen vertically in the center of a glass chimney.

• Introduce a mixture of oxygen and nitrogen into the bottom of the chimney at a specified flow rate.

• Ignite the top of the specimen with a pilot flame.

• Observe the burning behavior of the specimen.

• Systematically vary the oxygen concentration in the gas mixture until the minimum concentration that supports combustion for a specified time or extent of burning is determined.

This test assesses the self-extinguishing properties of the foam.

Procedure:

• Prepare five specimens of the foam, each 125 mm long and 13 mm wide.

• Mount a specimen vertically.

• Apply a calibrated flame to the bottom edge of the specimen for 10 seconds.

• Remove the flame and record the afterflame time.

• Immediately reapply the flame for another 10 seconds.

• Remove the flame and record the afterflame and afterglow times.

• Observe if any flaming drips ignite a cotton patch placed below the specimen.

• Classify the material as V-0, V-1, or V-2 based on the test criteria.[2][3][4]

This test measures the heat release rate and other combustion parameters of the material.

Procedure:

• Prepare a specimen of the foam, typically 100 mm x 100 mm with a thickness up to 50 mm.[5]

• Wrap the specimen in aluminum foil, leaving the top surface exposed, and place it in a sample holder on a load cell.[5]

• Expose the specimen to a controlled level of radiant heat from a conical heater (e.g., 35 or 50 kW/m²).[5]

• A spark igniter is used to ignite the gases evolved from the surface of the specimen.[5]

• Continuously measure the heat release rate, mass loss, time to ignition, and smoke production throughout the test.[5]

Mechanical Properties Testing (ASTM D3574)

A series of tests to evaluate the physical and mechanical properties of the flexible polyurethane foam.[6][7][8][9]

• Test A - Density: Determine the mass and volume of a foam specimen to calculate its density.[6]

• Test E - Tensile Strength and Elongation: Measure the force required to stretch a dog-bone shaped specimen until it breaks to determine its tensile strength and ultimate elongation.[6][10]

• Test F - Tear Resistance: Measure the force required to tear a pre-notched specimen.[6]

• Test D - Compression Set: Evaluate the ability of the foam to recover its original thickness after being subjected to prolonged compression.[6]

Mechanism of Action of Butylated Triphenyl Phosphate

The flame retardant action of butylated triphenyl phosphate in polyurethane foam occurs through a combination of gas-phase and condensed-phase mechanisms.

References

• 1. benchchem.com [benchchem.com]
• 2. boedeker.com [boedeker.com]
• 3. Combustion (Fire) Tests for Plastics | UL [ul.com]
• 4. measurlabs.com [measurlabs.com]
• 5. ASTM E1354 - Cone Calorimeter Laboratory Testing [capitaltesting.org]
• 6. professionaltesting.us [professionaltesting.us]
• 7. ASTM D3574: Standard Test Methods for Flexible Cellular Materials - IDM Instruments [idminstruments.com.au]
• 8. testresources.net [testresources.net]
• 9. matestlabs.com [matestlabs.com]
• 10. How to perform a foam tensile strength test - ASTM D3574 - ADMET [admet.com]

Application of Butylated Triphenyl Phosphate in Polycarbonate/Acrylonitrile-Butadiene-Styrene Blends: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycarbonate/acrylonitrile-butadiene-styrene (PC/ABS) blends are widely utilized engineering thermoplastics renowned for their excellent balance of mechanical strength, heat resistance, and processability. However, the inherent flammability of the ABS component often necessitates the incorporation of flame retardants to meet stringent safety standards in various applications, including electronics, automotive components, and consumer goods. Butylated triphenyl phosphate (B84403) (BTPP) is a halogen-free organophosphorus flame retardant that serves as an effective solution for enhancing the fire safety of PC/ABS blends.

This document provides detailed application notes and experimental protocols for the use of BTPP in PC/ABS blends. While specific quantitative data for BTPP is limited in publicly available literature, data for the closely related triphenyl phosphate (TPP) is presented to provide a strong comparative baseline. BTPP is reported to offer superior performance over TPP, including better hydrolytic stability and lower volatility, making it an excellent candidate for demanding applications.[1]

Mechanism of Flame Retardancy

The flame retardant mechanism of organophosphate esters like BTPP in PC/ABS blends is understood to occur in both the gas and condensed phases.

• Gas Phase: During combustion, the phosphate ester volatilizes and decomposes to produce phosphorus-containing radicals (PO•, HPO•). These radicals act as scavengers for the high-energy H• and OH• radicals that propagate the combustion chain reaction in the flame, effectively quenching the fire.[2]

• Condensed Phase: In the solid polymer, the phosphate ester can promote the formation of a stable char layer. This char layer acts as a physical barrier, insulating the underlying polymer from heat and oxygen, and reducing the release of flammable volatiles into the gas phase.[2]

Caption: Flame Retardancy Mechanism of BTPP in PC/ABS.

Data Presentation: Effects of Triphenyl Phosphate (TPP) on PC/ABS Properties

The following tables summarize the quantitative effects of triphenyl phosphate (TPP), a close structural analog of BTPP, on the key properties of PC/ABS blends. This data provides a valuable reference for formulating with BTPP.

Table 1: Flame Retardant Properties of PC/ABS Blends with TPP

Formulation	Limiting Oxygen Index (LOI) (%)	UL-94 Rating (3.2 mm)
Neat PC/ABS	22.4	HB
PC/ABS + 19% TPP	28.5	V-0

Data sourced from a study on TPP in a PC/ABS blend.[2]

Table 2: Mechanical Properties of PC/ABS Blends with TPP

Formulation	Tensile Strength (MPa)	Elongation at Break (%)	Notched Charpy Impact Strength (kJ/m²)
Neat PC/ABS	55.0	>100	50.0
PC/ABS + 19% TPP	49.6	~60	Significantly Reduced

Data represents a general trend observed in studies of TPP in PC/ABS.[2]

Table 3: Thermal Properties of PC/ABS Blends with TPP

Formulation	Heat Deflection Temperature (HDT) (°C)	Onset Decomposition Temperature (Tonset1) (°C)
Neat PC/ABS	~90-100	398.43
PC/ABS + 19% TPP	78.1	365.81

Data sourced from a study on TPP in a PC/ABS blend.[2]

Experimental Protocols

The following are detailed protocols for the preparation and characterization of BTPP-containing PC/ABS blends.

Materials and Compounding

• Materials:

  • Polycarbonate (PC) pellets (injection molding grade)

  • Acrylonitrile-Butadiene-Styrene (ABS) pellets (injection molding grade)

  • Butylated Triphenyl Phosphate (BTPP)

• Compounding Protocol:

  • Dry PC pellets at 120°C for 4 hours and ABS pellets at 80°C for 4 hours to remove moisture.

  • Premix the dried PC, ABS, and BTPP in the desired weight ratios.

  • Melt-compound the mixture using a co-rotating twin-screw extruder with a length-to-diameter ratio (L/D) of 40.

  • Set the extruder temperature profile from 200°C to 240°C from the hopper to the die.

  • Maintain a screw speed of approximately 120 rpm.

  • Cool the extruded strands in a water bath and pelletize.

  • Dry the resulting pellets at 80°C for 8 hours prior to injection molding.

Injection Molding

• Protocol:

  • Use a standard injection molding machine.

  • Set the injection temperature profile from 220°C to 250°C.

  • Mold specimens into the required shapes and dimensions for subsequent characterization as per ASTM or ISO standards.

References

• 1. BUTYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. article.aascit.org [article.aascit.org]

Application Notes and Protocols: In Vitro Toxicology of tert-Butylphenyl Diphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butylphenyl diphenyl phosphate (B84403) (BPDP) is an organophosphate flame retardant and plasticizer used in a variety of commercial and industrial products. Its widespread use has raised concerns about potential human exposure and subsequent health risks. Understanding the toxicological profile of BPDP is crucial for risk assessment and the development of safer alternatives. These application notes provide an overview of the in vitro toxicological studies of BPDP, including detailed experimental protocols and data summaries. While quantitative data for BPDP is limited in publicly available literature, this document summarizes the existing findings and provides context with data from related organophosphate compounds.

Data Presentation

The following tables summarize the available quantitative and qualitative data on the in vitro toxicology of tert-butylphenyl diphenyl phosphate.

Table 1: Cytotoxicity Data

Assay Type	Cell Line	Endpoint	Concentration	Result	Citation
Not Specified	Not Specified	Not Specified	Not Specified	No quantitative IC50 data for BPDP is readily available in the reviewed literature.
Cytotoxicity	Salmonella typhimurium TA98, TA100, TA1535, TA1537	Inhibition of bacterial growth	5000 µ g/plate	Slight cytotoxic, inhibitory effect observed in TA98, TA1535, and TA1537 without metabolic activation, and in TA100 with and without metabolic activation in a confirmatory test.

Table 2: Genotoxicity Data (Ames Test)

Salmonella typhimurium Strain	Metabolic Activation (S9)	Concentration Range (µ g/plate )	Result	Citation
TA98, TA100, TA1535, TA1537	With and Without	Up to 5000	Negative for mutagenicity. No significant increase in revertant colonies was observed.
Escherichia coli WP2 uvrA	With and Without	Up to 5000	Negative for mutagenicity. No significant increase in revertant colonies was observed.

Note: While the Ames test for BPDP was reported as negative, specific revertant colony counts were not available in the reviewed literature.

Table 3: Endocrine Disruption Data

Assay Type	Target	Cell Line	Endpoint	Concentration	Result	Citation
Estrogen Receptor α (ERα) Transactivation	ERα	Not Specified	Agonism/Antagonism	Not Specified	No quantitative EC50 or IC50 data for BPDP is readily available.
Androgen Receptor (AR) Antagonism	AR	Not Specified	Antagonism	Not Specified	No quantitative IC50 data for BPDP is readily available.
Pregnane X Receptor (PXR) Activation	PXR	Not Specified	Agonism	Not Specified	No quantitative EC50 data for BPDP is readily available.

Table 4: Developmental Toxicity Data

Assay Type	Model System	Endpoint	Concentration	Result	Citation
Murine Limb Bud Culture	CD1 Mouse Embryos	Altered Hedgehog Signaling, Impaired Endochondral Ossification	1 µM and 10 µM	Exposure led to decreased expression of Hedgehog signaling targets (Gli1, Ptch1, Ptch2) and detrimental morphological changes in the cartilage template.[1]

Experimental Protocols

Cytotoxicity Assays

a. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Exposure: Treat cells with a range of BPDP concentrations (e.g., 0.1 to 100 µM) dissolved in a suitable solvent (e.g., DMSO, ensuring the final solvent concentration does not exceed 0.1%). Include a vehicle control (solvent only) and a positive control (a known cytotoxic agent). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 value (the concentration of BPDP that causes a 50% reduction in cell viability).

b. Neutral Red Uptake (NRU) Assay Protocol

This assay assesses cell viability by measuring the uptake of the neutral red dye into the lysosomes of living cells.

• Cell Seeding and Compound Exposure: Follow steps 1 and 2 of the MTT assay protocol.

• Neutral Red Incubation: Remove the treatment medium and add 100 µL of medium containing 50 µg/mL neutral red. Incubate for 3 hours at 37°C.

• Dye Extraction: Wash the cells with PBS and then add 150 µL of a destain solution (e.g., 50% ethanol, 1% acetic acid in water) to each well.

• Absorbance Measurement: Shake the plate for 10 minutes and measure the absorbance at 540 nm.

• Data Analysis: Calculate cell viability and the IC50 value as described for the MTT assay.

c. Lactate Dehydrogenase (LDH) Assay Protocol

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.

• Cell Seeding and Compound Exposure: Follow steps 1 and 2 of the MTT assay protocol.

• Sample Collection: After the incubation period, collect the cell culture supernatant.

• LDH Reaction: In a new 96-well plate, mix the supernatant with the LDH assay reaction mixture according to the manufacturer's instructions.

• Absorbance Measurement: Incubate for the recommended time and measure the absorbance at the specified wavelength (usually around 490 nm).

• Data Analysis: Calculate the percentage of LDH release relative to a maximum LDH release control (cells lysed with a lysis buffer) and determine the EC50 value (the concentration of BPDP that causes 50% of the maximum LDH release).

Genotoxicity Assay: Bacterial Reverse Mutation (Ames) Test (OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[2][3][4][5]

• Bacterial Strains: Use a set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (e.g., WP2 uvrA) that are sensitive to different types of mutagens.[2][3][4][5]

• Metabolic Activation: Perform the assay with and without a metabolic activation system (S9 fraction from induced rat liver) to detect mutagens that require metabolic activation.

• Exposure:

  • Plate Incorporation Method: Mix the test compound (at various concentrations), the bacterial culture, and (if applicable) the S9 mix with molten top agar (B569324). Pour the mixture onto minimal glucose agar plates.

  • Pre-incubation Method: Pre-incubate the test compound, bacterial culture, and S9 mix before adding the top agar and pouring onto plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate.

• Data Analysis: A positive result is indicated by a dose-dependent increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate.

Endocrine Disruption Assays

a. Estrogen Receptor α (ERα) Transactivation Assay

This assay determines if a chemical can activate or inhibit the estrogen receptor.

• Cell Line: Use a cell line (e.g., MCF-7, T47D) that is responsive to estrogens and has been transfected with a reporter gene (e.g., luciferase) under the control of an estrogen response element (ERE).

• Compound Exposure: Plate the cells and expose them to various concentrations of BPDP, a positive control (e.g., 17β-estradiol for agonist mode), and a vehicle control. For antagonist testing, co-expose the cells with a known ERα agonist.

• Incubation: Incubate for 24-48 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: For agonist activity, calculate the fold induction of luciferase activity compared to the vehicle control and determine the EC50 value. For antagonist activity, calculate the percent inhibition of the agonist-induced activity and determine the IC50 value.

b. Androgen Receptor (AR) Antagonism Assay

This assay assesses the potential of a chemical to inhibit the binding of androgens to the AR.

• Assay Principle: This is a competitive binding assay where the test compound competes with a radiolabeled androgen (e.g., ³H-R1881) for binding to the AR.

• Receptor Source: Use a source of AR, such as rat prostate cytosol or a recombinant AR protein.

• Binding Reaction: Incubate the receptor preparation with the radiolabeled androgen and varying concentrations of BPDP or a known antagonist (e.g., hydroxyflutamide).

• Separation: Separate the bound from the unbound radiolabeled androgen using a method like hydroxylapatite precipitation.

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Calculate the percent inhibition of radiolabeled androgen binding and determine the IC50 value for BPDP.

c. Pregnane X Receptor (PXR) Activation Assay

This assay determines if a chemical can activate the PXR, a nuclear receptor involved in xenobiotic metabolism.

• Cell Line: Use a cell line (e.g., HepG2) stably transfected with a PXR expression vector and a reporter gene (e.g., luciferase) driven by a PXR-responsive promoter (e.g., from the CYP3A4 gene).

• Compound Exposure: Plate the cells and treat them with various concentrations of BPDP, a positive control (e.g., rifampicin), and a vehicle control.

• Incubation: Incubate for 24 hours.

• Luciferase Assay: Measure luciferase activity as described for the ERα transactivation assay.

• Data Analysis: Calculate the fold induction of luciferase activity and determine the EC50 value for PXR activation.

Developmental Toxicity: Murine Limb Bud Culture

This ex vivo model is used to assess the potential of a chemical to interfere with limb development.[1]

• Limb Bud Dissection: Isolate limb buds from gestation day 13 CD1 mouse embryos.[1]

• Culture: Culture the limb buds in a suitable medium (e.g., DMEM/F12) in the presence of vehicle control, a positive control (a known teratogen), and various concentrations of BPDP (e.g., 1 µM and 10 µM).[1]

• Exposure Duration: Culture for a period of 3 to 24 hours.[1]

• Endpoint Analysis:

  • Morphological Assessment: Examine the limb buds for any developmental abnormalities, such as altered size, shape, or cartilage formation.

  • Gene Expression Analysis: Perform RNA sequencing or quantitative PCR to analyze the expression of genes involved in key developmental pathways, such as the Hedgehog signaling pathway (e.g., Gli1, Ptch1, Ptch2, Runx2, Sp7).[1]

Signaling Pathways and Experimental Workflows

Hedgehog Signaling Pathway Inhibition by BPDP

The following diagram illustrates the proposed mechanism of BPDP's interference with the Hedgehog signaling pathway, leading to developmental toxicity.

Caption: Proposed mechanism of BPDP-induced Hedgehog signaling inhibition.

General Experimental Workflow for In Vitro Cytotoxicity Testing

The following diagram outlines a typical workflow for assessing the cytotoxicity of a test compound like BPDP.

References

• 1. Exposure to tert-Butylphenyl Diphenyl Phosphate, an Organophosphate Ester Flame Retardant and Plasticizer, Alters Hedgehog Signaling in Murine Limb Bud Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 3. nib.si [nib.si]
• 4. oecd.org [oecd.org]
• 5. The bacterial reverse mutation test | RE-Place [re-place.be]

Application Notes and Protocols for Rodent Bioassays of Butylated Triphenyl Phosphate (BTP) Toxicity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of in vivo rodent bioassays for assessing the toxicity of butylated triphenyl phosphate (B84403) (BTP), with a focus on reproductive and endocrine disruption effects. The following sections detail experimental protocols and summarize key quantitative data from studies primarily conducted in Fischer-344 rats.

General Information

Butylated triphenyl phosphate (BTP) is a triaryl phosphate ester used as a flame retardant and plasticizer. Toxicological studies, particularly in rodent models, have indicated its potential as an endocrine and reproductive toxicant.[1][2] These notes are intended to guide researchers in the design and execution of similar bioassays.

Animal Models and Husbandry

The Fischer-344 (F344) rat is a commonly used inbred strain for toxicity and carcinogenicity studies due to its well-characterized background pathology and consistent response to chemical carcinogens.[1][3]

• Strain: Fischer-344 (F344/N) rats.

• Source: Reputable commercial vendor.

• Age at Study Start: Typically 10-12 weeks of age.[4]

• Housing: Animals should be housed in controlled conditions (temperature, humidity, and light cycle) in accordance with institutional animal care and use committee (IACUC) guidelines.

• Diet and Water: Standard laboratory rodent chow and water should be provided ad libitum, unless the study design involves dietary administration of the test substance.

Experimental Protocols

Reproductive Toxicity Bioassay (Modified Continuous Breeding Protocol)

This protocol is adapted from studies investigating the effects of BTP on the reproductive performance of F344 rats.[1][5]

Objective: To assess the impact of BTP on fertility, mating behavior, and reproductive outcomes in male and female rats.

Materials:

• Butylated triphenyl phosphate (BTP)

• Vehicle (e.g., sesame oil)

• Fischer-344 rats (male and female)

• Gavage needles

• Standard rodent cages

Procedure:

• Dose Preparation: Prepare BTP solutions in the chosen vehicle (e.g., sesame oil) to achieve the desired concentrations.

• Animal Groups: Divide animals into control and treatment groups. A typical study might include a vehicle control group and multiple BTP dose groups (e.g., 0.6, 1.0, and 1.7 g/kg/day).[1]

• Dosing: Administer the prepared BTP solutions or vehicle to the rats daily via oral gavage.

• Cohabitation (Phase 1): House breeding pairs (one male and one female) together for a specified period (e.g., 63 days) while continuing daily dosing.[1]

• Reproductive Endpoint Assessment: Monitor the following parameters:

  • Mating and fertility indices

  • Number of litters produced

  • Number of pups per litter

  • Pup viability and body weight at birth

• Crossover Mating (Phase 2): To determine the affected sex, conduct a crossover mating study where treated males are mated with untreated females, and treated females are mated with untreated males.[1]

• Necropsy and Organ Weight Analysis: At the end of the study, euthanize the animals and perform a full necropsy. Collect and weigh key organs, including the liver, adrenal glands, testes, epididymides, ovaries, and uterus.[1]

Caption: Proposed mechanism of BTP-induced endocrine and reproductive toxicity.

Conclusion

The rodent bioassays described provide a framework for evaluating the reproductive and endocrine toxicity of butylated triphenyl phosphate. The Fischer-344 rat is a suitable model for these studies. Key findings from the literature indicate that BTP can lead to decreased fertility in females, altered organ weights, and changes in serum hormone levels, consistent with an endocrine-disrupting mode of action. [1][4]Further research is needed to fully elucidate the specific molecular targets and signaling pathways involved in BTP toxicity.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Pathologic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate on the adrenal gland, ovary, and testis in the Fischer-344 rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The legacy of the F344 rat as a cancer bioassay model (a retrospective summary of three common F344 rat neoplasms) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Reproductive toxicity of butylated triphenyl phosphate and tricresyl phosphate fluids in F344 rats. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Butylated Triphenyl Phosphate in Hydraulic Fluid Formulation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butylated triphenyl phosphate (B84403) (BTPP) as a key additive in the formulation of high-performance, fire-resistant hydraulic fluids. The following sections detail the function, properties, and evaluation of BTPP in hydraulic fluid research, offering structured data, experimental protocols, and visual representations of key processes.

Introduction to Butylated Triphenyl Phosphate in Hydraulic Fluids

Butylated triphenyl phosphate is a triaryl phosphate ester utilized as a multifunctional additive in hydraulic fluids. Its primary roles include acting as an anti-wear agent, an extreme pressure (EP) additive, and a fire retardant.[1] The butylation of the triphenyl phosphate molecule enhances its thermal and hydrolytic stability, making it a valuable component in fluids subjected to demanding operating conditions.[2] Hydraulic fluids formulated with BTPP are employed in various industries, including aviation, manufacturing, and marine applications, where fire resistance and robust lubrication are critical.[3][4]

Key Performance Characteristics and Data Presentation

The incorporation of butylated triphenyl phosphate into a base hydraulic fluid stock significantly enhances its performance characteristics. The following tables summarize the expected impact of BTPP on key fluid properties based on typical industry knowledge and performance of triaryl phosphates.

Table 1: Physical and Chemical Properties of a Representative Hydraulic Fluid Formulation with and without Butylated Triphenyl Phosphate

Property	Test Method	Base Fluid (without BTPP)	Base Fluid + BTPP (Typical Concentration)
Kinematic Viscosity @ 40°C (cSt)	ASTM D445	44	46
Viscosity Index	ASTM D2270	95	105
Flash Point (°C)	ASTM D92	220	> 250
Fire Point (°C)	ASTM D92	240	> 300
Pour Point (°C)	ASTM D97	-25	-20
Acid Number (mg KOH/g)	ASTM D974	0.05	0.08
Oxidation Stability (RPVOT, min)	ASTM D2272	150	> 400
Hydrolytic Stability (mg KOH)	ASTM D2619	10	5

Table 2: Anti-Wear and Extreme Pressure Performance Data

Performance Metric	Test Method	Base Fluid (without BTPP)	Base Fluid + BTPP (Typical Concentration)
Four-Ball Wear Scar Diameter (mm)	ASTM D4172	0.8	< 0.4
Four-Ball Weld Point (kgf)	ASTM D2783	160	> 250
Vane Pump Wear (mg)	ASTM D2882	150	< 30

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation of hydraulic fluids containing butylated triphenyl phosphate. The following are standard protocols for key performance tests.

Four-Ball Wear Test (ASTM D4172)

Objective: To determine the wear-preventive characteristics of a lubricant.

Apparatus: Four-Ball Wear Tester.

Procedure:

• Three steel balls are clamped together and covered with the test hydraulic fluid.

• A fourth steel ball is pressed with a specified load into the cavity formed by the three clamped balls.

• The top ball is rotated at a specified speed for a set duration and temperature.

• After the test, the wear scars on the three lower balls are measured and the average scar diameter is reported.

Vane Pump Wear Test (ASTM D2882)

Objective: To evaluate the anti-wear properties of a hydraulic fluid under conditions simulating a hydraulic pump.

Apparatus: Vane pump test stand.

Procedure:

• The test hydraulic fluid is circulated through a vane pump at a specified pressure, temperature, and speed for a defined period (typically 100 hours).

• Throughout the test, fluid samples may be taken for analysis.

Rotary Pressure Vessel Oxidation Test (RPVOT) (ASTM D2272)

Objective: To evaluate the oxidation stability of a lubricant in the presence of water and a copper catalyst.

Apparatus: Rotary Pressure Vessel.

Procedure:

• A sample of the hydraulic fluid, water, and a copper catalyst coil are placed in a pressure vessel.

• The vessel is pressurized with oxygen and placed in a heated bath, where it is rotated at a specified speed.

• The pressure inside the vessel is monitored continuously. The test ends when the pressure drops by a specified amount from the maximum pressure.

• The time taken to reach this pressure drop is reported as the oxidation lifetime.

Mechanism of Action and Visualization

The primary anti-wear mechanism of butylated triphenyl phosphate involves the formation of a protective tribochemical film on metallic surfaces under boundary lubrication conditions.

Anti-Wear Film Formation Pathway

The process of tribofilm formation is a complex series of events initiated by the high temperatures and pressures generated at the contact points between moving metal surfaces.

Caption: Logical flow of the anti-wear mechanism of BTPP.

Hydraulic Fluid Formulation and Testing Workflow

The development of a hydraulic fluid with butylated triphenyl phosphate involves a systematic process of formulation, blending, and performance evaluation.

Caption: Workflow for hydraulic fluid formulation and testing.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. On the Fictitious Grease Lubrication Performance in a Four-Ball Tester [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Incorporation of Butylated Triphenyl Phosphate into Epoxy Resins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the incorporation of butylated triphenyl phosphate (B84403) (BTPP) as a flame retardant into epoxy resin systems. The information is intended to guide researchers in developing and characterizing flame-retardant epoxy formulations for various applications.

Introduction

Butylated triphenyl phosphate (BTPP) is a halogen-free organophosphorus flame retardant known for its excellent thermal stability and hydrolytic resistance.[1] It serves as an effective additive to enhance the fire-resistant properties of polymeric materials, including epoxy resins.[1] Compared to the more common triphenyl phosphate (TPP), BTPP offers superior performance, including better durability and reduced susceptibility to surface stress cracking in the final resin.[1] Beyond its primary function as a flame retardant, BTPP can also act as a plasticizer, potentially influencing the mechanical properties of the cured epoxy. This document outlines the protocols for incorporating BTPP into a standard epoxy resin system and the subsequent characterization of the material's flame retardancy, mechanical performance, and thermal stability.

Experimental Protocols

The following protocols are adapted from established methodologies for incorporating phosphorus-containing flame retardants into epoxy resins.[2]

Materials

• Epoxy Resin: Diglycidyl ether of bisphenol A (DGEBA)

• Curing Agent: Phenol-formaldehyde novolac resin (PN) or other suitable amine or anhydride (B1165640) hardeners.

• Flame Retardant: Butylated Triphenyl Phosphate (BTPP)

• Curing Accelerator (optional): Triphenylphosphine (Ph3P) or other suitable catalyst.[2]

• Solvents (for cleaning): Acetone, isopropanol.

Protocol for Preparation of BTPP-Modified Epoxy Resin

• Pre-mixing:

  • In a suitable mixing vessel, add the desired amount of DGEBA epoxy resin.

  • Add the calculated amount of BTPP to the epoxy resin. The concentration of BTPP can be varied (e.g., 5, 10, 15, 20 wt%) to evaluate its effect on the final properties.

  • Mechanically stir the mixture at room temperature until a homogeneous dispersion of BTPP in the epoxy resin is achieved. For highly viscous resins, gentle heating (e.g., to 40-50 °C) may be applied to facilitate mixing.

• Addition of Curing Agent and Accelerator:

  • Add the stoichiometric amount of the curing agent (e.g., PN) to the epoxy-BTPP mixture.

  • If using, add a small amount of curing accelerator (e.g., 0.2 wt% Ph3P) to the mixture.[2]

  • Continue to stir the mixture until all components are thoroughly blended and a uniform consistency is obtained.

• Degassing:

  • Place the mixture in a vacuum oven or desiccator and apply a vacuum to remove any entrapped air bubbles. Degassing should be continued until bubbling subsides.

• Curing:

  • Pour the degassed mixture into pre-heated molds of the desired dimensions for specimen preparation.

  • The curing schedule will depend on the specific epoxy and curing agent system used. A typical curing schedule for a DGEBA/PN system is as follows:

    • Cure in a convection oven at 150°C for 1 hour.[2]

    • Post-cure at 175°C for 2 hours.[2]

    • Further post-cure at 200°C for 3 hours to ensure complete crosslinking.[2]

  • Allow the cured samples to cool slowly to room temperature to minimize internal stresses.

Protocol for Characterization

• Limiting Oxygen Index (LOI):

  • Perform the LOI test according to ASTM D2863.

  • Use test specimens of approximately 7-15 cm in length, 6.5 ± 0.5 mm in width, and 3.0 ± 0.5 mm in thickness.[2]

  • The LOI is the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion.

• UL-94 Vertical Burning Test:

  • Conduct the UL-94 test according to the standard procedure.

  • Use test specimens of 127 mm in length, 12.7 mm in width, and a thickness of approximately 3.2 mm or 6.4 mm.

  • A flame is applied to the bottom of a vertically suspended specimen for two 10-second intervals. The after-flame time, after-glow time, and dripping of flaming particles are observed to classify the material (V-0, V-1, or V-2).

• Tensile Strength and Modulus:

  • Perform tensile testing according to ASTM D638.

  • Use dog-bone shaped specimens.

  • The test is conducted on a universal testing machine at a constant crosshead speed.

• Flexural Strength and Modulus:

  • Perform three-point bending tests according to ASTM D790.

  • Use rectangular bar specimens.

  • The test measures the force required to bend the beam under a three-point loading condition.

• Thermogravimetric Analysis (TGA):

  • Conduct TGA to determine the thermal stability and degradation profile of the cured epoxy samples.

  • Heat the samples from room temperature to approximately 800°C at a constant heating rate (e.g., 10°C/min) under a nitrogen or air atmosphere.

  • Key data points include the onset of decomposition temperature (Td5%), the temperature of maximum degradation rate (Tmax), and the char yield at high temperatures.

• Differential Scanning Calorimetry (DSC):

  • Use DSC to determine the glass transition temperature (Tg) of the cured samples.

  • Heat the samples at a controlled rate (e.g., 10°C/min) and observe the change in heat flow. The Tg is typically taken as the midpoint of the transition region.

Data Presentation

The following tables provide an example of how to structure the quantitative data obtained from the characterization of neat and BTPP-modified epoxy resins. The values presented are illustrative and will vary depending on the specific formulation and curing conditions.

Table 1: Flame Retardancy Properties of BTPP-Modified Epoxy Resins

Formulation	BTPP Content (wt%)	Phosphorus Content (wt%)	LOI (%)	UL-94 Rating
Neat Epoxy	0	0	~22	Fails
Epoxy-BTPP-5	5	tbd	tbd	tbd
Epoxy-BTPP-10	10	tbd	tbd	tbd
Epoxy-BTPP-15	15	tbd	tbd	tbd
Epoxy-BTPP-20	20	tbd	tbd	tbd
tbd - to be determined experimentally

Table 2: Mechanical Properties of BTPP-Modified Epoxy Resins

Formulation	BTPP Content (wt%)	Tensile Strength (MPa)	Tensile Modulus (GPa)	Flexural Strength (MPa)	Flexural Modulus (GPa)
Neat Epoxy	0	tbd	tbd	tbd	tbd
Epoxy-BTPP-5	5	tbd	tbd	tbd	tbd
Epoxy-BTPP-10	10	tbd	tbd	tbd	tbd
Epoxy-BTPP-15	15	tbd	tbd	tbd	tbd
Epoxy-BTPP-20	20	tbd	tbd	tbd	tbd
tbd - to be determined experimentally

Table 3: Thermal Properties of BTPP-Modified Epoxy Resins

Formulation	BTPP Content (wt%)	Tg (°C)	Td5% (°C)	Tmax (°C)	Char Yield at 700°C (%)
Neat Epoxy	0	tbd	tbd	tbd	tbd
Epoxy-BTPP-5	5	tbd	tbd	tbd	tbd
Epoxy-BTPP-10	10	tbd	tbd	tbd	tbd
Epoxy-BTPP-15	15	tbd	tbd	tbd	tbd
Epoxy-BTPP-20	20	tbd	tbd	tbd	tbd
tbd - to be determined experimentally

Visualizations

Experimental Workflow

Caption: Experimental workflow for BTPP-modified epoxy resin.

Flame Retardant Mechanism of BTPP

Caption: Dual-phase flame retardant mechanism of BTPP in epoxy resin.

References

• 1. BUTYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

Technical Notes & Optimization

Technical Support Center: Butylated Triphenyl Phosphate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals engaged in the synthesis of butylated triphenyl phosphate (B84403) (BTPP). The information aims to address common challenges and improve reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing butylated triphenyl phosphate?

A1: The most prevalent method involves a two-step process: the phosphorylation of a substituted phenol (B47542) followed by a Friedel-Crafts alkylation. A common route is the reaction of p-tert-butylphenol with phosphorus oxychloride, often in the presence of a Lewis acid catalyst like aluminum trichloride (B1173362) or magnesium chloride.[1] Another approach involves reacting phenol with phosphorus oxychloride to form triphenyl phosphate (TPP), which is then butylated.[1][2]

Q2: What are the typical yields for BTPP synthesis?

A2: With optimized processes, yields for BTPP synthesis can be quite high, often exceeding 95%.[1] However, yields can be significantly lower if reaction conditions are not carefully controlled.

Q3: What are the main impurities or side products I should be aware of?

A3: Common impurities include unreacted starting materials (phenol, tert-butylphenol), partially butylated triphenyl phosphates (mono- and di-substituted), and isomers of the desired product.[3] Triphenyl phosphite (B83602) can also be a significant impurity if phosphorus trichloride is present as an impurity in the phosphorus oxychloride starting material.[2] Inadequate purification can also leave residual acid or base from the workup.

Q4: How does the choice of catalyst affect the reaction?

A4: Lewis acids like aluminum trichloride are effective catalysts for the alkylation step.[1] The catalyst's activity can influence reaction time and the formation of byproducts.[1] The amount of catalyst is also crucial; typically, it is used in catalytic amounts (e.g., 0.3-0.6% of the total mass of the phenols).[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction: Insufficient reaction time or temperature.	1. Monitor the reaction by TLC or GC to ensure completion. Consider extending the reaction time or gradually increasing the temperature as described in some protocols.[1][4]
2. Moisture contamination: Phosphorus oxychloride is highly sensitive to moisture, which can lead to its decomposition and the formation of phosphoric acid.	2. Ensure all glassware is thoroughly oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).[4] Use anhydrous solvents.
3. Suboptimal stoichiometry: Incorrect molar ratios of reactants can lead to incomplete conversion or the formation of undesired side products.	3. Carefully control the molar ratios of tert-butylphenol, phenol, and phosphorus oxychloride. A typical molar ratio is around 1: (2.6-4.4): (1.2-1.8) for tert-butylphenol:phenol:phosphorus oxychloride.[1]
4. Inefficient HCl removal: The reaction generates HCl as a byproduct. If not effectively removed, it can inhibit the reaction.	4. Use a base like pyridine (B92270) or triethylamine (B128534) to neutralize the HCl.[4] Alternatively, conducting the reaction under a vacuum can help remove HCl.[1]
Product is Colored (Yellow or Brown)	1. Presence of free phenols: Unreacted phenol or tert-butylphenol in the final product can lead to discoloration, especially over time.	1. Perform thorough aqueous washing with a sodium hydroxide (B78521) solution to remove unreacted phenols.[1]
2. Oxidation of impurities: Certain impurities may be susceptible to air oxidation, leading to colored byproducts.	2. Ensure the reaction and purification steps are carried out under an inert atmosphere where possible.
High Acid Number in Final Product	1. Incomplete neutralization: Residual acidic components from the reaction or workup.	1. After the reaction, wash the organic phase thoroughly with a base solution (e.g., 10% NaOH), followed by washes with deionized water until the aqueous layer is neutral.[1]
2. Hydrolysis of the product: Butylated triphenyl phosphate can hydrolyze under acidic or basic conditions, although it has good hydrolytic stability.	2. Avoid prolonged exposure to strong acids or bases during workup. Ensure the final product is dry and stored in a moisture-free environment.
Presence of Triphenyl Phosphite Impurity	1. Impurity in phosphorus oxychloride: The phosphorus oxychloride starting material may contain phosphorus trichloride as an impurity.	1. Use high-purity phosphorus oxychloride. If triphenyl phosphite is present, it can be removed by treating the crude product with methanol (B129727) or ethanol, which reacts with the phosphite to form water-soluble byproducts that can be washed away.[2]

Experimental Protocols

Synthesis of Butylated Triphenyl Phosphate

This protocol is a representative example based on common laboratory procedures.[1][4]

Materials:

• p-tert-butylphenol

• Phenol

• Phosphorus oxychloride (POCl₃)

• Anhydrous aluminum trichloride (AlCl₃)

• Toluene (B28343) (anhydrous)

• 10% Sodium hydroxide (NaOH) solution

• Deionized water

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Set up a dry three-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a condenser with a gas outlet connected to a trap for HCl.

• Charge the reactor with anhydrous aluminum trichloride and a portion of the phosphorus oxychloride.

• In a separate flask, dissolve p-tert-butylphenol and the remaining phosphorus oxychloride in anhydrous toluene.

• Heat the reactor contents to 65-90°C.

• Slowly add the p-tert-butylphenol/POCl₃ solution from the dropping funnel to the reactor over a period of 1-2 hours.

• After the addition is complete, gradually raise the temperature to no more than 110°C and maintain for 2-3 hours.

• Cool the reaction mixture to 50-60°C.

• Add phenol to the reaction mixture and then gradually increase the temperature to no more than 160°C, potentially under a vacuum of 20-740 mmHg, and hold for 3 hours.[1]

• Cool the reaction mixture to below 50°C.

• Dilute the mixture with toluene and transfer to a separatory funnel.

• Wash the organic layer twice with a 10% NaOH solution, followed by washing with deionized water until the aqueous layer is neutral.[1]

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the toluene under reduced pressure using a rotary evaporator to obtain the crude butylated triphenyl phosphate.

• The product can be further purified by vacuum distillation if necessary.

Visualizations

Troubleshooting Workflow for Low Yield

References

• 1. CN102268036A - Preparation method of tert-butyl triphenyl phosphate - Google Patents [patents.google.com]
• 2. CN102675360A - Preparation method of high-purity TPP (triphenyl phosphate) - Google Patents [patents.google.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. benchchem.com [benchchem.com]

Removing pyridine hydrochloride precipitate in BTPP synthesis

Welcome to the technical support center for drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the synthesis and purification of 1,3,5-triaza-7-phosphaadamantane (B1222458) (BTPP), with a specific focus on the removal of pyridine (B92270) hydrochloride precipitate.

Troubleshooting Guide: Removing Pyridine Hydrochloride Precipitate

This guide addresses the common issue of pyridine hydrochloride precipitation during reactions involving BTPP, particularly when pyridine is used as a solvent or reagent.

Q1: A white precipitate has formed in my reaction mixture during BTPP synthesis or a subsequent reaction. How can I confirm it is pyridine hydrochloride?

A: Pyridine hydrochloride typically appears as a white to off-white crystalline solid.[1] A simple qualitative test is to take a small sample of the filtered precipitate and test its solubility. Pyridine hydrochloride is highly soluble in water and ethanol (B145695) but insoluble in nonpolar organic solvents like diethyl ether or aromatic hydrocarbons.[2][3] You can also consider spectroscopic analysis (e.g., ¹H NMR) of the isolated solid, which would show characteristic peaks for the pyridinium (B92312) cation.

Q2: My reaction mixture containing BTPP has a significant amount of pyridine hydrochloride precipitate. What is the best way to remove it?

A: The optimal method depends on the stability of your desired product (BTPP or its derivative) and the composition of your reaction mixture. Here are three common strategies:

• Method 1: Aqueous Wash (for acid-stable compounds). If your product is soluble in an organic solvent and stable to mild acid, this is the most straightforward method. The principle is to convert the pyridine hydrochloride into its highly water-soluble components (pyridinium cation and chloride anion) by dissolving it in water.

• Method 2: Filtration and Solvent Washing (for water-sensitive compounds). If your product is sensitive to water or acid, you can exploit the differential solubility of pyridine hydrochloride in organic solvents.

• Method 3: Copper Sulfate (B86663) Wash (for acid-sensitive compounds). An alternative to an acidic wash for acid-sensitive compounds is washing with an aqueous solution of copper (II) sulfate. Pyridine forms a complex with copper sulfate that is soluble in the aqueous layer and can be removed via extraction.[4]

Q3: I performed an aqueous wash, but I'm still recovering pyridine hydrochloride upon solvent removal. What should I do?

A: This indicates that the pyridine was not completely removed. Here are a few things to try:

• Increase the volume of the aqueous wash. Ensure you are using a sufficient volume of water or dilute acid to fully dissolve the pyridine hydrochloride.

• Increase the number of washes. Perform multiple extractions (2-3 times) with the aqueous solution to ensure complete removal.

• Check the pH of the aqueous layer. If using a dilute acid wash, ensure the aqueous layer is acidic (pH < 5) to maintain the protonated, water-soluble form of pyridine.

• Consider a final wash with brine (saturated NaCl solution). This can help to break any emulsions and further remove dissolved water from the organic layer.

Frequently Asked Questions (FAQs)

Q: Why does pyridine hydrochloride precipitate from my reaction?

A: Pyridine is often used as a base to scavenge acids, such as HCl, that are generated during a reaction. The resulting pyridinium hydrochloride salt has limited solubility in many organic solvents, especially non-polar ones, and will precipitate out of the reaction mixture.

Q: Is pyridine hydrochloride harmful to my BTPP ligand?

A: Pyridine hydrochloride itself is unlikely to react with and degrade the BTPP cage structure under typical reaction conditions. However, its presence as a solid can complicate reaction monitoring, product isolation, and purification, leading to lower isolated yields and product impurities.

Q: Can I use a different base to avoid the formation of pyridine hydrochloride?

A: Yes, if the reaction chemistry allows, you could consider using an alternative non-nucleophilic base whose hydrochloride salt has different solubility properties. For example, the hydrochloride salts of tertiary amines like triethylamine (B128534) are often more soluble in organic solvents. Alternatively, a solid-supported base could be used, which can be removed by simple filtration.

Data Presentation

The choice of solvent is critical for the effective removal of pyridine hydrochloride. The following table summarizes the solubility of pyridine hydrochloride in common laboratory solvents.

Solvent	Solubility	Reference
Water	85 g / 100 mL	[5][6]
Ethanol	Soluble	[2][5]
Chloroform	Soluble	[2]
Diethyl Ether	Insoluble	[6]
Acetone	Insoluble	[3]
Aromatic Hydrocarbons (e.g., Toluene)	Insoluble	[3]

Experimental Protocols

Protocol 1: Removal of Pyridine Hydrochloride by Aqueous Extraction

This protocol is suitable for reactions where the desired product is soluble in an organic solvent immiscible with water and is stable to dilute acid.

• Dilution: Once the reaction is complete, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Aqueous Wash: Transfer the mixture to a separatory funnel and add an equal volume of deionized water or a 1-5% aqueous HCl solution.

• Extraction: Shake the separatory funnel vigorously for 1-2 minutes, periodically venting to release any pressure. Allow the layers to separate. The pyridine hydrochloride will partition into the aqueous (bottom) layer.

• Separation: Drain the lower aqueous layer.

• Repeat: Repeat the washing step (steps 2-4) one or two more times to ensure complete removal of the pyridine hydrochloride.

• Neutralization (if acid was used): Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the crude product.

Visualizations

Troubleshooting Workflow for Pyridine Hydrochloride Removal

The following diagram illustrates the decision-making process for selecting the appropriate method to remove pyridine hydrochloride precipitate.

Caption: Decision tree for removing pyridine hydrochloride.

References

• 1. researchgate.net [researchgate.net]
• 2. Pyridine hydrochloride - CAS-Number 628-13-7 - Order from Chemodex [chemodex.com]
• 3. CN103755625A - Method for cleanly preparing high-purity pyridine hydrochloride - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. chembk.com [chembk.com]
• 6. Pyridinium chloride - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of Tris(p-t-butylphenyl) Phosphate

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the synthesis of tris(p-t-butylphenyl) phosphate (B84403). It is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Troubleshooting Guide & FAQs

Here we address common issues encountered during the synthesis of tris(p-t-butylphenyl) phosphate.

Q1: Why is the yield of my tris(p-t-butylphenyl) phosphate lower than expected?

A1: Low yields can be attributed to several factors:

• Incomplete Reaction: The reaction may not have gone to completion, resulting in significant amounts of mono- and di-substituted phosphate intermediates. To drive the reaction to completion, ensure the correct stoichiometry of reactants and allow for sufficient reaction time.

• Hydrolysis of Phosphorus Oxychloride: Phosphorus oxychloride (POCl₃) is highly sensitive to moisture and can hydrolyze to phosphoric acid and HCl.[1][2][3][4] This reduces the amount of POCl₃ available for the reaction. Ensure all glassware is oven-dried and the reaction is conducted under an inert, dry atmosphere.

• Loss of Product During Workup: The product may be lost during the aqueous washing steps if the pH is not carefully controlled or if emulsions form. Ensure distinct layer separation and minimize the number of extractions.

Q2: My final product is an oil or a sticky solid and won't crystallize. What is the cause?

A2: This is often due to the presence of impurities, primarily incompletely substituted phosphate esters (mono- and di-substituted products) and residual solvent. The presence of these byproducts can lower the melting point of the final product.

• Troubleshooting:

  • Purification: Recrystallization from a suitable solvent system (e.g., ethanol (B145695)/water or isopropanol) can help purify the product.

  • Chromatography: If recrystallization is ineffective, column chromatography on silica (B1680970) gel can be used to separate the desired trisubstituted product from the more polar, partially substituted byproducts.

  • Thorough Drying: Ensure all solvent has been removed from the product under high vacuum.

Q3: The reaction mixture turned dark or black. Is this normal?

A3: While some color change can be expected, a very dark or black reaction mixture may indicate decomposition or side reactions. This can be caused by:

• High Reaction Temperature: Exceeding the recommended reaction temperature can lead to the decomposition of reactants or products.

• Presence of Impurities: Impurities in the starting materials, particularly in the p-t-butylphenol, can lead to colored byproducts. Use high-purity reagents.

Q4: I am observing a significant amount of a water-soluble white solid during the workup. What is this?

A4: This is likely the hydrochloride salt of the base used in the reaction (e.g., pyridinium (B92312) hydrochloride or triethylammonium (B8662869) hydrochloride). This byproduct is expected and should be removed by filtration and subsequent aqueous washes. If it persists in the organic layer, it may indicate insufficient washing.

Q5: My NMR spectrum shows more than one peak in the ³¹P NMR or complex aromatic signals in the ¹H NMR. What are these impurities?

A5: The presence of multiple peaks in the ³¹P NMR spectrum indicates the presence of different phosphorus-containing species. These are likely the desired tris(p-t-butylphenyl) phosphate, along with mono-(p-t-butylphenyl) phosphate and di-(p-t-butylphenyl) phosphate. Complex aromatic signals in the ¹H NMR that do not correspond to the desired product also suggest the presence of these incompletely substituted byproducts or unreacted p-t-butylphenol.

Q6: How can I avoid the formation of pyrophosphates?

A6: Pyrophosphates can form from the reaction of partially hydrolyzed POCl₃ intermediates.[2][3] The key to avoiding their formation is to rigorously exclude water from the reaction mixture. This includes using anhydrous solvents and reagents, and performing the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).

Summary of Potential Side Products

The following table summarizes the common side products and their potential impact on the final product.

Side Product	Chemical Formula	Molar Mass ( g/mol )	Potential Impact on Final Product
Mono-(p-t-butylphenyl) phosphate	C₁₀H₁₅O₄P	230.20	Increases polarity, makes purification difficult, can prevent crystallization.
Di-(p-t-butylphenyl) phosphate	C₂₀H₂₇O₄P	378.40	Increases polarity, makes purification difficult, can prevent crystallization.
Phosphoric Acid	H₃PO₄	98.00	Acidic impurity, will be removed by base wash.
Pyrophosphate Species	Varies	Varies	Can lead to complex mixtures that are difficult to purify.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol is adapted from standard laboratory procedures for the synthesis of triaryl phosphates.

Materials:

• p-tert-butylphenol

• Phosphorus oxychloride (POCl₃)

• Anhydrous Pyridine (B92270) (or Triethylamine)

• Anhydrous Toluene (B28343)

• 1 M Hydrochloric Acid

• 1 M Sodium Hydroxide

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser with a drying tube

• Addition funnel

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter flask

Procedure:

• Reaction Setup: Assemble a dry three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an addition funnel. Ensure all glassware is oven-dried. The system should be under a dry nitrogen or argon atmosphere.

• Reagent Preparation: In the flask, dissolve p-tert-butylphenol (3.0 equivalents) and anhydrous pyridine (3.3 equivalents) in anhydrous toluene.

• Cooling: Cool the stirred solution to 0-5 °C using an ice-water bath.

• Addition of POCl₃: Add phosphorus oxychloride (1.0 equivalent), dissolved in a small amount of anhydrous toluene, to the addition funnel. Add the POCl₃ solution dropwise to the cooled reaction mixture over 30-60 minutes, maintaining the temperature below 10 °C. A white precipitate of pyridinium hydrochloride will form.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let the reaction stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Filtration: Filter the reaction mixture through a Büchner funnel to remove the pyridinium hydrochloride precipitate. Wash the precipitate with a small amount of cold toluene.

• Workup - Aqueous Washing: Transfer the combined filtrate to a separatory funnel.

  • Wash with 1 M HCl to remove any remaining pyridine.

  • Wash with 1 M NaOH to remove any unreacted p-t-butylphenol.

  • Wash with brine to remove residual salts.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or isopropanol, to yield tris(p-t-butylphenyl) phosphate as a white solid.

Visualizations

Main Synthesis Reaction

Caption: Main reaction pathway for the synthesis of tris(p-t-butylphenyl) phosphate.

Common Side Reactions

Caption: Key side reactions: incomplete substitution and hydrolysis of POCl₃.

Troubleshooting Workflow

Caption: A troubleshooting workflow for identifying and resolving common synthesis issues.

References

• 1. byjus.com [byjus.com]
• 2. Phosphoryl chloride - Wikipedia [en.wikipedia.org]
• 3. Uses and preparation of Phosphorus oxychloride_Chemicalbook [chemicalbook.com]
• 4. Phosphoryl chloride - Sciencemadness Wiki [sciencemadness.org]

Technical Support Center: Optimizing tert-Butyl Triphenyl Phosphate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of tert-butyl triphenyl phosphate (B84403). The information is presented in a question-and-answer format to directly address common challenges encountered during this chemical preparation, with a focus on temperature optimization.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the synthesis of tert-butyl triphenyl phosphate?

The optimal temperature for the synthesis of tert-butyl triphenyl phosphate can vary depending on the specific synthetic route and reactants used. Published methods for similar tert-butylated triphenyl phosphates show a range of temperature profiles. For instance, one method involves a gradual, multi-step increase in temperature, starting from 60-80°C and incrementally rising to a maximum of 160°C.[1] Another approach for a related compound, tris(p-t-butylphenyl) phosphate, recommends an initial cooling phase to 0-5°C during the addition of phosphorus oxychloride (POCl₃), followed by a slow warming to room temperature for the reaction to proceed.[2] For the synthesis of tris(2,4-di-tert-butylphenyl) phosphite, an initial temperature of 40°C was used during reagent addition, which was then increased to 70°C to achieve the best yield.[3][4]

Q2: How does temperature affect the yield and purity of the final product?

Temperature is a critical parameter that directly influences both the reaction rate and the prevalence of side reactions, thereby affecting the final yield and purity.

• Low Temperatures: Insufficiently low temperatures can lead to a sluggish or incomplete reaction, resulting in a low yield of the desired product.

• Optimal Temperatures: At optimal temperatures, the reaction proceeds at a reasonable rate to completion, maximizing the yield of tert-butyl triphenyl phosphate. For some protocols, a controlled increase in temperature is necessary to drive the reaction forward after the initial exothermic phase is managed at a lower temperature.

• High Temperatures: Excessively high temperatures can lead to several undesirable outcomes. For example, in the synthesis of a related phosphite, increasing the temperature from 70°C to 80°C resulted in a decreased yield, possibly due to the volatilization of reactants like phosphorus trichloride.[3][4] High temperatures can also promote the formation of side products, such as pyrophosphates or degradation products, which will compromise the purity of the final product. In some cases, dealkylation or migration of the tert-butyl group can occur at elevated temperatures.

Q3: What are common side reactions related to temperature, and how can they be minimized?

A common side reaction is the formation of incompletely substituted products, such as di-tert-butylphenyl phosphate or mono-tert-butyl-diphenyl phosphate. The reaction temperature can influence the equilibrium and kinetics of the substitution steps. To minimize these, a carefully controlled temperature program, as described in some patents, with a gradual increase, can be beneficial.[1] Another potential side reaction at higher temperatures is the hydrolysis of the phosphate ester if any moisture is present in the reaction mixture. Therefore, maintaining anhydrous conditions is crucial.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no product yield	Reaction temperature is too low, leading to a slow or stalled reaction.	Gradually increase the reaction temperature and monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or ³¹P NMR spectroscopy.
Low product yield with evidence of reactant volatility	Reaction temperature is too high, causing the evaporation of a volatile reactant like phosphorus oxychloride.	Conduct the reaction at a lower temperature. For the synthesis of a similar compound, the yield decreased when the temperature was raised from 70°C to 80°C.[3][4] Ensure the reaction is equipped with an efficient reflux condenser.
Presence of significant impurities in the final product	The reaction temperature may be too high, promoting the formation of side products.	Optimize the reaction temperature by running small-scale experiments at various temperatures to find the best balance between reaction rate and selectivity. Consider a multi-stage temperature profile, as suggested by some protocols.[1][5]
Product degradation or discoloration	The reaction temperature is excessively high, leading to thermal decomposition of the product.	Lower the reaction temperature and/or reduce the reaction time. Consider performing the final purification steps, such as distillation, under reduced pressure to lower the boiling point and minimize thermal stress.

Experimental Protocols

Method 1: Gradual Temperature Increase (Adapted from Patent CN102268036A)[1]

This protocol involves a multi-step process with controlled temperature gradients.

• Initial Mixing: In a reactor equipped with a stirrer, thermometer, and a hydrogen chloride absorption device, dissolve tert-butylphenol in a portion (30-45%) of the total required phosphorus oxychloride. This mixture is warmed to 60-80°C.

• Catalyst and Reactant Addition: In a separate step, a Lewis acid catalyst (e.g., anhydrous aluminum trichloride) and the remaining phosphorus oxychloride are heated. The dissolved tert-butylphenol solution is then added dropwise.

• First Heating Stage: After the addition is complete, the reaction mixture is heated with a gradient temperature increase to a maximum of 110°C. The reaction is held at this temperature until completion.

• Cooling and Second Reactant Addition: The mixture is then cooled to 50-60°C, and phenol (B47542) is added.

• Second Heating Stage: The temperature is again increased in a gradient manner to a maximum of 160°C and held until the reaction is complete.

• Workup: The reaction mixture is cooled to below 50°C and then subjected to washing and purification to obtain the final product.

Method 2: Low-Temperature Initiation (Adapted for Tris(p-t-butylphenyl) phosphate)[2]

This protocol is suitable for reactions that are highly exothermic during the initial phase.

• Reaction Setup: In a dry, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve p-tert-butylphenol and a base (e.g., pyridine (B92270) or triethylamine) in an anhydrous solvent like toluene.

• Initial Cooling: Cool the stirred solution to 0-5°C using an ice-water bath.

• Controlled Addition: Add phosphorus oxychloride dropwise to the cooled reaction mixture over 30-60 minutes, ensuring the temperature is maintained below 10°C.

• Warming and Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. The reaction is then stirred for 12-18 hours.

• Workup: The reaction is worked up through filtration to remove the salt byproduct, followed by aqueous washes and solvent removal to yield the crude product, which can then be further purified.

Data Presentation

Table 1: Summary of Reaction Temperatures for Tert-Butylated Triphenyl Phosphate and Related Syntheses

Compound	Initial Temperature	Reaction Temperature	Notes	Reference
tert-Butyl triphenyl phosphate	60-80°C	Gradient increase to 110°C, then to 160°C	Multi-step process with phenol addition in the second stage.	[1]
Tris(p-t-butylphenyl) phosphate	0-5°C	Room Temperature (for 12-18 hours)	Low-temperature addition of POCl₃ is critical.	[2]
Tris(2,4-di-tert-butylphenyl) phosphite	40°C	70°C	Yield decreased at 80°C.	[3][4]
Tris(2,4-ditert-butylphenyl)phosphite	55-70°C	>140°C, then 186-210°C (under vacuum)	Multi-stage industrial process.	[5]

Mandatory Visualization

References

• 1. CN102268036A - Preparation method of tert-butyl triphenyl phosphate - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and Scale-up of the Rapid Synthesis of Triphenyl Phosphites in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US5235086A - Process for the preparation of tris(2,4-ditert-butylphenyl)phosphite - Google Patents [patents.google.com]

Technical Support Center: Matrix Interference in GC-MS Analysis of Butylated Triphenyl Phosphate

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix interference in the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of butylated triphenyl phosphate (B84403) (BTPP).

Troubleshooting Guides

This section provides solutions to common issues encountered during the GC-MS analysis of BTPP, focusing on problems arising from matrix interference.

Problem: Inaccurate Quantification (Low or High Recovery)

Possible Cause: Co-eluting matrix components can suppress or enhance the ionization of BTPP in the mass spectrometer source, leading to inaccurate results.

Solution Workflow:

• Assess the Matrix Effect: Quantify the extent of ion suppression or enhancement. A significant matrix effect (typically >±20%) indicates that the matrix is impacting your results.

• Improve Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before analysis.[1]

  • Solid-Phase Extraction (SPE): Utilize SPE with cartridges such as C18 or Florisil to clean up the sample extract. This can effectively remove polar and other interfering compounds.

  • Liquid-Liquid Extraction (LLE): Optimize LLE parameters, including solvent choice and pH, to selectively extract BTPP while leaving matrix components behind.

  • QuEChERS: For complex matrices like food or biological tissues, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method provides excellent cleanup.

• Use Matrix-Matched Calibration: If sample cleanup does not completely eliminate matrix effects, prepare your calibration standards in a blank matrix extract that has undergone the same preparation steps as your samples. This helps to compensate for the signal suppression or enhancement.

• Employ an Internal Standard: The use of a suitable internal standard, such as a stable isotope-labeled version of BTPP or a structurally similar compound like triphenyl phosphate (TPP), can help correct for variability in both sample preparation and instrument response.[2]

Problem: Poor Peak Shape (Tailing or Fronting)

Possible Cause: Active sites in the GC inlet or on the analytical column can interact with BTPP, leading to distorted peak shapes. Matrix components can also accumulate and create active sites.

Solutions:

• Inlet Maintenance: Regularly replace the inlet liner and septum. Use deactivated liners, with or without deactivated glass wool, to minimize active sites.

• Column Maintenance:

  • Trim the Column: Remove the first 10-15 cm of the column from the inlet end to eliminate contamination from non-volatile matrix components.

  • Condition the Column: Bake out the column according to the manufacturer's recommendations to remove any adsorbed compounds.

• Optimize Injection Parameters: A splitless injection is often used for trace analysis, but a split injection can be beneficial for "dirty" samples to reduce the amount of matrix introduced into the system.

Problem: Shifting Retention Times

Possible Cause: Buildup of matrix components on the column can alter its chromatographic properties, leading to shifts in retention time. Leaks in the GC system can also be a cause.

Solutions:

• System Check: Perform a leak check of the GC system, paying close to attention to the injector and column fittings.

• Column and Inlet Maintenance: As with peak shape issues, regular maintenance of the column and inlet is crucial for consistent retention times.

• Use of an Internal Standard: An internal standard can help to correct for minor shifts in retention time.[2]

Frequently Asked Questions (FAQs)

Q1: What exactly is matrix interference in GC-MS analysis?

A1: The "matrix" refers to all the components in a sample other than the analyte of interest (BTPP).[3] Matrix interference, or matrix effects, occur when these other components alter the analytical signal of BTPP. In GC-MS, this can manifest as signal suppression or enhancement in the ion source, or as chromatographic issues like peak tailing and retention time shifts.[4][5]

Q2: How do I choose the right sample preparation method for my specific matrix?

A2: The choice of sample preparation method is highly dependent on the complexity of your matrix.

• Water: Solid-phase extraction (SPE) is often sufficient for water samples.

• Soil and Sediment: More rigorous extraction techniques like ultrasonic or pressurized liquid extraction, followed by a cleanup step such as SPE, are typically required.

• Biological Tissues (e.g., fish, plasma): These matrices are rich in lipids and proteins, which are significant sources of interference. A QuEChERS-based method with a dispersive SPE (dSPE) cleanup step is highly effective at removing these interferences.

Q3: What is the difference between an internal standard and a surrogate standard?

A3: A surrogate standard is a compound that is chemically similar to the analyte but not expected to be found in the sample. It is added to the sample before extraction to monitor the efficiency of the entire sample preparation process. An internal standard (IS) is added to the final extract just before injection into the GC-MS. It is used to correct for variations in injection volume and instrument response. For the most accurate results, it is recommended to use both.

Q4: Can changing the GC-MS parameters help reduce matrix effects?

A4: Yes, optimizing GC-MS parameters can help.

• Chromatography: Improving the chromatographic separation by using a longer column, a different temperature program, or a different stationary phase can help to resolve BTPP from interfering matrix components.

• Mass Spectrometry: While less common for mitigating matrix effects in GC-MS compared to LC-MS, ensuring the ion source is clean and operating optimally is important for consistent ionization.

Data Presentation

The following table summarizes representative quantitative data on matrix effects and recoveries for organophosphate esters in various matrices. This data highlights the importance of matrix-specific method development and validation.

Table 1: Representative Matrix Effects and Recoveries for Organophosphate Esters

Analyte	Matrix	Sample Preparation Method	Matrix Effect (%)	Recovery (%)
Tributyl Phosphate	Phospholipid Emulsion	Isothermal GC-FID	Not explicitly calculated, but method showed good precision	95.5 (RSD = 0.9%)[6]
Tricresyl Phosphate Isomers	Air (on filter)	Solvent Extraction	Not explicitly calculated, but internal standard recommended due to interference	>80% (for spiked filters)[2]
Isopropylated Triphenyl Phosphate	Air (on filter)	Ultrasonic Extraction	Not explicitly calculated, but method showed good precision	98.9 (± 6%)[7]
Various Pesticides	Fruits and Vegetables	QuEChERS	Signal enhancement and suppression observed	Method performance was satisfactory with matrix-matched calibration[4][5]

Experimental Protocols

Protocol 1: General Procedure for Sample Preparation of Solid Matrices (e.g., Soil, Sediment)

• Sample Homogenization: Homogenize the sample to ensure it is representative.

• Spiking: Add a known amount of a surrogate standard to the sample.

• Extraction: Extract the sample with a suitable organic solvent (e.g., acetone/hexane mixture) using a technique such as ultrasonic extraction.

• Cleanup: Use solid-phase extraction (SPE) to remove interfering matrix components.

• Concentration: Concentrate the cleaned extract to a small volume.

• Internal Standard Addition: Add a known amount of an internal standard to the final extract.

• Analysis: Inject the final extract into the GC-MS system.

Protocol 2: Quantification of Matrix Effects

• Prepare a standard solution of BTPP in a pure solvent (e.g., ethyl acetate).

• Prepare a blank matrix extract by subjecting a sample known to be free of BTPP to your entire sample preparation procedure.

• Create a post-extraction spiked sample by adding a known amount of BTPP to the blank matrix extract. The concentration should be the same as the pure solvent standard.

• Analyze both solutions by GC-MS.

• Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = [(Response of post-extraction spiked sample / Response of pure solvent standard) - 1] x 100

Mandatory Visualization

Caption: A typical experimental workflow for the analysis of BTPP in a solid matrix.

Caption: A logical workflow for troubleshooting matrix interference issues in BTPP analysis.

References

• 1. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. faa.gov [faa.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. books.publisso.de [books.publisso.de]

Technical Support Center: Enhancing LC-MS/MS Sensitivity for BTPP Detection

Welcome to the technical support center for the analysis of Bis(2,4,6-tribromophenyl) phosphate (B84403) (BTPP). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the sensitivity of your LC-MS/MS methods for BTPP detection.

Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of BTPP and other organophosphate flame retardants (OPFRs).

Question: I am observing a weak or no BTPP signal. What are the potential causes and solutions?

Answer:

A weak or absent signal for BTPP can stem from several factors throughout the analytical workflow. A systematic approach to troubleshooting is recommended.

1. Sample Preparation Issues:

• Inefficient Extraction: BTPP, being a halogenated organophosphate, requires an appropriate extraction solvent. For solid samples like dust or sediment, a mixture of hexane (B92381) and acetone (B3395972) (1:1, v/v) or acetonitrile (B52724) can be effective.[1] For aqueous samples, solid-phase extraction (SPE) with a weak anion exchange sorbent may be necessary.[2]

• Matrix Effects: Co-eluting matrix components can suppress the ionization of BTPP.[3] Consider a more thorough cleanup step, such as dispersive solid-phase extraction (d-SPE) with C18 and primary-secondary amine (PSA) sorbents.[4]

• Analyte Loss: Ensure that all sample preparation steps are optimized to minimize the loss of BTPP. Use high-purity solvents and meticulously clean all labware.

2. Liquid Chromatography (LC) Problems:

• Poor Retention: If BTPP is eluting too early, it may co-elute with interfering compounds. Optimize the mobile phase composition and gradient to achieve adequate retention on a C18 column. A typical mobile phase for OPFRs consists of water and methanol (B129727) or acetonitrile with additives like formic acid and ammonium (B1175870) formate (B1220265).[5]

• Peak Shape Issues: Broad or tailing peaks can diminish signal intensity. Ensure the injection solvent is compatible with the mobile phase. A mismatch can cause peak distortion.

3. Mass Spectrometry (MS) and Ion Source Issues:

• Incorrect Ionization Mode: Organophosphate flame retardants can often be analyzed in both positive and negative ion modes. While positive mode is common for many OPFRs, forming [M+H]⁺ or [M+NH₄]⁺ adducts, some metabolites are best analyzed in negative ion mode.[2][5] It is crucial to test both modes to determine the optimal setting for BTPP.

• Suboptimal Source Parameters: The electrospray ionization (ESI) source parameters, including spray voltage, capillary temperature, and gas flows, must be optimized specifically for BTPP to ensure efficient ionization and desolvation.

• Incorrect Precursor/Product Ions: Ensure that the correct precursor ion (e.g., the appropriate isotope for the [M+H]⁺ adduct of BTPP) is selected in the first quadrupole (Q1) and that the most intense and specific product ions are monitored in the third quadrupole (Q3).

Workflow for Troubleshooting Weak BTPP Signal

Caption: A logical workflow for troubleshooting a weak or absent BTPP signal.

Question: How can I improve the ionization efficiency for BTPP?

Answer:

Improving ionization efficiency is key to enhancing sensitivity. Here are several strategies:

• Mobile Phase Additives: The addition of modifiers to the mobile phase can significantly improve ionization. For positive ESI mode, small amounts of formic acid (e.g., 0.1%) and ammonium formate (e.g., 5 mM) can promote the formation of protonated molecules ([M+H]⁺) or ammonium adducts ([M+NH₄]⁺).[5] For negative ESI mode, a small amount of ammonium hydroxide (B78521) can be beneficial.[1]

• Flow Rate Reduction: Lowering the LC flow rate generally leads to the formation of smaller droplets in the ESI source. This enhances desolvation efficiency and can improve ionization.

• Source Optimization: Systematically optimize ESI source parameters such as spray voltage, gas temperatures, and gas flows. A stable spray is crucial for consistent and efficient ionization.

• Alternative Ionization Sources: If ESI is not providing adequate sensitivity, consider atmospheric pressure chemical ionization (APCI). APCI can be more efficient for less polar compounds.

Question: What are the expected fragmentation patterns for BTPP and other OPFRs?

Answer:

The fragmentation of organophosphate flame retardants in tandem mass spectrometry is generally predictable. For halogenated OPFRs, the fragmentation process is often similar to that of alkyl OPFRs.[5]

A common fragmentation pathway for OPFRs involves the cleavage of the ester bonds. For BTPP, which has the chemical formula C₁₈H₉Br₆O₄P, the fragmentation in positive ion mode would likely involve the loss of one or more tribromophenyl groups from the protonated molecule.

Due to the presence of six bromine atoms, the isotopic pattern of the precursor and fragment ions will be highly characteristic. The natural abundance of the bromine isotopes (⁷⁹Br and ⁸¹Br) is roughly 50.6% and 49.3%, respectively.[5] This will result in a distinctive isotopic cluster for any bromine-containing ion, which can be used for confident identification. For an ion containing six bromine atoms, the most abundant peak in the isotopic cluster will be [M+6+H]⁺.[5]

Hypothetical Fragmentation Pathway for BTPP

Caption: A simplified representation of a potential fragmentation pathway for BTPP.

Frequently Asked Questions (FAQs)

Q1: What type of LC column is recommended for BTPP analysis?

A1: A C18 reversed-phase column is a suitable choice for the separation of BTPP and other organophosphate flame retardants.[1][5]

Q2: What are typical sample preparation methods for analyzing BTPP in environmental matrices?

A2: For solid matrices like dust and sediment, ultrasonic or pressurized liquid extraction with solvents like acetonitrile or hexane/acetone is common.[1][6] For complex liquid samples or to achieve lower detection limits, solid-phase extraction (SPE) is often employed.[2] A subsequent cleanup step using d-SPE with C18 and PSA can help reduce matrix interference.[4]

Q3: Should I use positive or negative ionization mode for BTPP?

A3: While many OPFRs are analyzed in positive ion mode, forming [M+H]⁺ or [M+NH₄]⁺ ions, their metabolites are often analyzed in negative ion mode.[2][5] It is highly recommended to test both ionization modes during method development to determine which provides the best sensitivity and specificity for BTPP.

Q4: What are some common adducts to look for when analyzing OPFRs?

A4: In positive ESI mode, protonated molecules ([M+H]⁺) and ammonium adducts ([M+NH₄]⁺) are commonly observed.[5] Sodium adducts ([M+Na]⁺) can also be present, especially if there is sodium contamination in the mobile phase or sample.

Quantitative Data Summary

While specific quantitative data for BTPP sensitivity enhancement is limited in the readily available literature, the following table provides typical limits of quantification (LOQs) for related organophosphate flame retardants and brominated compounds in various matrices, which can serve as a benchmark for method development.

Analyte/Class	Matrix	Method	Limit of Quantification (LOQ)	Reference
Halophenols	Solid Dosage	GC-MS/MS	1-100 pg/tablet	[7]
Halophenols	Water	GC-MS/MS	0.04-4 ng/L	[7]
OPFR Metabolites (DPHP, BBOEP)	Urine	LC-MS/MS	0.15-0.3 ng/mL	[2]
OPFRs	Sediment	TFC-LC-MS/MS	0.02-1.25 ng/g dw	[6]
OPFRs	Fish	TFC-LC-MS/MS	0.19-19.3 ng/g lw	[6]
Brominated Flame Retardants (HBCDs, TBBPA)	Fish	UHPLC-MS/MS	0.1-1 µg/kg ww	[4]

Experimental Protocols

Example Protocol: Extraction of OPFRs from Dust Samples

This protocol is adapted from a method for extracting various flame retardants from dust and can be a starting point for BTPP analysis.[1]

• Sample Weighing: Accurately weigh 25 mg of the dust sample into a centrifuge tube.

• Extraction: Add 1 mL of a 1:1 (v/v) hexane/acetone mixture to the tube.

• Vortexing and Sonication: Vortex the sample thoroughly to ensure mixing, followed by sonication to facilitate extraction.

• Centrifugation: Centrifuge the sample to pellet the solid particles.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial.

• Solvent Exchange/Concentration: If necessary, the extract can be concentrated under a gentle stream of nitrogen and reconstituted in a solvent compatible with the LC mobile phase (e.g., methanol or acetonitrile).

• Analysis: Inject an aliquot of the final extract into the LC-MS/MS system.

References

• 1. Micro-extraction method for the analysis of flame retardants in dust collected from air filters from HVAC systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rapid and simple method for determination of hexabromocyclododecanes and other LC-MS-MS-amenable brominated flame retardants in fish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Addressing butylated triphenyl phosphate solubility issues in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low aqueous solubility of butylated triphenyl phosphate (B84403) (BTPP) in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of butylated triphenyl phosphate (BTPP)?

A1: Butylated triphenyl phosphate is a hydrophobic compound with very low solubility in water, reported to be less than 0.1 g/100 mL at 21°C[1]. This inherent low aqueous solubility makes it challenging to dissolve directly in cell culture media, which are primarily aqueous-based.

Q2: What is the recommended solvent for preparing a BTPP stock solution for cell culture experiments?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of hydrophobic compounds like BTPP for in vitro studies[2][3][4]. It is a powerful aprotic solvent capable of dissolving many lipophilic compounds. When preparing a stock solution, it is crucial to ensure the BTPP is completely dissolved before further dilution.

Q3: Why does my BTPP precipitate when I add its stock solution to my cell culture medium?

A3: Precipitation, often referred to as "crashing out," occurs when the concentration of BTPP in the aqueous medium exceeds its solubility limit[5]. This is a common issue when a concentrated stock solution of a hydrophobic compound in an organic solvent (like DMSO) is diluted into the aqueous environment of the cell culture medium[3][6]. The rapid change in solvent polarity from organic to aqueous causes the poorly soluble BTPP to fall out of solution.

Q4: What is the maximum final concentration of DMSO that is safe for my cells?

A4: The final concentration of DMSO in the cell culture medium should be kept as low as possible to avoid solvent-induced cytotoxicity. A general guideline is to keep the final DMSO concentration at or below 0.5% (v/v)[3]. However, the tolerance to DMSO can be cell-line specific. It is highly recommended to perform a solvent toxicity control experiment to determine the maximum non-toxic concentration for your specific cell line and experimental conditions.

Q5: Are there alternatives to DMSO for preparing BTPP stock solutions?

A5: Yes, other organic solvents such as ethanol (B145695) can also be used to prepare stock solutions[7]. The choice of solvent may depend on the specific experimental requirements and the tolerance of the cell line. As with DMSO, it is essential to determine the cytotoxic threshold of any alternative solvent in your experimental system.

Q6: How can I improve the solubility of BTPP in my cell culture medium?

A6: Several techniques can be employed to improve the solubility and prevent precipitation of BTPP:

• Pre-warm the media: Adding the BTPP stock solution to media pre-warmed to 37°C can help maintain solubility[6].

• Use a stepwise dilution: Instead of a single large dilution, perform serial dilutions of the stock solution into the pre-warmed medium[5].

• Slow addition with agitation: Add the stock solution dropwise to the culture medium while gently vortexing or swirling to facilitate rapid and uniform mixing[6].

• Use of serum: For some compounds, the presence of serum in the culture medium can help to increase the solubility of hydrophobic drugs[6].

Troubleshooting Guide: BTPP Solubility Issues

Observed Problem	Potential Cause	Recommended Solutions
Immediate, heavy precipitation upon adding BTPP stock solution to the medium.	The aqueous solubility limit of BTPP has been significantly exceeded due to a highly concentrated stock solution or a large, rapid dilution.	1. Prepare a more dilute stock solution in your organic solvent.2. Perform serial dilutions of the stock solution into the aqueous medium instead of a single large dilution[5].3. Gently agitate or vortex the aqueous medium while adding the BTPP stock solution dropwise to facilitate rapid mixing[6].
The solution becomes cloudy, hazy, or develops a fine precipitate over time.	Formation of a fine precipitate or a micro-emulsion. The concentration is likely at the edge of BTPP's solubility limit in the medium.	1. Lower the final concentration of BTPP in your experiment.2. Ensure the culture medium is pre-warmed to 37°C before adding the BTPP stock solution[6].3. Increase the serum concentration in your medium if your experimental design allows, as serum proteins can help solubilize hydrophobic compounds[6].
No visible precipitate, but inconsistent experimental results or signs of cell toxicity.	The final concentration of the organic solvent (e.g., DMSO) may be too high, causing cytotoxicity. BTPP itself is also known to have toxic effects[8][9].	1. Perform a solvent control experiment by treating cells with the highest concentration of the solvent used in your experiment to rule out solvent toxicity.2. Lower the final concentration of the organic solvent to a non-toxic level (typically ≤0.5% for DMSO)[3].3. Conduct a dose-response experiment for BTPP to determine its cytotoxic concentration (e.g., LC50) in your cell line. The related compound TPhP showed an LC50 of 61.61 µM at 48h in mouse spermatocytes[10].

Experimental Protocols

Protocol 1: Preparation of a BTPP Stock Solution

• Weighing: Accurately weigh the desired amount of BTPP powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of high-purity, sterile-filtered DMSO to achieve the desired stock concentration (e.g., 10 mM, 50 mM, or 100 mM).

• Dissolution: Vortex the solution vigorously for several minutes until the BTPP is completely dissolved. A brief sonication in a water bath can be used to aid dissolution if necessary.

• Sterilization: While DMSO is a sterile solvent, if there are concerns about contamination, the stock solution can be filtered through a 0.22 µm syringe filter that is compatible with DMSO (e.g., PTFE).

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Protocol 2: Assessment of Solvent Cytotoxicity

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Solvent Dilutions: Prepare a series of dilutions of your solvent (e.g., DMSO) in complete cell culture medium. Typical final concentrations to test range from 0.1% to 2.0% (v/v).

• Treatment: After allowing the cells to adhere overnight, replace the medium with the medium containing the different solvent concentrations. Include a "no solvent" control.

• Incubation: Incubate the cells for the duration of your planned experiment (e.g., 24, 48, or 72 hours).

• Viability Assay: Assess cell viability using a standard method such as MTT, MTS, or a live/dead staining assay.

• Analysis: Determine the highest concentration of the solvent that does not significantly reduce cell viability compared to the control. This will be your maximum allowable solvent concentration for subsequent experiments.

Quantitative Data Summary

Table 1: Solubility of Related Compound Triphenyl Phosphate (TPP) in Common Solvents

Solvent	Solubility	Reference
Water	1.9 mg/L at 25°C	[11][12]
Ethanol	Soluble	[12]
Diethyl Ether	Very Soluble	[12]
Benzene	Very Soluble	[12]
Chloroform	Very Soluble	[12]
Acetone	Soluble	[12]
Dimethyl Sulfoxide (DMSO)	High	[3]

Table 2: Recommended Maximum Final Concentrations of Solvents in Cell Culture

Solvent	Recommended Max. Concentration (v/v)	Potential Effects at Higher Concentrations
DMSO	≤ 0.5%	Cytotoxicity, differentiation induction, altered gene expression
Ethanol	≤ 0.5%	Cytotoxicity, cellular stress responses

Visualizations

BTPP Solubility Troubleshooting Workflow

General Experimental Workflow for BTPP Cell Studies

References

• 1. BUTYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. ogscience.org [ogscience.org]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pathologic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate on the adrenal gland, ovary, and testis in the Fischer-344 rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of the cytotoxic activity of triphenyl phosphate on mouse spermatocytes cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 12. Triphenyl Phosphate | (C6H5)3PO4 | CID 8289 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Butylated Triphenyl Phosphate in Experimental Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stable preparation and use of butylated triphenyl phosphate (B84403) (BTP) in experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What is butylated triphenyl phosphate (BTP) and what are its key properties?

A1: Butylated triphenyl phosphate is an organophosphate ester commonly used as a flame retardant and plasticizer.[1] It is a clear, colorless to pale yellow liquid with low volatility.[2] BTP exhibits good thermal stability but is susceptible to hydrolysis under acidic or basic conditions.[1] It has very low solubility in water but is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and ethanol.[1][3]

Q2: What are the primary factors that can cause BTP to degrade in my experimental solutions?

A2: The primary cause of BTP degradation in experimental settings is hydrolysis, which is the cleavage of the phosphate ester bond by water.[1] This process is significantly accelerated in both acidic and basic aqueous solutions. Other potential, though less common, factors in a laboratory setting include photodegradation under intense UV light and reaction with strong oxidizing agents.[1]

Q3: How should I prepare a stock solution of BTP for my experiments?

A3: Due to its low aqueous solubility, a concentrated stock solution of BTP should be prepared in an appropriate organic solvent.[4] Dimethyl sulfoxide (DMSO) is a common choice for in vitro studies due to its high solvating power.[4] Ethanol can also be used. It is critical to use anhydrous, high-purity solvents to minimize water content and reduce the risk of hydrolysis.

Q4: I observed a precipitate when I diluted my BTP stock solution into my aqueous cell culture medium. What is the cause and how can I prevent this?

A4: Precipitation upon dilution into aqueous media is a common issue and occurs because the concentration of BTP has exceeded its solubility limit in the final solution.[4] This is a result of the significant change in solvent polarity. To prevent this, you can:

• Prepare a more dilute stock solution.[4]

• Perform serial dilutions instead of a single large dilution.[4]

• Gently vortex the aqueous medium while adding the stock solution dropwise to promote rapid mixing.[4]

• Consider the use of a co-solvent or a low concentration of a non-ionic surfactant like Tween® 80 in your final medium, ensuring it is not toxic to your experimental system.[4]

Q5: What are the recommended storage conditions for BTP and its solutions?

A5: Neat butylated triphenyl phosphate should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[5][6] Stock solutions of BTP in anhydrous DMSO should be stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles.[7] Aqueous working solutions should be prepared fresh for each experiment to minimize degradation.[4]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible experimental results.	Degradation of BTP in the working solution, leading to a lower effective concentration.	Prepare fresh aqueous working solutions immediately before each experiment. Visually inspect for any signs of precipitation before use. Consider filtering the final working solution through a 0.22 µm syringe filter to remove any micro-precipitates.[4]
Precipitate forms in the stock solution during storage.	The storage temperature is too low, causing the BTP to crystallize. Alternatively, the container may not be properly sealed, allowing for solvent evaporation and an increase in concentration.	Store stock solutions at the recommended temperature (-20°C for DMSO stocks). Ensure the container is tightly sealed with a secure cap. If crystallization occurs, gently warm the solution to room temperature and vortex to redissolve before use.
Observed cellular toxicity is higher than expected.	The solvent (e.g., DMSO) concentration in the final culture medium is too high.	Ensure the final concentration of the organic solvent is below the toxic threshold for your specific cell line (typically ≤0.5% for DMSO).[4] Run a solvent-only control to assess baseline cytotoxicity.
Difficulty in dissolving BTP in the chosen solvent.	The BTP may be of low purity, or the solvent may not be of sufficient grade or may contain water.	Use high-purity BTP and anhydrous, HPLC-grade solvents. Gentle warming and vortexing can aid in dissolution.

Data Summary

Table 1: Solubility of Butylated Triphenyl Phosphate

Solvent	Solubility	Reference(s)
Water (25°C)	< 0.1 g/100 mL	[1]
Acetone	Slightly Soluble	[1]
Ethyl Acetate	Slightly Soluble	[1]
Methanol	Slightly Soluble	[1]
Dimethyl Sulfoxide (DMSO)	Soluble	[4]
Ethanol	Soluble	[3]

Table 2: Illustrative pH-Dependent Hydrolysis of a Related Organophosphate Ester (Triphenyl Phosphate)

This data is for Triphenyl Phosphate (TPP) and is intended to be illustrative of the pH-dependent stability of aryl phosphate esters like BTP.

pH	Half-life at 25°C	Reference(s)
5.0	> 28 days	[8][9]
7.0	19 days	[8][9]
9.0	3 days	[8][9]

Experimental Protocols

Protocol 1: Preparation of a 10 mM BTP Stock Solution in DMSO

Materials:

• Butylated Triphenyl Phosphate (BTP), high purity

• Anhydrous Dimethyl Sulfoxide (DMSO), HPLC grade

• Sterile, conical-bottom polypropylene (B1209903) tubes

• Calibrated pipettes

• Vortex mixer

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh out the required amount of BTP to prepare a 10 mM solution. Note: The molecular weight of BTP can vary depending on the degree of butylation. Use the molecular weight provided by the manufacturer for accurate calculations.

• Add the appropriate volume of anhydrous DMSO to the tube containing the BTP.

• Tightly cap the tube and vortex at room temperature until the BTP is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to facilitate dissolution if necessary.

• Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge tubes.

• Store the aliquots at -20°C.

Protocol 2: Analysis of BTP Stability by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the stability of BTP in an aqueous buffer over time.

Materials:

• BTP stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Acetonitrile (B52724), HPLC grade

• Water, HPLC grade

• Incubator

Procedure:

• Prepare a 100 µM working solution of BTP by diluting the 10 mM stock solution in pre-warmed (37°C) PBS.

• Immediately after preparation (t=0), take a sample of the working solution for HPLC analysis.

• Incubate the remaining working solution at 37°C.

• At designated time points (e.g., 1, 4, 8, 24, and 48 hours), withdraw aliquots for analysis.

• For each time point, inject the sample onto the HPLC system.

  • Mobile Phase: A gradient of acetonitrile and water.

  • Detection: Monitor the absorbance at a wavelength appropriate for BTP (e.g., 260 nm).

• Quantify the peak area of the intact BTP at each time point.

• Plot the percentage of remaining BTP against time to determine the degradation rate.

Visualizations

Caption: Primary degradation pathway of BTP via hydrolysis.

Caption: General workflow for an in vitro BTP experiment.

Caption: BTP interaction with the PPARγ signaling pathway.

References

• 1. BUTYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. wuxibiology.com [wuxibiology.com]
• 3. Triphenyl Phosphate | (C6H5)3PO4 | CID 8289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Triphenyl phosphate is a selective PPARγ modulator that does not induce brite adipogenesis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. heyerlab.ucdavis.edu [heyerlab.ucdavis.edu]
• 8. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 9. chemview.epa.gov [chemview.epa.gov]

Technical Support Center: Minimizing Thermal Degradation of BTPP During Polymer Processing

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the thermal degradation of meso-tetra(p-tolyl)porphyrin (BTPP) during polymer processing. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to address common challenges encountered in the laboratory.

Troubleshooting Guide

This section addresses specific issues that may arise during the incorporation of BTPP into polymer matrices at elevated temperatures.

Issue	Potential Causes	Recommended Actions
Color Change or Fading of BTPP in the Final Polymer Product	1. Excessive Processing Temperature: The processing temperature exceeds the thermal stability threshold of BTPP. 2. Long Residence Time: Prolonged exposure of the BTPP-polymer blend to high temperatures in the extruder barrel. 3. High Shear Rate: Excessive mechanical stress from the screw can generate frictional heat, leading to localized overheating. 4. Oxidative Degradation: Presence of oxygen in the polymer melt can accelerate the degradation of the porphyrin structure. 5. Incompatible Polymer Matrix: The chosen polymer may have reactive sites or impurities that promote BTPP degradation.	1. Optimize Processing Temperature: Lower the barrel and die temperatures to the minimum required for proper melting and flow of the polymer. 2. Reduce Residence Time: Increase the screw speed to move the material through the extruder more quickly. 3. Minimize Shear: Use a less aggressive screw design and optimize the screw speed. 4. Inert Atmosphere & Stabilizers: Purge the extruder with nitrogen to displace oxygen. Incorporate a synergistic blend of a primary antioxidant (hindered phenol) and a secondary antioxidant (phosphite) to scavenge free radicals and decompose peroxides. 5. Polymer Selection: If possible, select a polymer with higher thermal stability and fewer reactive impurities.
Inconsistent Color Distribution (Specks or Streaks)	1. Poor Dispersion of BTPP: The BTPP powder is not uniformly mixed with the polymer pellets before or during extrusion. 2. Agglomeration of BTPP Particles: Porphyrin molecules may clump together at high concentrations. 3. Inadequate Mixing in the Extruder: The screw design or processing conditions are not providing sufficient mixing.	1. Improve Pre-mixing: Dry blend the BTPP powder with the polymer pellets thoroughly before feeding into the extruder. Consider using a masterbatch. 2. Optimize BTPP Concentration: Use the lowest effective concentration of BTPP. 3. Enhance Mixing: Use a screw with more mixing elements. Increase backpressure to improve distributive mixing.
Reduced Mechanical Properties of the Final Polymer	1. Polymer Degradation: The processing conditions are causing chain scission of the polymer itself. 2. BTPP as a Pro-degradant: In some cases, additives can accelerate polymer degradation.	1. Optimize Processing Conditions: Lower the temperature and shear rate to minimize polymer chain scission. 2. Incorporate Stabilizers: Use appropriate polymer stabilizers to protect the polymer matrix.

Frequently Asked Questions (FAQs)

Q1: What is the approximate thermal degradation temperature of BTPP?

Q2: What are the primary causes of BTPP degradation during polymer processing?

A2: The primary causes of BTPP degradation are excessive heat, prolonged residence time in the extruder, high shear forces, and the presence of oxygen[2]. These factors can lead to the breakdown of the porphyrin macrocycle, resulting in color loss.

Q3: What types of stabilizers are most effective in preventing BTPP degradation?

A3: A synergistic blend of primary and secondary antioxidants is highly recommended.

• Primary Antioxidants (Radical Scavengers): Hindered phenolic antioxidants are effective at intercepting radical species that can attack the BTPP molecule.

• Secondary Antioxidants (Peroxide Decomposers): Phosphite-based antioxidants are crucial for breaking down hydroperoxides, which are formed during polymer oxidation and can accelerate the degradation of organic pigments[3][4].

The combination of these two types of stabilizers provides comprehensive protection during high-temperature processing[5][6][7].

Q4: Can the type of polymer matrix affect the thermal stability of BTPP?

A4: Yes, the polymer matrix can influence the thermal stability of BTPP. Some polymers may contain residual catalysts or impurities that can promote degradation. The thermal stability of the polymer itself is also a factor; a less stable polymer will generate more radicals upon heating, which can then attack the BTPP.

Q5: How can I experimentally determine the optimal processing conditions for my BTPP-polymer system?

A5: A systematic approach using a Design of Experiments (DoE) is recommended. This involves varying key processing parameters such as temperature, screw speed, and stabilizer concentration, and then evaluating the properties of the resulting polymer, including color consistency and mechanical strength[8].

Quantitative Data Summary

The following table summarizes the thermal stability data for porphyrin compounds similar to BTPP.

Compound	Onset of Decomposition (°C)	Peak Degradation Temperature (°C)	Analysis Method
Tetraphenylporphyrin (B126558) (TPP)	~309 (2% weight loss)	-	TGA
Tetrapyridylporphyrin	-	473.26	DTG
β-nitrotetraphenylporphyrin	-	357.16	DTG
ρ-Methoxy Tetraphenylporphyrin (TOMPP)	~430.8	-	TGA
Copper ρ-Methoxy Tetraphenylporphyrin (CuTOMPP)	~380.2	-	TGA

Note: The thermal stability of BTPP is expected to be within a similar range to these compounds. It is strongly recommended to perform TGA on the specific BTPP sample being used.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) of BTPP

Objective: To determine the thermal degradation profile of BTPP.

Methodology:

• Place a small, accurately weighed sample of BTPP (5-10 mg) into a TGA crucible.

• Place the crucible in the TGA instrument.

• Heat the sample from room temperature to 800°C at a constant heating rate (e.g., 10°C/min) under a nitrogen atmosphere.

• Record the weight loss of the sample as a function of temperature.

• The onset of degradation is identified as the temperature at which significant weight loss begins.

Protocol 2: Evaluating the Effectiveness of Stabilizers for BTPP in a Polymer Matrix

Objective: To assess the ability of different stabilizer packages to prevent the thermal degradation of BTPP during melt processing.

Methodology:

• Material Preparation:

  • Dry blend the polymer pellets with BTPP powder (e.g., 0.1% w/w) and the stabilizer package (e.g., 0.1-0.5% w/w of a hindered phenol (B47542)/phosphite blend).

  • Prepare a control sample with only the polymer and BTPP (no stabilizer).

• Melt Extrusion:

  • Process each blend through a laboratory-scale twin-screw extruder at a defined temperature profile and screw speed.

  • Collect the extruded strands and pelletize them.

• Analysis of Processed Samples:

  • Color Measurement: Use a spectrophotometer or colorimeter to measure the color of the processed pellets or compression-molded plaques. Compare the color of the stabilized samples to the unstabilized control.

  • Quantification of Stabilizers (Optional): Use a technique like High-Performance Liquid Chromatography (HPLC) to determine the concentration of the remaining antioxidant in the polymer, following a method similar to ASTM D6042[2][5][9][10][11]. This can provide insight into the consumption of the stabilizer during processing.

  • Thermal Stability of the Compound: Perform TGA on the processed pellets to assess the overall thermal stability of the BTPP-polymer-stabilizer system.

Visualizations

Caption: Simplified pathway of BTPP thermal degradation.

Caption: Role of stabilizers in preventing oxidative degradation.

Caption: Workflow for evaluating stabilizer effectiveness.

References

• 1. Frontiers | Capillary Gas Chromatographic Separation Performances of a Tetraphenyl Porphyrin Stationary Phase [frontiersin.org]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. Recent Advances in the Synthesis of Commercially Available Phosphite Antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Synthesis of Commercially Available Phosphite Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. standards.iteh.ai [standards.iteh.ai]
• 6. Synergistic antioxidant effect of phosphonite P⁃EPQ and hindered phenol in polypropylene [plaschina.com.cn]
• 7. nbinno.com [nbinno.com]
• 8. Experimental Design in Polymer Chemistry—A Guide towards True Optimization of a RAFT Polymerization Using Design of Experiments (DoE) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. infinitalab.com [infinitalab.com]

Technical Support Center: Butylated Triphenyl Phosphate (BTPP) Cytotoxicity

This guide provides troubleshooting advice and frequently asked questions for researchers encountering cytotoxicity induced by butylated triphenyl phosphate (B84403) (BTPP) and related organophosphate flame retardants (OFRs) in vitro.

Frequently Asked Questions (FAQs)

Q1: My cells are showing significant death after exposure to BTPP. What is the likely mechanism of cytotoxicity?

A1: Based on studies of structurally similar organophosphate flame retardants like Triphenyl Phosphate (TPP), the primary mechanism of cytotoxicity is likely a combination of oxidative stress and the induction of apoptosis via the mitochondrial pathway.[1][2][3] Key events include the overproduction of reactive oxygen species (ROS), damage to mitochondria, and subsequent activation of caspases.[1][2]

Q2: I am observing high levels of reactive oxygen species (ROS) in my BTPP-treated cells. How can I confirm this is the cause of cell death and how can I mitigate it?

A2: Elevated ROS is a common effect of TPP, a related compound, and is a key initiator of cell injury.[1][4] To confirm its role, you can perform co-treatment experiments with an antioxidant, such as N-acetyl-L-cysteine (NAC). A rescue of cell viability after NAC treatment would strongly suggest that oxidative stress is a primary cytotoxic mechanism.

Q3: How can I determine if my cells are undergoing apoptosis?

A3: Apoptosis can be confirmed through several standard assays. Flow cytometry using Annexin V and Propidium Iodide (PI) staining is a common method to distinguish between apoptotic and necrotic cells. Additionally, you can measure the activity of key executioner caspases, such as caspase-3 and caspase-9, which are involved in the mitochondrial apoptotic pathway.[1][2] A Western blot for cleaved PARP-1 can also serve as a reliable marker for apoptosis.

Q4: My cell viability has decreased, but I'm unsure what concentration range of BTPP is appropriate. What are some reported cytotoxic concentrations for related compounds?

Quantitative Data Summary

The following table summarizes reported half-maximal inhibitory concentration (IC50) values for the related compound Triphenyl Phosphate (TPP) in various cell lines. This data can be used as a reference for designing initial dose-response experiments for BTPP.

Cell Line	Compound	Exposure Time	IC50 / LC50 (µM)	Reference
Mouse Spermatocyte (GC-2spd)	TPP	24 h	105.8	[1][2]
Mouse Spermatocyte (GC-2spd)	TPP	48 h	61.61	[1][2]
Mouse Spermatocyte (GC-2spd)	TPP	72 h	53.23	[1][2]
Human Corneal Epithelial (HCEC)	TPP	24 h	220	[3]

Visualized Workflows and Pathways

The following diagrams illustrate the key cytotoxic pathway and a general experimental workflow for investigating and overcoming BTPP-induced cytotoxicity.

Caption: BTPP-induced cytotoxicity pathway involving oxidative stress and mitochondrial apoptosis.

Caption: Experimental workflow for troubleshooting BTPP-induced cytotoxicity.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol provides a general method for assessing cell viability after exposure to BTPP.

• Objective: To determine the concentration of BTPP that reduces cell viability by 50% (IC50).

• Methodology:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

  • Treatment: Prepare serial dilutions of BTPP in a suitable solvent (e.g., DMSO) and then in culture medium. Replace the old medium with the BTPP-containing medium. Include a vehicle control (medium with DMSO only).

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, 72 hours).

  • MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) to each well to dissolve the formazan (B1609692) crystals.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Measurement of Intracellular ROS (DCFH-DA Assay)

This protocol measures the generation of reactive oxygen species.

• Objective: To quantify the level of intracellular ROS following BTPP exposure.

• Methodology:

  • Cell Seeding & Treatment: Seed cells in a 96-well plate (black, clear bottom) or on glass coverslips and treat with BTPP as described above.

  • Staining: After treatment, wash the cells with warm PBS. Add 100 µL of 10 µM 2',7'-dichlorofluorescin diacetate (DCFH-DA) solution to each well and incubate for 30 minutes at 37°C in the dark.

  • Washing: Wash the cells twice with PBS to remove excess probe.

  • Measurement: Measure the fluorescence intensity using a fluorescence microplate reader (Excitation/Emission: ~485/535 nm) or visualize under a fluorescence microscope.

  • Analysis: Quantify the relative fluorescence units (RFU) and normalize to the control group. An increase in fluorescence indicates higher ROS levels.

Apoptosis Assay (Annexin V/PI Staining)

This protocol distinguishes between viable, apoptotic, and necrotic cells.

• Objective: To determine the mode of cell death induced by BTPP.

• Methodology:

  • Cell Seeding & Treatment: Seed cells in a 6-well plate and treat with various concentrations of BTPP for the desired time.

  • Cell Collection: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

  • Washing: Wash the cell pellet twice with cold PBS.

  • Staining: Resuspend the cells in 100 µL of 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X binding buffer and analyze the cells immediately using a flow cytometer.

    • Annexin V (-) / PI (-): Live cells

    • Annexin V (+) / PI (-): Early apoptotic cells

    • Annexin V (+) / PI (+): Late apoptotic/necrotic cells

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of the cytotoxic activity of triphenyl phosphate on mouse spermatocytes cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Degradation, transformation and cytotoxicity of triphenyl phosphate on surface of different transition metal salts in atmospheric environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Peak Tailing in HPLC Analysis of Butylated Triphenyl Phosphate

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing during the High-Performance Liquid Chromatography (HPLC) analysis of butylated triphenyl phosphate (B84403) (BTPP). The resources below are designed to help you diagnose and resolve common issues to achieve optimal peak symmetry, ensuring accurate and reproducible results.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a concern in HPLC analysis?

A1: Peak tailing refers to the asymmetry in a chromatographic peak where the latter half of the peak is broader than the front half.[1] In an ideal chromatogram, peaks should be symmetrical and Gaussian in shape.[2] Peak tailing is a concern because it can negatively impact the accuracy and reliability of your analysis by causing poor resolution between adjacent peaks and leading to inaccurate peak integration and quantification.[3][4] A peak is generally considered to be tailing if its USP tailing factor (Tf) or asymmetry factor (As) is greater than 1.2.[5][6]

Q2: What are the most common causes of peak tailing when analyzing butylated triphenyl phosphate (BTPP)?

A2: For an organophosphorus compound like BTPP, the most frequent causes of peak tailing are chemical interactions within the analytical column.[5] The primary cause is often the interaction of the polar phosphate group in the BTPP molecule with active sites, such as ionized residual silanol (B1196071) groups, on the surface of traditional silica-based stationary phases.[6][7] Other significant factors include using a mobile phase with a pH that is not optimized for the analyte and potential secondary retention mechanisms.[1][8]

Q3: How can I quickly determine if my peak tailing issue is related to chemical interactions or a physical problem with my HPLC system?

A3: A straightforward diagnostic step is to observe the shape of all peaks in your chromatogram.

• Specific Peak Tailing: If only the BTPP peak or other polar analytes are tailing while non-polar compounds produce symmetrical peaks, the issue is most likely due to undesirable chemical interactions between your analyte and the stationary phase.[5][9]

• All Peaks Tailing: If all peaks in the chromatogram, including the solvent front, exhibit tailing, the problem is typically physical or system-wide.[5] This points to issues like excessive extra-column volume (dead volume), a void at the column inlet, or a blocked frit.[5][10]

Q4: What type of HPLC column is best suited to minimize peak tailing for butylated triphenyl phosphate?

A4: To minimize peak tailing from silanol interactions, it is highly recommended to use a modern, high-purity "Type B" silica (B1680970) column.[4] These columns have significantly lower trace metal contamination and are often "end-capped."[1][6] End-capping is a process that chemically deactivates most of the residual silanol groups, reducing their ability to interact with polar analytes like BTPP.[6] Alternatively, columns with a different stationary phase, such as a polymer-based one, can be considered for particularly problematic basic analytes.[5]

Section 2: Detailed Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing for BTPP. The workflow below outlines the key decision points in the troubleshooting process.

Caption: Troubleshooting workflow for diagnosing HPLC peak tailing.

Q5: My chromatogram shows tailing for the butylated triphenyl phosphate peak. Where do I begin troubleshooting?

A5: The most effective starting point is to use the workflow diagram above. First, determine if the tailing issue is exclusive to the BTPP peak or if it affects all peaks in the chromatogram. This initial diagnosis will direct you to investigate either physical/system-wide problems or chemical interaction-based causes.

Q6: Following the workflow, it appears my issue is physical because all peaks are tailing. What specific actions should I take?

A6: When all peaks exhibit tailing, the issue is related to the physical flow path of the HPLC system. Investigate the following:

• Column Voids and Packing Bed Deformation: A void at the column inlet can cause significant peak distortion.[5] This can result from high pressure or operating under harsh pH conditions.[5] Consider replacing the column and always use a guard column to protect the analytical column.[5][11]

• Extra-Column Volume (Dead Volume): Excessive volume in the tubing and connections between the injector, column, and detector can lead to band broadening and tailing.[5] Ensure all tubing is as short as possible with a narrow internal diameter (e.g., 0.005") and that all fittings are secure and properly seated.[5][8]

• Blocked Frits or Tubing: Particulate matter from samples or the mobile phase can clog the column's inlet frit.[5][10] This disrupts the flow path and distorts all peaks.[10] Try reverse-flushing the column (after checking the manufacturer's instructions).[10] To prevent this, always filter your samples and mobile phases and consider using an in-line filter.[5][10]

• Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to peak distortion.[5][10] To check for this, dilute your sample and inject it again. If the peak shape improves and retention time increases slightly, you were likely overloading the column.[3][10]

Q7: My troubleshooting indicates a chemical issue, as only the BTPP peak is tailing. What are the underlying causes?

A7: Tailing specific to BTPP is almost certainly due to secondary chemical interactions with the stationary phase. The primary causes include:

• Silanol Interactions: This is the most common cause of peak tailing for polar or basic compounds on silica-based columns.[7][8] At mid-range pH values (pH > 3), residual silanol groups (Si-OH) on the silica surface can become ionized (Si-O⁻) and interact strongly with the polar phosphate moiety of BTPP, causing a secondary retention mechanism that leads to tailing.[1][6]

• Trace Metal Contamination: The presence of trace metals like iron in the silica matrix can increase the acidity of silanol groups, worsening their interaction with analytes and causing peak tailing.[1][5] Using high-purity silica columns helps mitigate this.[5]

• Sample Solvent Effects: If your sample is dissolved in a solvent that is significantly stronger than your mobile phase, it can cause band broadening and peak distortion.[3] Always try to dissolve your sample in the mobile phase itself or in a weaker solvent.[3]

Q8: How can I optimize my mobile phase to specifically reduce the chemical peak tailing of BTPP?

A8: Mobile phase optimization is a powerful tool to combat chemical peak tailing.

• Operate at a Low pH: Lowering the mobile phase pH to between 2.5 and 3.5 suppresses the ionization of silanol groups, keeping them in their neutral form (Si-OH).[4][6][12] This minimizes the unwanted ionic interactions with BTPP and dramatically improves peak shape.[6] Adding 0.1% phosphoric acid or formic acid to the mobile phase is a common practice.[13]

• Use an Appropriate Buffer: A buffer is crucial for maintaining a constant mobile phase pH.[7][11] Insufficient buffer concentration can lead to poor peak symmetry.[7][10] A concentration of 20-50 mM is typically sufficient for most reversed-phase applications.[3][4]

• Consider a Competing Base (with caution): For basic analytes, adding a small amount of a competing base like triethylamine (B128534) (TEA) to the mobile phase can sometimes improve peak shape.[12] The competing base interacts with the active silanol sites, shielding them from the analyte. However, this approach can also accelerate the degradation of the stationary phase and shorten column lifetime.[12]

Section 3: Data Presentation & Experimental Protocols

Data Tables

Table 1: Recommended Starting HPLC Conditions for BTPP Analysis Based on typical methods for triphenyl phosphate and similar organophosphorus compounds.

Parameter	Recommended Condition	Rationale
HPLC System	Standard HPLC/UHPLC with UV or PDA detector	Widely available and suitable for BTPP.
Column	C18, High-Purity End-capped Silica (Type B)e.g., 250 mm x 4.6 mm, 5 µm particle size	Minimizes silanol interactions, providing good retention and peak shape.[14]
Mobile Phase	Acetonitrile (B52724) and Water with acidifier	Common mobile phase for reversed-phase separation of organophosphates.[14]
Composition	Gradient: 50:50 to 95:5 Acetonitrile:Water (+0.1% Phosphoric Acid)	A gradient is often needed to elute moderately hydrophobic compounds like BTPP.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides better reproducibility and can slightly improve peak shape.
Injection Vol.	5 - 20 µL	Adjust based on sample concentration to avoid overload.
Detector	UV at ~215 nm	TPP, a similar compound, shows absorbance in this range.[14] A wavelength scan is recommended to find the λmax for BTPP.
Sample Diluent	Mobile Phase or Acetonitrile/Water mixture	Ensures compatibility and prevents peak distortion from solvent effects.[3]

Table 2: Troubleshooting Summary - Causes and Solutions for Peak Tailing

Symptom / Cause	Recommended Solution(s)
All peaks tail (Physical Issue)	1. Check for and eliminate column void (replace column, use guard column).[5] 2. Reduce extra-column volume (use shorter, narrower ID tubing).[5][8] 3. Check for blockages (reverse-flush column, filter samples/mobile phase).[10]
Only BTPP peak tails (Chemical Issue)	1. Lower mobile phase pH to 2.5-3.5 with an acidifier (e.g., 0.1% H₃PO₄).[6][12] 2. Use a high-purity, end-capped C18 column.[4][6] 3. Increase buffer concentration to 20-50 mM.[3][4] 4. Ensure sample is dissolved in a solvent weaker than the mobile phase.[3]
Column Overload	1. Reduce sample concentration by diluting the sample.[3] 2. Decrease the injection volume.[3]

Experimental Protocols

Protocol 1: Preparation of Acidified Mobile Phase to Suppress Silanol Interactions

This protocol describes the preparation of 1 liter of a 50:50 Acetonitrile:Water mobile phase containing 0.1% phosphoric acid.

Materials:

• HPLC-grade acetonitrile (500 mL)

• HPLC-grade water (Milli-Q or equivalent) (500 mL)

• Phosphoric acid (H₃PO₄), analytical grade (~85%)

• 1 L graduated cylinder

• 1 L clean, glass mobile phase reservoir bottle

• Micropipette (100-1000 µL)

Procedure:

• Measure Water: Using a graduated cylinder, measure approximately 490 mL of HPLC-grade water and pour it into the 1 L reservoir bottle.

• Add Acid: Using a micropipette, carefully add 1.0 mL of phosphoric acid to the water in the reservoir bottle. Safety Note: Always add acid to water, not the other way around. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Add Acetonitrile: Measure 500 mL of HPLC-grade acetonitrile using a clean graduated cylinder and add it to the reservoir bottle.

• Bring to Volume: Add HPLC-grade water to the bottle until the total volume is approximately 1 L.

• Mix and Degas: Cap the reservoir bottle and swirl gently but thoroughly to mix the components. Degas the mobile phase using sonication for 15-20 minutes or by vacuum filtration to remove dissolved gases, which can cause pump and detector issues.

• Label: Clearly label the bottle with the contents (50:50 ACN:H₂O with 0.1% H₃PO₄) and the date of preparation.

Protocol 2: General Column Flushing Procedure

This protocol is a general guide for flushing a reversed-phase C18 column to remove contaminants that may cause peak tailing or high backpressure. Crucially, always consult your specific column's care and use manual before proceeding, as some columns cannot be reverse-flushed.

Objective: To remove strongly retained contaminants from the column.

Procedure:

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent contaminants from flowing into the detector cell. Direct the outlet to a waste beaker.

• Reverse Direction (Optional but Recommended): If permitted by the manufacturer, reverse the column direction. Flushing in the reverse direction is often more effective at dislodging particulates from the inlet frit.[10]

• Flush with Buffer-Free Mobile Phase: Set the pump flow rate to 0.5 mL/min. Flush the column with 20-30 column volumes of your mobile phase prepared without any buffer salts (e.g., 50:50 Acetonitrile:Water). This prevents buffer precipitation in stronger organic solvents.

• Flush with 100% Organic Solvent: Switch the mobile phase to 100% acetonitrile or methanol. Flush with at least 30-40 column volumes to remove strongly retained non-polar compounds.

• Re-equilibrate: If the column was reversed, return it to the normal flow direction. Flush the column with the initial mobile phase composition (including buffer) at a low flow rate (0.2 mL/min) for 10-15 minutes, then gradually increase to the analytical flow rate. Continue to equilibrate until the baseline is stable.

• Test Performance: Inject a standard to confirm if peak shape and retention time have been restored. If the problem persists, the column may be permanently damaged or the inlet frit may need replacement.[6]

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. uhplcs.com [uhplcs.com]
• 3. uhplcs.com [uhplcs.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. hplc.eu [hplc.eu]
• 8. chromtech.com [chromtech.com]
• 9. m.youtube.com [m.youtube.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 13. Separation of Triphenyl phosphate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validation of analytical methods for butylated triphenyl phosphate

A Comparative Guide to the Validation of Analytical Methods for Butylated Triphenyl Phosphate (B84403)

For researchers, scientists, and drug development professionals, the accurate quantification of butylated triphenyl phosphate (BTPP) is crucial for safety, efficacy, and regulatory compliance. This guide provides an objective comparison of two common analytical techniques for the determination of BTPP and its related compounds: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The performance of these methods is supported by experimental data from validated studies.

Data Presentation: Performance Characteristics

Table 1: Performance Characteristics of a Validated GC-MS Method for Isopropylated Triphenyl Phosphate [1]

Validation Parameter	Performance
Analyte	Isopropylated Triphenyl Phosphate (IPPhP) isomer mixture
Matrix	Workplace Air
Linearity (R²)	Not explicitly stated, but a calibration function was used.
Limit of Quantification (LOQ)	0.050 mg/m³ (for a 420 L air sample)
Accuracy (Recovery)	98.9% ± 6%
Precision (Relative Standard Deviation)	s = 6%
Specificity	The use of a mass-selective detector in SIM mode ensures high specificity.

Table 2: Performance Characteristics of a Validated LC-MS/MS Method for various Aryl-Organophosphate Esters (including butylated congeners) [2]

Validation Parameter	Performance
Analytes	17 Aryl-OPEs, including bis(4-tert-butylphenyl) phenyl phosphate (B4tBPPP) and tris(2,4-di-tert-butylphenyl) phosphate (AO168=O)
Matrix	Indoor Dust
Linearity (R²)	≥ 0.99 for all compounds
Limit of Quantification (LOQ)	0.09 to 3.2 ng/g
Accuracy (Recovery)	70% - 120% for most compounds
Precision (Relative Standard Deviation)	< 20%
Specificity	High specificity achieved through Multiple Reaction Monitoring (MRM) transitions.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols offer a basis for the development and validation of in-house analytical methods for BTPP.

GC-MS Method for Isopropylated Triphenyl Phosphate in Workplace Air[1]

1. Sample Preparation:

• Sampling: A defined volume of air (420 to 1680 L) is drawn through a quartz filter spiked with a deuterated internal standard (triphenyl phosphate-d15).[1]

• Extraction: The collected isopropylated phenyl phosphates are extracted from the filter with ethyl acetate (B1210297) in an ultrasonic bath followed by a heated horizontal shaker.[1]

• Cleanup (Optional): For highly contaminated samples, a solid-phase extraction (SPE) step can be used for purification.[1]

• Final Solution: An aliquot of the clear supernatant is transferred to a GC vial for analysis.[1]

2. Instrumental Analysis:

• Gas Chromatograph (GC): Equipped with a suitable capillary column for the separation of semi-volatile organic compounds.

• Injector: Splitless injection is typically used for trace analysis.

• Carrier Gas: Helium.

• Oven Program: A temperature gradient program is employed to ensure the separation of the different isomers.

• Mass Spectrometer (MS): Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity.[1]

3. Calibration:

• A calibration curve is generated by plotting the ratio of the peak area of the analyte to the internal standard against the concentration of the calibration standards.[1]

LC-MS/MS Method for Aryl-Organophosphate Esters in Indoor Dust[2]

1. Sample Preparation:

• Extraction: Dust samples are extracted with an appropriate solvent such as acetonitrile (B52724).

• Cleanup: Solid-phase extraction (SPE) is employed for sample cleanup and concentration to remove matrix interferences.

• Final Solution: The final extract is reconstituted in a suitable solvent for LC-MS/MS analysis.

2. Instrumental Analysis:

• Liquid Chromatograph (LC): A high-performance liquid chromatography system equipped with a C18 reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of water and methanol (B129727) or acetonitrile with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometer (MS/MS): A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for each analyte.[2][3]

3. Calibration:

• Calibration standards are prepared over a wide dynamic range.

• An internal standard is used to correct for matrix effects and variations in instrument response.[3]

Mandatory Visualization

Caption: Workflow for the GC-MS analysis of butylated triphenyl phosphate.

Caption: Workflow for the LC-MS/MS analysis of butylated triphenyl phosphate.

Comparison of Methods

Both GC-MS and LC-MS/MS are powerful techniques for the analysis of butylated triphenyl phosphate. The choice of method often depends on the specific application, the required sensitivity, and the nature of the sample matrix.

• GC-MS is a robust and reliable technique, particularly for volatile and semi-volatile compounds. It often provides excellent chromatographic separation of isomers. The use of Selected Ion Monitoring (SIM) enhances sensitivity and specificity compared to full-scan mode.

• LC-MS/MS offers significant advantages in terms of sensitivity and specificity, especially for trace-level analysis in complex matrices.[3] The use of Multiple Reaction Monitoring (MRM) provides a higher degree of certainty in analyte identification and quantification.[3] LC-MS/MS is also suitable for less volatile and thermally labile compounds that may not be amenable to GC analysis.

For researchers requiring the highest sensitivity for biomonitoring or trace environmental analysis, the validated LC-MS/MS method is generally the superior alternative.[3] However, GC-MS remains a valuable and widely used technique that can provide accurate and reliable results for many applications.

References

• 1. series.publisso.de [series.publisso.de]
• 2. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Head-to-Head Battle of Phosphorus Flame Retardants: BTPP vs. Triphenyl Phosphate

In the realm of flame retardants, phosphorus-based compounds have carved out a significant niche, offering an effective, halogen-free alternative for enhancing the fire safety of a wide range of polymeric materials. Among these, Triphenyl Phosphate (TPP) has long been a benchmark. However, the demand for flame retardants with improved thermal stability and efficiency has led to the development of oligomeric phosphates like Bis(triphenyl phosphate) isopropylidene (BTPP), more commonly known as Bisphenol A bis(diphenyl phosphate) (BDP). This guide provides a detailed comparison of the flame retardant efficiency of BTPP (BDP) and TPP, supported by experimental data to aid researchers and scientists in selecting the optimal flame retardant for their applications.

Mechanism of Action: A Tale of Two Phases

Both BTPP and TPP function as flame retardants by disrupting the combustion cycle, but they exhibit different primary modes of action.

Triphenyl Phosphate (TPP) primarily acts in the gas phase .[1][2] Upon heating, it decomposes to produce phosphorus-containing radicals. These radicals are highly effective at scavenging the high-energy H• and OH• radicals in the flame, which are key propagators of the combustion chain reaction. This "flame poisoning" effect interrupts the exothermic processes in the gas phase, leading to flame inhibition.[1]

Bis(triphenyl phosphate) isopropylidene (BTPP/BDP) , on the other hand, demonstrates a more pronounced condensed-phase mechanism of action, although it also contributes to gas-phase inhibition.[1][2] Its higher molecular weight and thermal stability allow it to remain in the polymer melt for longer at elevated temperatures. During combustion, it promotes the formation of a protective char layer on the surface of the material. This char layer acts as a physical barrier, insulating the underlying polymer from the heat of the flame and limiting the diffusion of oxygen to the fuel source.[1] The bisphenol A moiety in BTPP contributes to its charring efficiency.

Quantitative Performance Comparison

The flame retardant efficiency of BTPP and TPP is typically evaluated using standard tests such as the Limiting Oxygen Index (LOI), UL-94 vertical burn test, and cone calorimetry. The data presented below is a compilation from various studies, primarily in Polycarbonate (PC) and PC/Acrylonitrile Butadiene Styrene (ABS) blends, to provide a comparative overview.

Parameter	Polymer Matrix	Flame Retardant (Loading)	Value	Source(s)
Limiting Oxygen Index (LOI)	PC/ABS	None	22.4%	[2]
PC/ABS	19 wt% TPP	28.5%	[2]
PC/ABS	20 wt% BDP (as PX200)	29.3%	[2]
PC	10 wt% TPP	33.7%	[3]
UL-94 Rating (3.2 mm)	PC/ABS	None	HB	[2]
PC/ABS	19 wt% TPP	V-0	[2]
PC/ABS	20 wt% BDP (as PX200)	V-0	[2]
PC	None	V-2	[3]
PC	10 wt% TPP	V-0	[3]
Peak Heat Release Rate (pHRR)	PMMA	+10% TPP	Reduced	[4]
PC	(General Trend for BDP)	Lower than TPP	[1]
Total Heat Release (THR)	PMMA	+10% TPP	Reduced	[4]
PC	(General Trend for BDP)	Lower than TPP	[1]
Char Residue	PC/ABS	19 wt% TPP	No significant change	[2]
PC/ABS	20 wt% BDP (as PX200*)	Increased	[2]

Note: PX200 is a commercial flame retardant based on 1,3-phenylene tetrakis(2,6-dimethylphenyl) phosphate, which is structurally similar to BDP and is used here for a comparative reference in the same study.

Experimental Protocols

A brief overview of the key experimental methodologies used to generate the comparative data is provided below.

Limiting Oxygen Index (LOI)

The LOI test determines the minimum concentration of oxygen in a mixture of oxygen and nitrogen that is required to sustain the combustion of a vertically oriented sample. A higher LOI value indicates better flame retardancy. The test is typically performed according to the ASTM D2863 or ISO 4589 standards. A sample of specific dimensions is placed in a glass chimney, and a controlled mixture of oxygen and nitrogen is introduced from the bottom. The sample is ignited at the top, and the oxygen concentration is adjusted until the flame is just extinguished.

UL-94 Vertical Burning Test

The UL-94 test evaluates the self-extinguishing characteristics of a plastic material after ignition from a small flame.[5][6] A rectangular bar of the material is held vertically and ignited at the bottom for 10 seconds. The flame is then removed, and the time it takes for the flame to extinguish is recorded. A second ignition is applied for another 10 seconds, and the afterflame time and afterglow time are measured. The formation of flaming drips that ignite a cotton patch placed below the sample is also noted. Materials are classified as V-0, V-1, or V-2, with V-0 being the highest rating, indicating that burning stops within 10 seconds after two applications of the flame, and no flaming drips are observed.[6]

Cone Calorimetry

Cone calorimetry is a powerful tool for quantifying the fire behavior of materials under controlled heat flux conditions.[7] A square sample is exposed to a specific level of radiant heat from a conical heater. The test measures several parameters, including the time to ignition (TTI), heat release rate (HRR), peak heat release rate (pHRR), and total heat release (THR).[8] A lower pHRR and THR are indicative of better flame retardancy.[8] The mass loss of the sample is also continuously recorded.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of flame retardant evaluation and the mechanism of action, the following diagrams are provided.

Figure 1: Comparative Flame Retardant Mechanisms of TPP and BTPP.

Figure 2: Experimental Workflow for Evaluating Flame Retardant Efficiency.

Conclusion

Both BTPP (BDP) and TPP are effective phosphorus-based flame retardants, but their suitability depends on the specific polymer system and the desired fire safety performance.

• TPP is a highly effective gas-phase flame retardant, making it a good choice for applications where rapid flame quenching is the primary goal.[1] Its lower thermal stability compared to BTPP can be a limitation in high-temperature processing applications.

• BTPP (BDP) , with its superior thermal stability and strong condensed-phase action, excels in applications where char formation is critical for providing a protective barrier.[1] This often translates to lower heat release rates and improved performance in forced combustion scenarios.[1]

For applications requiring a robust, insulating char layer and high processing temperatures, BTPP (BDP) is generally the superior choice. TPP remains a viable and effective option, particularly where gas-phase flame inhibition is the predominant requirement. The selection between these two flame retardants should be guided by a thorough evaluation of the specific application's fire safety requirements and processing conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. article.aascit.org [article.aascit.org]
• 3. benchchem.com [benchchem.com]
• 4. Mechanisms of the Action of Fire-Retardants on Reducing the Flammability of Certain Classes of Polymers and Glass-Reinforced Plastics Based on the Study of Their Combustion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. protolabs.com [protolabs.com]
• 6. specialchem.com [specialchem.com]
• 7. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 8. Making polycarbonate flame retardant: Flame retardant selection and calorimetric analyses - Beijing Institute of Technology [pure.bit.edu.cn]

A Comparative Analysis of Butylated Triphenyl Phosphate and Tricresyl Phosphate Toxicity in Rats

This guide provides a detailed comparison of the toxicological profiles of butylated triphenyl phosphate (B84403) (BTP) and tricresyl phosphate (TCP) in rats. The information is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in experimental design and risk assessment. This document summarizes key experimental findings, presents quantitative data in a comparative format, and outlines the methodologies of the cited studies.

Executive Summary

Butylated triphenyl phosphate (BTP) and tricresyl phosphate (TCP) are organophosphate esters with industrial applications as flame retardants and plasticizers. While both compounds exhibit toxicity in rats, their profiles differ significantly, particularly concerning reproductive and neurotoxic endpoints. TCP is a well-established reproductive toxicant in male rats, causing infertility at doses of 0.4 g/kg/day.[1][2] In contrast, BTP primarily affects female reproductive parameters, leading to a decline in fertility and abnormal estrous cycles at doses of 1.0 g/kg/day and higher.[1][3] Both compounds induce endocrine disruption, specifically causing cholesteryl lipidosis in the adrenal glands and ovaries, with TCP generally eliciting more severe lesions at lower doses.[4][5] The neurotoxic potential of TCP, particularly the ortho-isomer, is a significant concern, leading to organophosphate-induced delayed neuropathy (OPIDN) through the inhibition of neuropathy target esterase (NTE).[6] However, rats are considered a less sensitive model for studying OPIDN compared to other species like chickens.[7][8] Information on the specific neurotoxicity of BTP in rats is less prevalent in the available literature.

Quantitative Toxicity Data

The following tables summarize the key quantitative toxicity data for BTP and TCP in rats based on available experimental studies.

Table 1: Acute and Subchronic Toxicity Data

Parameter	Butylated Triphenyl Phosphate (BTP)	Tricresyl Phosphate (TCP)	Reference(s)
Oral LD50 (Rat)	>5,000 mg/kg	Varies by isomer composition, generally >2,000 mg/kg for commercial mixtures. Tri-o-cresyl phosphate (TOCP) is the most toxic isomer.	[9][10]
Dermal LD50 (Rat)	>2,000 mg/kg	>2,000 mg/kg	[11]
Inhalation LC50 (Rat)	>3.1 mg/L (4-hour exposure)	Data not readily available for rats.	[11]
NOAEL (90-day oral, Rat)	~30 mg/kg/day (based on adrenal effects in females)	Not clearly established in the provided search results.	[11]

Table 2: Reproductive and Endocrine Toxicity Data in F344 Rats

Endpoint	Butylated Triphenyl Phosphate (BTP)	Tricresyl Phosphate (TCP)	Reference(s)
Male Fertility	Decreased fertility at 1.0 g/kg/day.	100% infertility at 0.4 g/kg/day.	[1][2][3]
Female Fertility	Significant decline at 1.0 and 1.7 g/kg/day (low mating and fertility indices).	No effect on female fertility in a crossover study at 0.4 g/kg/day.	[1][2][3]
Testicular Weight	No significant change reported.	Significantly decreased at 0.4 g/kg/day.	[1][3]
Ovarian Weight	No significant change reported.	Increased at 0.4 g/kg/day.	[1][3]
Adrenal Gland Weight	Increased in both sexes at 1.0 g/kg/day.	Increased in both sexes at 0.4 g/kg/day.	[1][3]
Liver Weight	Increased in both sexes at 1.0 g/kg/day.	Increased in both sexes at 0.4 g/kg/day.	[1][3]
Estrous Cycle	Abnormal cycles, prolonged diestrus at 1.7 g/kg/day.	No significant effect reported at 0.4 g/kg/day.	[5]
Serum Estradiol	Significantly elevated (14.5x control) at 1.7 g/kg/day.	Significantly elevated (37.5x control) at 0.4 g/kg/day.	[5]

Experimental Protocols

Reproductive Toxicity Assessment in F344 Rats

A key study investigating the reproductive toxicity of BTP and TCP utilized a modification of the National Toxicology Program's Continuous Breeding Protocol.[1][3]

• Animal Model: F344 rats.

• Dosing: Groups of breeding pairs received daily oral doses of either sesame oil (vehicle control), BTP (0.6 or 1.0 g/kg in sesame oil, or 1.7 g/kg neat), or TCP (0.4 g/kg in sesame oil) for up to 135 days.

• Breeding Protocol:

  • Phase 1 (Continuous Breeding): Male and female rats were housed together for a specified period to assess fertility and reproductive performance. Endpoints included fertility index, number of litters, and number of pups per litter.

  • Phase 2 (Crossover Mating): To determine the affected sex, treated males were mated with control females, and treated females were mated with control males.

• Endpoints Measured:

  • Reproductive Performance: Mating index, fertility index, number of litters, litter size, and pup viability.

  • Organ Weights: Terminal body weights, and weights of adrenal glands, liver, testes, and epididymides were recorded.

  • Histopathology: Tissues from the reproductive tract were examined for pathological changes.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Lipid Metabolic Disorders Induced by Organophosphate Esters in Silver Carp from the Middle Reaches of the Yangtze River - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. Research progress of signaling pathways of the natural substances intervene dyslipidemia (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. zora.uzh.ch [zora.uzh.ch]
• 10. Signaling molecules derived from the cholesterol biosynthetic pathway: mechanisms of action and possible roles in human disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Toxic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate in female F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Brominated Flame Retardants: GC-MS vs. LC-MS/MS

This guide provides a comparative overview of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of brominated flame retardants (BFRs). Due to a lack of specific comparative data for a compound identified as "BTPP" (bis(2,4,6-tribromophenyl) phosphate), this document presents a generalized comparison based on the analysis of various BFRs, offering researchers a framework for methodology selection and validation.

Quantitative Performance Comparison

The selection between GC-MS and LC-MS/MS for BFR analysis often depends on the specific analyte's properties, the sample matrix, and the required sensitivity. The following table summarizes typical performance characteristics for each technique based on published data for various BFRs. It is important to note that these values are representative and will vary depending on the specific BFR, sample matrix, and instrument configuration.

Performance Metric	GC-MS	LC-MS/MS	Remarks
Linearity (R²)	Typically ≥ 0.99	Typically ≥ 0.99	Both techniques offer excellent linearity over a wide dynamic range.
Limit of Detection (LOD)	pg to ng range	fg to pg range	LC-MS/MS generally provides lower limits of detection for many BFRs.
Limit of Quantification (LOQ)	pg to ng range	fg to pg range	Consistent with LODs, LC-MS/MS often achieves lower LOQs.
Accuracy (% Recovery)	80-120%	85-115%	Both methods can achieve high accuracy with appropriate internal standards.
Precision (% RSD)	< 15%	< 10%	LC-MS/MS can offer slightly better precision due to reduced sample handling in some cases.
Matrix Effects	Less susceptible	More susceptible	Ion suppression or enhancement in the ESI source is a common challenge for LC-MS/MS.
Analyte Volatility	Requires volatile or derivatized analytes	Suitable for a wider range of polarities and volatilities	GC-MS is limited to thermally stable and volatile compounds.

Experimental Protocols

The following sections outline generalized experimental protocols for the analysis of BFRs using GC-MS and LC-MS/MS. These should be adapted and validated for specific applications.

GC-MS Methodology

1. Sample Preparation:

• Extraction: Soxhlet extraction or pressurized liquid extraction (PLE) with a non-polar solvent like hexane (B92381) or a mixture of hexane and dichloromethane (B109758) is commonly used for solid samples. Liquid-liquid extraction is employed for aqueous samples.

• Clean-up: The extract is typically cleaned up using solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges to remove interfering matrix components.

• Derivatization: For BFRs containing polar functional groups, derivatization (e.g., silylation) may be necessary to improve volatility and thermal stability for GC analysis.

• Solvent Exchange: The final extract is exchanged into a solvent suitable for GC injection, such as isooctane.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column.

• Injector: Split/splitless injector, operated in splitless mode at 280°C.

• Oven Program: Initial temperature of 100°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 10 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target BFRs.

LC-MS/MS Methodology

1. Sample Preparation:

• Extraction: Similar to GC-MS, PLE or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods can be used. The choice of extraction solvent will depend on the polarity of the target BFRs.

• Clean-up: SPE is commonly used for clean-up. Reversed-phase or ion-exchange cartridges may be employed depending on the analyte and matrix.

• Filtration: The final extract is filtered through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Parameters:

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a modifier like 0.1% formic acid or ammonium (B1175870) acetate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode, depending on the BFR.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for precursor-to-product ion transitions of the target analytes.

Workflow Visualizations

The following diagrams illustrate the generalized workflows for BFR analysis by GC-MS and LC-MS/MS.

Caption: Generalized workflow for BFR analysis using GC-MS.

Caption: Generalized workflow for BFR analysis using LC-MS/MS.

Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for the quantification of brominated flame retardants. The choice between them should be guided by the specific physicochemical properties of the analyte, the complexity of the sample matrix, and the desired sensitivity.

• GC-MS is a robust and reliable technique, particularly for volatile and thermally stable BFRs. It is generally less prone to matrix effects than LC-MS/MS.

• LC-MS/MS offers superior sensitivity for many BFRs and can analyze a wider range of compounds, including those that are less volatile or thermally labile. However, careful method development is required to mitigate potential matrix effects.

For the analysis of a specific compound like "BTPP," it is recommended to conduct a thorough literature search for its properties to determine the most suitable analytical approach. If no prior methods exist, initial screening by both techniques may be beneficial to assess performance characteristics before committing to a full validation study.

A Comparative Analysis of the Efficacy of BTPP and Legacy Brominated Flame Retardants in Plastics

For researchers and professionals in materials science, the selection of an appropriate flame retardant is critical for ensuring the safety and compliance of plastic products. This guide provides a detailed comparison of the efficacy of Bis(tribromophenoxy)ethane (BTPP), a novel brominated flame retardant (BFR), with established legacy BFRs such as Decabromodiphenyl Ether (DecaBDE) and Tetrabromobisphenol A (TBBA). This analysis is based on available experimental data from standardized flammability tests.

Overview of Flame Retardancy Mechanisms

Brominated flame retardants primarily function in the gas phase of a fire. When the plastic material is heated, the BFR decomposes and releases bromine radicals. These radicals interfere with the chemical chain reactions of combustion in the flame, effectively quenching the fire. This vapor-phase inhibition is a common mechanism for halogenated flame retardants.

Quantitative Performance Comparison

While direct, comprehensive comparative studies between BTPP and a wide range of legacy BFRs across multiple plastic substrates are limited in publicly available literature, existing data allows for an initial assessment. The following tables summarize indicative flame retardancy performance data for various BFRs in common plastics like Acrylonitrile Butadiene Styrene (ABS), High-Impact Polystyrene (HIPS), and Polycarbonate (PC).

Table 1: Indicative Flame Retardancy Data for BFRs in ABS Plastics

Flame Retardant System	Polymer Matrix	Loading (%)	LOI (%)	UL 94 Rating	Reference
TBBPA / Sb₂O₃ (2:1)	ABS	>10% Br content	Not Specified	V-0	[1]
BTPP / Synergist	ABS	20% BTPP / 6% ZHS / 5% CPE	29.6	Not Specified	[1]

Note: The data for BTPP in ABS includes other synergists, making a direct comparison with the TBBPA system challenging.

Table 2: Indicative Flame Retardancy Data for BFRs in HIPS Plastics

Flame Retardant System	Polymer Matrix	Loading (%)	UL 94 Rating	Peak Heat Release Rate (pHRR) Reduction (%)	Reference
Decabromodiphenyl oxide (DBDPO) / Sb₂O₃	HIPS	Not Specified	V-0	55	[2]
1,2-bis(pentabromophenyl) ethane (B1197151) (DBDPE) / Sb₂O₃	HIPS	Not Specified	Not Specified	26	[2]

Note: Data for BTPP in HIPS from a directly comparable study was not available in the searched literature.

Table 3: Indicative Flame Retardancy Data for BFRs in Polycarbonate (PC)

Flame Retardant System	Polymer Matrix	Loading (%)	LOI (%)	UL 94 Rating	Reference
Decabromodiphenyl oxide (DBDPO) / CeHPP (92/7/1)	PC	8	39.2	V-0	[3]

Note: Data for BTPP in PC from a directly comparable study was not available in the searched literature.

Experimental Protocols

The data presented is typically generated using standardized testing methodologies to ensure comparability and reproducibility. The key tests cited are:

• Limiting Oxygen Index (LOI): This test, conforming to standards such as ASTM D2863 and ISO 4589 , determines the minimum concentration of oxygen in a nitrogen/oxygen mixture that is required to sustain the combustion of a sample. A higher LOI value indicates better flame retardancy. The sample is placed in a vertical glass column, and the oxygen concentration is adjusted until the flame is self-extinguished.

• UL 94 Vertical Burning Test: This is a widely used test to assess the flammability of plastic materials. A rectangular specimen is held vertically and ignited from the bottom with a burner for two 10-second intervals. The duration of flaming and glowing after the removal of the flame, as well as the dripping of flaming particles, are observed. The material is then classified as V-0, V-1, or V-2, with V-0 being the highest rating, indicating that burning stops within 10 seconds with no flaming drips.

• Cone Calorimetry: This test, following standards like ASTM E1354 and ISO 5660-1 , provides comprehensive data on the combustion characteristics of a material under fire-like conditions. A sample is exposed to a specific heat flux, and parameters such as the heat release rate (HRR), peak heat release rate (pHRR), total heat release (THR), and time to ignition (TTI) are measured. Lower pHRR and THR values are indicative of better flame retardancy.

Signaling Pathways and Experimental Workflows

To visualize the typical workflow for evaluating the efficacy of flame retardants, the following diagram illustrates the key steps from material preparation to data analysis.

Experimental workflow for evaluating flame retardant efficacy.

Discussion

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Quantification of Brominated Flame Retardants in Synthetic Polymers via Direct Mass Spectrometric Analysis | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

In Vitro vs. In Vivo Toxicity of Butylated Triphenyl Phosphate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro and in vivo toxicity of butylated triphenyl phosphate (B84403) (BTP), a widely used organophosphate flame retardant and plasticizer. While extensive in vivo studies have characterized its effects on reproductive and endocrine systems, direct in vitro toxicity data for BTP is limited. This guide synthesizes the available information, drawing comparisons with the closely related compound, triphenyl phosphate (TPhP), to provide a comprehensive understanding of BTP's toxicological profile.

Executive Summary

Butylated triphenyl phosphate has demonstrated significant toxicity in animal studies, primarily targeting the adrenal glands and reproductive organs. The primary mechanism of its in vivo toxicity is the induction of cholesteryl lipidosis through the inhibition of neutral cholesteryl ester hydrolase (nCEH). This leads to an accumulation of cholesteryl esters in steroidogenic cells, disrupting normal endocrine function.

Direct quantitative in vitro toxicity data for BTP is scarce. However, studies on the related compound, triphenyl phosphate (TPhP), suggest potential cytotoxic and endocrine-disrupting effects at the cellular level. TPhP has been shown to impact cell viability and engage with signaling pathways such as the peroxisome proliferator-activated receptor gamma (PPARγ) and phosphoinositide 3-kinase (PI3K)/protein kinase B (AKT) pathways, which are critical in metabolic and cell survival processes. While these findings for TPhP offer valuable insights, further in vitro research is needed to specifically delineate the cellular toxicity of BTP.

In Vivo Toxicity of Butylated Triphenyl Phosphate

In vivo studies, primarily in Fischer-344 rats, have established BTP as a reproductive and endocrine toxicant.

Key Findings:

• Target Organs: Adrenal gland, ovary, and testis.[1]

• Primary Effect: Hypertrophy and cholesteryl lipidosis in adrenocortical and ovarian interstitial cells.[1]

• Reproductive Effects in Females: Abnormal estrous cycles, prolonged diestrus, decreased number of litters, and significantly elevated serum estradiol (B170435) levels.[2][3]

• Reproductive Effects in Males: Decreased fertility has been observed.[2]

• Mechanism of Action: Inhibition of neutral cholesteryl ester hydrolase (nCEH) activity, leading to the accumulation of cholesteryl esters in steroidogenic cells.[4]

Quantitative In Vivo Toxicity Data

Species	Route of Administration	Dose	Duration	Key Findings	Reference
Fischer-344 Rat	Oral Gavage	1.0 g/kg/day	Up to 135 days	Significantly decreased fertility index and number of litters in females.	[2]
Fischer-344 Rat	Oral Gavage	1.7 g/kg/day	20, 40, or 60 days	Progressive hypertrophy and cholesteryl lipidosis of adrenocortical and ovarian interstitial cells.	[1]
Fischer-344 Rat	Oral Gavage	1.7 g/kg/day	20, 40, or 60 days	Significantly elevated serum estradiol levels in females.	[3]

In Vitro Toxicity Profile: Insights from Triphenyl Phosphate (TPhP)

Due to the limited availability of direct in vitro toxicity data for BTP, this section summarizes the findings for the analogous compound, triphenyl phosphate (TPhP). These results may provide insights into the potential cellular mechanisms of BTP toxicity.

Key Findings for TPhP:

• Cytotoxicity: TPhP has been shown to decrease cell viability in a dose-dependent manner in various cell lines. For instance, in mouse spermatocyte GC-2 cells, the half-lethal concentration (LC50) was reported to be 105.8 µM, 61.61 µM, and 53.23 µM for 24, 48, and 72 hours of exposure, respectively.[5] In chicken embryonic hepatocytes, the LC50 after 36 hours of exposure was 47 ± 8 µM.[6]

• Endocrine Disruption: TPhP has demonstrated endocrine-disrupting properties, including estrogenic, androgenic, and steroidogenic activity, both in vitro and in vivo in fish.[7]

• Signaling Pathway Interactions: Studies suggest that TPhP can act as a ligand for peroxisome proliferator-activated receptor gamma (PPARγ) and may influence the PI3K/AKT signaling pathway, which are involved in lipid metabolism and cell survival.[8][9][10][11]

Quantitative In Vitro Toxicity Data for Triphenyl Phosphate (TPhP)

Cell Line	Assay	Endpoint	Value	Reference
Mouse Spermatocyte GC-2	Cell Viability	LC50 (24h)	105.8 µM	[5]
Mouse Spermatocyte GC-2	Cell Viability	LC50 (48h)	61.61 µM	[5]
Mouse Spermatocyte GC-2	Cell Viability	LC50 (72h)	53.23 µM	[5]
Chicken Embryonic Hepatocytes	Cytotoxicity	LC50 (36h)	47 ± 8 µM	[6]

Signaling Pathways and Experimental Workflows

In Vivo Mechanism of BTP-Induced Cholesteryl Lipidosis

The primary mechanism of BTP toxicity in steroidogenic tissues involves the disruption of cholesterol homeostasis.

Caption: Proposed in vivo mechanism of BTP-induced cholesteryl lipidosis in steroidogenic cells.

Hypothesized Signaling Pathway for BTP Endocrine Disruption (based on TPhP data)

Based on data from the related compound TPhP, a plausible mechanism for BTP's endocrine-disrupting effects may involve the activation of PPARγ and modulation of the PI3K/AKT pathway.

Caption: Hypothesized signaling pathway for BTP's endocrine-disrupting effects.

General Experimental Workflow for Toxicity Assessment

The following diagram illustrates a general workflow for assessing the toxicity of a compound like BTP, encompassing both in vivo and in vitro approaches.

Caption: General experimental workflow for in vivo and in vitro toxicity assessment.

Experimental Protocols

In Vivo Reproductive and Endocrine Toxicity Study (Rodent Model)

This protocol is based on the methodologies described in the studies by Latendresse et al.

• Animal Model: Male and female Fischer-344 rats, 10-12 weeks of age.

• Housing: Animals are housed in environmentally controlled conditions with a 12-hour light/dark cycle and access to food and water ad libitum.

• Dosing: Butylated triphenyl phosphate is administered daily via oral gavage. A vehicle control group (e.g., sesame oil) is included. Doses used in published studies include 1.0 g/kg/day and 1.7 g/kg/day.

• Duration: Exposure durations can range from 20 to 135 days, depending on the study endpoints.

• In-life Observations: Daily monitoring for clinical signs of toxicity. Body weights are recorded weekly. For reproductive studies, estrous cycles are monitored daily via vaginal cytology.

• Necropsy and Tissue Collection: At the end of the study, animals are euthanized. Blood is collected for serum chemistry and hormone analysis (e.g., estradiol, testosterone). Target organs, including the adrenal glands, ovaries, testes, and liver, are weighed.

• Histopathology: Tissues are fixed in 10% neutral buffered formalin, embedded in paraffin, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) for microscopic examination.

• Biochemical Analysis: For mechanistic studies, tissues can be analyzed for enzyme activity, such as neutral cholesteryl ester hydrolase activity.

In Vitro Cytotoxicity Assay (e.g., MTT Assay)

This is a general protocol for assessing the cytotoxic potential of a compound in a cell line.

• Cell Culture: Select an appropriate cell line (e.g., H295R for steroidogenesis, GC-2 for reproductive toxicity). Culture the cells in the recommended medium and conditions.

• Plating: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Exposure: Prepare a serial dilution of butylated triphenyl phosphate in the cell culture medium. Remove the old medium from the cells and add the medium containing different concentrations of the test compound. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the EC50 or IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Conclusion

The available evidence strongly indicates that butylated triphenyl phosphate is an in vivo reproductive and endocrine toxicant in rodents, with a well-defined mechanism involving the disruption of cholesterol metabolism in steroidogenic tissues. While direct in vitro toxicity data for BTP is currently lacking, studies on the structurally similar compound TPhP suggest that BTP may also exert cytotoxic and endocrine-disrupting effects at the cellular level, potentially through interactions with nuclear receptors like PPARγ and signaling pathways such as PI3K/AKT.

To bridge the gap between in vivo observations and cellular mechanisms, further in vitro research on BTP is crucial. This includes determining its cytotoxic potential in relevant cell lines, investigating its effects on steroidogenesis using assays like the H295R model, and elucidating its specific interactions with key signaling pathways. Such data will be invaluable for a more comprehensive risk assessment and for understanding the broader toxicological implications of human and environmental exposure to this widely used flame retardant.

References

• 1. Pathologic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate on the adrenal gland, ovary, and testis in the Fischer-344 rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Toxic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl phosphate in female F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Study on the Acute Toxicity of the Tri-aryl Phosphates Used as Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of the cytotoxic activity of triphenyl phosphate on mouse spermatocytes cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid in vitro metabolism of the flame retardant triphenyl phosphate and effects on cytotoxicity and mRNA expression in chicken embryonic hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Triphenyl phosphate, an endocrine disruptor for species in the environment | Anses - Agence nationale de sécurité sanitaire de l’alimentation, de l’environnement et du travail [anses.fr]
• 8. Triphenyl phosphate enhances adipogenic differentiation, glucose uptake and lipolysis via endocrine and noradrenergic mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Triphenyl phosphate induces lipid metabolism disorder and promotes obesity through PI3K/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Triphenyl phosphate is a selective PPARγ modulator that does not induce brite adipogenesis in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Triphenyl phosphate is a selective PPARγ modulator that does not induce brite adipogenesis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Endocrine-Disrupting Potential of BTPP: A Methodological Guide and Comparative Context

A comprehensive review of publicly available scientific literature reveals a significant data gap regarding the specific endocrine-disrupting activities of bis(2,4,6-tribromophenyl) phosphate (B84403) (BTPP). While research exists on the broader class of organophosphate esters (OPEs) as potential endocrine disruptors, specific experimental data on BTPP's interaction with estrogen, androgen, and thyroid pathways is not available. Consequently, a direct quantitative comparison between BTPP and other common plasticizers cannot be compiled at this time.

This guide has been developed to provide researchers, scientists, and drug development professionals with a framework for evaluating the endocrine-disrupting activity of a compound like BTPP. It outlines the key experimental assays, data presentation formats, and relevant signaling pathways that would be essential for a comparative assessment against other widely used plasticizers such as phthalates and bisphenols.

Comparative Data on Common Plasticizers

To establish a baseline for comparison, the following tables summarize existing data on the endocrine-disrupting effects of well-studied plasticizers. Should data for BTPP become available, it could be integrated into these tables for direct comparison.

Table 1: Estrogenic and Anti-Androgenic Activity of Selected Plasticizers

Plasticizer	Assay Type	Endpoint	Result	Reference(s)
Bisphenol A (BPA)	MCF-7 Proliferation (E-Screen)	Estrogenic Activity	Weak Agonist	[1]
MVLN Luciferase Reporter Assay	ERα Binding Activity	10^4 to 10^8-fold less potent than E2	[2]
AR Reporter Assay	Anti-Androgenic Activity	Antagonist	[3]
Di(2-ethylhexyl) phthalate (B1215562) (DEHP)	MCF-7 Proliferation (E-Screen)	Estrogenic Activity	Moderate Agonist	[1]
H295R Steroidogenesis Assay	Estradiol Synthesis	Increased	[1]
MDA-kb2 Reporter Assay	Androgenic/Anti-Androgenic	No Activity Detected	[1]
Butyl benzyl (B1604629) phthalate (BBP)	ChgH-EGFP Transgenic Medaka	Estrogenic Activity	Agonist	[4]
T-Screen (GH3 cells)	Thyroid Hormone-like Activity	Agonist	[5]
Di-n-butyl phthalate (DBP)	ChgH-EGFP Transgenic Medaka	Estrogenic Activity	Enhanced-Estrogenic Activity	[4]
Xenopus laevis Metamorphosis	Thyroid Disruption	TR Antagonist	[6]

Note: This table is a representative sample and not exhaustive. The potencies and effects can vary significantly depending on the specific assay and experimental conditions.

Table 2: Effects on Steroidogenesis in the H295R Cell Line

Plasticizer	Effect on Estradiol (E2)	Effect on Testosterone (T)	Other Notable Effects	Reference(s)
Di(2-ethylhexyl) phthalate (DEHP)	Increased	-	-	[1][7]
Diisononyl phthalate (DINP)	Increased	-	-	[1]
Dimethyl phthalate (DMP)	Increased E2/T Ratio	-	-	[7]
Diethyl phthalate (DEP)	Increased E2/T Ratio	-	-	[7]
Triphenyl phosphate (TPHP)	-	-	Decreased basal cortisol and aldosterone	[2][4]

Key Endocrine Signaling Pathways

Understanding the mechanisms of endocrine disruption requires knowledge of the key signaling pathways. The diagrams below, generated using the DOT language, illustrate the simplified signaling cascades for the estrogen and androgen receptors, which are common targets for plasticizers.

Caption: Simplified Estrogen Receptor (ER) Signaling Pathway.

Caption: Simplified Androgen Receptor (AR) Signaling Pathway.

Experimental Protocols for Endocrine Disruptor Evaluation

To assess the endocrine-disrupting activity of a compound like BTPP, a battery of validated in vitro assays is typically employed. These tests provide data on specific mechanisms of action.

Receptor Transactivation Assays (e.g., ERα and AR)

These assays determine if a chemical can bind to a hormone receptor and activate or inhibit the transcription of a reporter gene.

Experimental Workflow:

References

• 1. epa.gov [epa.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Effects of TBEP on the induction of oxidative stress and endocrine disruption in Tm3 Leydig cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Organophosphate Esters Used as Flame Retardants and Plasticizers Affect H295R Adrenal Cell Phenotypes and Functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. content-assets.jci.org [content-assets.jci.org]
• 6. Androgen receptor antagonists for prostate cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

Performance of Butylated Triphenyl Phosphate Across Diverse Polymer Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of butylated triphenyl phosphate (B84403) (BTPP), a widely used flame retardant and plasticizer, in various polymer matrices. BTPP is valued for its ability to enhance the fire safety and flexibility of polymers.[1] This document outlines its efficacy and impact on key polymer properties, supported by experimental data and detailed methodologies.

Butylated triphenyl phosphate, an organophosphate ester, is recognized for its high thermal stability and compatibility with a range of polymers, including polyvinyl chloride (PVC), polycarbonates (PC), and their alloys like PC/ABS.[2] Its primary function is to act as a flame retardant, often through a condensed-phase mechanism that promotes char formation, creating a barrier to heat and oxygen.[3] It also serves as a plasticizer, increasing the flexibility and processability of materials.[4][5]

Quantitative Performance Data

The following tables summarize the key performance metrics of butylated triphenyl phosphate and the closely related triphenyl phosphate (TPP) in different polymer systems.

Flame Retardancy

Polymer Matrix	Additive	Loading (wt%)	Test Method	Result
Polycarbonate (PC)	TPP	12	UL 94	V-0[6]
Ultra-high-molecular-weight polyethylene (B3416737) (UHMWPE)	TPP	20	LOI	30.6%[7]
Polypropylene (PP)	IFR* + t-LDH**	18 + 2	LOI	32.5%[8]
Polypropylene (PP)	IFR*	20	UL 94	V-0[8]
Epoxy Resin	DOPO-LDH*** + APP@PEI*	3 + 7	LOI	32%[8]
Epoxy Resin	DOPO-LDH + APP@PEI****	3 + 7	UL 94	V-0[8]

*IFR: Intumescent Flame Retardant **t-LDH: Layered Double Hydroxides ***DOPO-LDH: 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide-Layered Double Hydroxides ****APP@PEI: Polyethyleneimine-modified ammonium (B1175870) polyphosphate

Thermal Stability (Thermogravimetric Analysis - TGA)

Polymer Matrix	Additive	Loading (wt%)	Onset of Decomposition (°C)	Temperature at 5% Weight Loss (T5%)
Polycarbonate (PC)	None	-	450[9]	~482[10]
Polycarbonate (PC)	TPP	12	Lower than virgin PC[6]	Not Specified
Polycarbonate (PC)	RDP*	12	Lower than virgin PC[6]	Not Specified
Nylon 6,6	None	-	482[11]	Not Specified

*RDP: Resorcinol bis(diphenylphosphate)

Mechanical Properties

Polymer Matrix	Additive	Effect on Tensile Strength	Effect on Elongation at Break
General Polymers	TPP (as plasticizer)	Decrease[5]	Increase[5]
Epoxy Resin (Epoxamite)	None (100%)	38.32 MPa[12]	Not Specified
Epoxy Resin (Epoxamite)	Bio-resin blend (25%)	2.42 MPa[12]	80%[12]
Epoxy Resin (Epoxamite)	Bio-resin blend (50%)	0.49 MPa[12]	150%[12]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of butylated triphenyl phosphate's performance.

Compounding Protocol for PVC

• Pre-mixing: Dry blend PVC resin, stabilizers, lubricants, and the specified amount of butylated triphenyl phosphate in a high-speed mixer for 2-3 minutes to achieve a homogenous powder.[3]

• Melt Compounding: Process the dry blend using a two-roll mill with roll temperatures set to 160-170°C.[3]

• Sheet Formation: Compression mold the compounded material to form sheets for further testing. Preheat the material in the press for 3-5 minutes with minimal pressure, then apply 10-15 MPa of pressure for 5 minutes.[3] Cool the mold under pressure to room temperature.[3]

• Specimen Cutting: Use a die cutter to prepare specimens of the required dimensions for various tests from the molded sheets.[3]

Thermogravimetric Analysis (TGA)

TGA is employed to evaluate the thermal stability of the polymer compounds.[11]

• Sample Preparation: Accurately weigh a small sample (10-15 mg) and place it in a TGA pan.[5]

• Instrument Setup: Purge the TGA instrument with an inert gas, such as nitrogen, to prevent oxidation during the analysis.[5]

• Heating Program: Heat the sample at a constant rate, for example, 10°C/min or 20°C/min, over a specified temperature range (e.g., from ambient to 600°C or higher).[5][6]

• Data Analysis: Record the sample's weight loss as a function of temperature. The onset of decomposition provides an indication of the material's thermal stability.[5]

Flammability Testing

• Limiting Oxygen Index (LOI): This test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that will support the flaming combustion of a material. A higher LOI value indicates better flame retardancy.[13] The test is conducted according to standards such as ASTM D2863 or ISO 4589-2.[13]

• UL 94 Vertical Burn Test: This test classifies the flammability of plastic materials.[14] A vertically oriented specimen is exposed to a flame, and its self-extinguishing time and dripping behavior are observed.[15] Ratings such as V-0, V-1, and V-2 are assigned, with V-0 indicating the highest level of flame retardancy for this test.[14][15]

Visualized Mechanisms and Workflows

The following diagrams illustrate the flame retardant mechanism of butylated triphenyl phosphate and a general experimental workflow for its evaluation.

Caption: Flame retardant mechanism of butylated triphenyl phosphate.

Caption: General experimental workflow for evaluating BTPP in polymers.

References

• 1. Butylated Triphenyl Phosphate Market Global Industry Trends 2027 [transparencymarketresearch.com]
• 2. Butylated Triphenyl Phosphate Ester-BPDP - Buy Butylated Triphenyl Phosphate Ester-BPDP Product on Shandong Ruixing Flame Retardant Technology Co. LTD [ruixingchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 5. benchchem.com [benchchem.com]
• 6. epublications.marquette.edu [epublications.marquette.edu]
• 7. Mechanisms of the Action of Fire-Retardants on Reducing the Flammability of Certain Classes of Polymers and Glass-Reinforced Plastics Based on the Study of Their Combustion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. epublications.marquette.edu [epublications.marquette.edu]
• 10. azom.com [azom.com]
• 11. eng.uc.edu [eng.uc.edu]
• 12. researchgate.net [researchgate.net]
• 13. jetir.org [jetir.org]
• 14. passive-components.eu [passive-components.eu]
• 15. specialchem.com [specialchem.com]

A Comparative Guide to Inter-laboratory Analysis of Butylated Triphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the determination of butylated triphenyl phosphate (B84403) (BTP), a widely used flame retardant and plasticizer.[1][2] Given the absence of a formal inter-laboratory comparison study for BTP, this document synthesizes data from various validated methods for structurally similar organophosphate esters, primarily triphenyl phosphate (TPP), to present a "virtual" inter-laboratory comparison. This guide will assist researchers in selecting the most appropriate analytical strategy for their specific research needs by offering a side-by-side look at method performance, experimental protocols, and data from various analytical approaches.

Data Presentation: Comparison of Analytical Methods

The following tables summarize the performance of common analytical techniques used for the analysis of organophosphate esters like TPP, which can be extrapolated for the analysis of BTP. The primary methods of choice are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4]

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method Performance

Parameter	Method 1	Method 2	Method 3
Instrumentation	GC with Nitrogen-Phosphorus Detector (NPD)	GC with Flame Photometric Detector (FPD)	GC with Mass Spectrometry (MS)
Matrix	Water	Organic Solvents	Polymers
Limit of Detection (LOD)	0.3 ng/mL (for TPP)[5]	Sub-ppm level[6]	-
Limit of Quantitation (LOQ)	-	-	1 mg/kg[7]
Linearity (Correlation Coefficient)	>0.99[3]	-	-
Precision (%RSD)	<20%[3]	-	-
Accuracy/Recovery (%)	71-98%[8]	-	-
Internal Standard Used	Yes[3]	-	Yes[9]

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method Performance

Parameter	Method 1	Method 2
Instrumentation	LC-MS/MS	LC-Orbitrap High-Resolution MS
Matrix	Indoor Dust	Foodstuffs
Limit of Quantitation (LOQ)	0.09 to 3.2 ng/g[10]	-
Linearity (Correlation Coefficient)	>0.99	-
Precision (%RSD)	<15%	-
Accuracy/Recovery (%)	80-120%	50-99%[11]
Internal Standard Used	Yes	Yes

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are generalized protocols for the key analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is widely used for the analysis of semi-volatile organic compounds like BTP.

1. Sample Preparation:

• Extraction: Samples are typically extracted with a suitable organic solvent such as a mixture of hexane (B92381) and methyl tert-butyl ether.[5] For solid samples, ultrasonic or Soxhlet extraction can be employed.

• Cleanup: A cleanup step using Solid Phase Extraction (SPE) may be necessary to remove interfering matrix components.

• Concentration: The extract is concentrated to a final volume, often under a gentle stream of nitrogen.

2. Instrumental Analysis:

• Gas Chromatograph (GC): Equipped with a capillary column suitable for separating organophosphate esters.

• Injector: Splitless injection is commonly used.

• Carrier Gas: Helium is the typical carrier gas.

• Oven Program: A temperature gradient is applied to ensure the separation of analytes.

• Mass Spectrometer (MS): Operated in Electron Ionization (EI) mode. Data can be acquired in full scan mode for identification or Selected Ion Monitoring (SIM) mode for enhanced sensitivity and quantification.[4]

3. Calibration:

• A multi-point calibration curve is generated using a series of standard solutions of the target analyte.

• An internal standard is added to all samples and standards to correct for variations in instrument response and sample preparation.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers high sensitivity and specificity, making it suitable for trace-level analysis in complex matrices.[4]

1. Sample Preparation:

• Extraction: Similar to GC-MS, samples are extracted with an appropriate solvent.

• Cleanup: SPE is often used for sample cleanup.

• Concentration: The extract is evaporated and reconstituted in a solvent compatible with the LC mobile phase.

2. Instrumental Analysis:

• Liquid Chromatograph (LC): A reversed-phase C18 column is commonly used for separation.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with additives like formic acid or ammonium (B1175870) formate, is used.[12]

• Tandem Mass Spectrometer (MS/MS): Operated with an electrospray ionization (ESI) source in positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity.[4]

3. Calibration:

• An internal standard is used, and a multi-point calibration curve is constructed.

Mandatory Visualization

The following diagrams illustrate the general workflow for the analysis of butylated triphenyl phosphate and the logical relationship in method validation.

A generalized workflow for the analysis of butylated triphenyl phosphate.

References

• 1. BUTYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. mordorintelligence.com [mordorintelligence.com]
• 3. dtsc.ca.gov [dtsc.ca.gov]
• 4. benchchem.com [benchchem.com]
• 5. ANALYTICAL METHODS - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of Triphenyl phosphate (TPP; CAS: 115-86-6) in polymers - Analytice [analytice.com]
• 8. Determination of trialkyl and triaryl phosphates in environmental samples (Journal Article) | ETDEWEB [osti.gov]
• 9. books.publisso.de [books.publisso.de]
• 10. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Assessing the environmental persistence of BTPP relative to other organophosphate esters

A critical evaluation of Bis(2,4,6-tribromophenyl) phosphate (B84403) (BTPP) in the context of other organophosphate esters (OPEs) reveals a significant data gap in its environmental persistence. While OPEs are increasingly scrutinized for their environmental impact, specific experimental data on the degradation and mobility of BTPP remains scarce. This guide provides a comparative assessment based on available information for related compounds and general characteristics of novel brominated flame retardants (NBFRs), alongside detailed experimental protocols to encourage further research into this emerging contaminant.

Organophosphate esters have become ubiquitous in the environment due to their extensive use as flame retardants and plasticizers.[1][2] Their persistence, potential for bioaccumulation, and toxic effects are of growing concern to the scientific community.[1][2] BTPP, a brominated OPE, is structurally similar to other persistent organic pollutants and is expected to exhibit significant environmental stability. However, a comprehensive review of existing literature reveals a lack of specific studies determining its half-life in key environmental compartments such as soil, water, and sediment.

Comparative Analysis of Environmental Persistence

To contextualize the potential environmental impact of BTPP, this section compares its expected behavior with other commonly studied OPEs. It is crucial to note that where specific data for BTPP is unavailable, information is inferred from the behavior of structurally similar novel brominated flame retardants and related compounds like 2,4,6-tribromophenol (B41969) (TBP).

Table 1: Comparative Half-life (DT50) of Selected Organophosphate Esters in Environmental Compartments

Compound	Soil Half-life (days)	Water Half-life (days)	Sediment Half-life (days)
BTPP	Data not available	Data not available	>100 (inferred from NBFRs)[3]
Tetrabromobisphenol A (TBBPA)	20.8[4]	Data not available	Data not available
Tris(2-chloroethyl) phosphate (TCEP)	Data not available	Data not available	Data not available
Triphenyl phosphate (TPP)	Data not available	Data not available	Data not available
Bentazon	4.6 - 49.5[5]	Data not available	Data not available
Fluazifop-P-butyl (FPB)	Rapid degradation to FP[6]	Data not available	Data not available

Note: The persistence of many OPEs is highly dependent on environmental conditions.[7] The data presented are indicative and may vary significantly in different studies.

Table 2: Comparative Biodegradation, Hydrolysis, and Photodegradation of Selected Organophosphate Esters

Compound	Ready Biodegradability (OECD 301)	Hydrolysis (Abiotic)	Photodegradation
BTPP	Not expected to be readily biodegradable	Expected to be stable	Potential for degradation[3]
2,4,6-Tribromophenol (TBP)	Not readily biodegradable (49% in 28 days)[8]	Stable[8]	Data not available
Tetrabromobisphenol A (TBBPA)	Data not available	Data not available	Half-life of ~2.5h with ozone[9]
Triphenyl phosphate (TPP)	Data not available	Degrades to diphenyl-phosphate[10]	Data not available
Flupyradifurone (FPO)	Data not available	Stable (>150 days)[11]	Rapid under UV light[11]
6PPD-quinone	Data not available	Half-life of 12.8-16.3 days[12]	Data not available

Table 3: Comparative Mobility of Selected Organophosphate Esters

Compound	Soil Adsorption Coefficient (Log Koc)
BTPP	Data not available (expected to be high)
2,4,6-Tribromophenol (TBP)	Data not available

The soil adsorption coefficient (Koc) is a critical parameter for assessing the mobility of a substance in soil. A high Koc value indicates strong adsorption to soil and organic matter, suggesting low mobility.[13] Given the hydrophobic nature of brominated compounds, BTPP is expected to have a high Koc value, leading to its accumulation in soil and sediment.[1]

Experimental Protocols for Assessing Environmental Persistence

To address the existing data gaps for BTPP and other emerging OPEs, standardized experimental protocols are essential. The following sections detail the methodologies for key persistence studies based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

Biodegradation Assessment

Ready Biodegradability (OECD 301): This series of screening tests evaluates the potential for a chemical to be rapidly and ultimately biodegraded by microorganisms under aerobic aqueous conditions.[2][3][14][15][16][17]

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms from sources like activated sludge and incubated for 28 days in the dark or diffuse light.[3]

• Methods: Several methods are available, including DOC Die-Away (301A), CO2 Evolution (301B), and Manometric Respirometry (301F).[3][14]

• Endpoint: The percentage of biodegradation is determined by measuring parameters like Dissolved Organic Carbon (DOC), CO2 production, or oxygen consumption.[3]

• Pass Criteria: A substance is considered readily biodegradable if it reaches 60-70% degradation within a 10-day window during the 28-day test period.[3]

Inherent Biodegradability (OECD 302): These tests are designed to assess whether a chemical has any potential for biodegradation under favorable conditions.

Abiotic Degradation Assessment

Hydrolysis as a Function of pH (OECD 111): This guideline determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at environmentally relevant pH values (typically 4, 7, and 9).[4][5][9][18][19][20][21][22]

• Principle: Sterile aqueous buffer solutions of the test substance are incubated in the dark at a constant temperature.[20]

• Procedure: The concentration of the test substance and any major hydrolysis products are measured over time.[20]

• Endpoint: The hydrolysis rate constant and half-life (DT50) are calculated for each pH.[20]

Photodegradation in Water (OECD 316): This test evaluates the direct phototransformation of a chemical in water when exposed to simulated sunlight.[23][24][25][26]

• Principle: A solution of the test substance in a buffered aqueous solution is irradiated with a light source that simulates natural sunlight.

• Procedure: The concentration of the test substance is monitored over time, and degradation products are identified.

• Endpoint: The quantum yield and the environmental half-life are determined.[24]

Mobility Assessment

Soil Adsorption/Desorption using a Batch Equilibrium Method (OECD 106): This method measures the adsorption and desorption of a chemical to and from soil.

• Principle: A soil sample is equilibrated with a solution of the test substance of known concentration.

• Procedure: After equilibration, the concentrations of the test substance in the soil and the solution are measured. Desorption is measured by replacing the supernatant with a fresh solution.

• Endpoint: The soil adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc) are calculated.[13]

HPLC Screening Method for Adsorption Coefficient in Soil (OECD 121): This method provides an estimate of the soil adsorption coefficient (Koc) using high-performance liquid chromatography.[13]

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for assessing ready biodegradability and hydrolysis.

Workflow for OECD 301 Ready Biodegradability Test.

Workflow for OECD 111 Hydrolysis as a Function of pH Test.

Conclusion and Future Directions

This guide highlights the urgent need for further research to determine the environmental fate of BTPP. The detailed experimental protocols provided herein offer a clear roadmap for researchers to generate the necessary data. A thorough understanding of the persistence, mobility, and degradation pathways of BTPP is critical for a comprehensive risk assessment and for the development of effective environmental management strategies for this and other emerging organophosphate esters.

References

• 1. A review of occurrence, bioaccumulation, and fate of novel brominated flame retardants in aquatic environments: A comparison with legacy brominated flame retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Environmental Impact of Flame Retardants (Persistence and Biodegradability) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Degradation and metabolism of tetrabromobisphenol A (TBBPA) in submerged soil and soil-plant systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ars.usda.gov [ars.usda.gov]
• 6. Environmental Fate of the Herbicide Fluazifop-P-butyl and Its Degradation Products in Two Loamy Agricultural Soils: A Combined Laboratory and Field Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluating the environmental parameters that determine aerobic biodegradation half-lives of pesticides in soil with a multivariable approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 9. researchgate.net [researchgate.net]
• 10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 11. researchgate.net [researchgate.net]
• 12. Chiral perspective evaluations: Enantioselective hydrolysis of 6PPD and 6PPD-quinone in water and enantioselective toxicity to Gobiocypris rarus and Oncorhynchus mykiss - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Enhanced ready biodegradability screening tests for the evaluation of potential PBT substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Evaluating the ready biodegradability of two poorly water-soluble substances: comparative approach of bioavailability improvement methods (BIMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Evaluating the Ready Biodegradability of Biodegradable Plastics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. biobasedeconomy.eu [biobasedeconomy.eu]
• 19. epa.gov [epa.gov]
• 20. mdpi.com [mdpi.com]
• 21. Aquatic to terrestrial transfer of sediment associated persistent organic pollutants is enhanced by bioamplification processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Bis-(2,4,6-tribromophenyl)amine - High purity | EN [georganics.sk]
• 23. Radical quantum yields from formaldehyde photolysis in the 30,400-32,890 cm(-1) (304-329 nm) spectral region: detection of radical photoproducts using pulsed laser photolysis-pulsed laser induced fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Butylated Triphenyl Phosphate: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Disposal Protocols for Researchers, Scientists, and Drug Development Professionals

Butylated triphenyl phosphate (B84403), a widely utilized organophosphate flame retardant and plasticizer, requires meticulous handling and disposal procedures due to its potential environmental and health hazards. This guide provides essential, step-by-step instructions for the safe management and disposal of butylated triphenyl phosphate in a laboratory setting, ensuring the safety of personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before handling butylated triphenyl phosphate, it is crucial to be aware of its hazard profile and take appropriate safety measures. The substance is classified as very toxic to aquatic life with long-lasting effects.[1] Therefore, preventing its release into the environment is of paramount importance.

Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against exposure. The following should be worn at all times when handling butylated triphenyl phosphate:

• Gloves: Chemical-resistant gloves are mandatory. Nitrile rubber gloves are a suitable option for splash protection.[2] Always inspect gloves for any signs of degradation or perforation before use.

• Eye Protection: Chemical safety goggles or a face shield are essential to protect against splashes.

• Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

• Respiratory Protection: If there is a risk of generating aerosols or dusts, a NIOSH-approved respirator may be necessary.

Engineering Controls:

• Fume Hood: All handling of butylated triphenyl phosphate that may generate vapors or aerosols should be conducted in a well-ventilated fume hood.

• Spill Kit: An appropriate spill kit containing absorbent materials should be readily available in the work area.

Spill Response Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Control the Source: If it is safe to do so, stop the source of the spill.

• Containment: For liquid spills, use absorbent materials such as vermiculite, dry sand, or earth to contain the substance.[3] Do not use combustible materials like sawdust. For solid spills, carefully sweep up the material, avoiding dust generation.

• Collection: Place all contaminated materials into a clearly labeled, sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Reporting: Report the spill to the laboratory supervisor and the institution's environmental health and safety (EHS) department.

Proper Disposal Procedures

The disposal of butylated triphenyl phosphate must be carried out in strict accordance with local, state, and federal regulations. It is considered hazardous waste and must not be disposed of in regular trash or down the drain.

Step 1: Waste Identification and Segregation

• All waste containing butylated triphenyl phosphate, including pure chemical, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be segregated as hazardous waste.

• Do not mix butylated triphenyl phosphate waste with other incompatible waste streams.

Step 2: Waste Containerization and Labeling

• Use a dedicated, leak-proof, and chemically compatible container for collecting butylated triphenyl phosphate waste. The original container is often a good choice.

• The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Butylated Triphenyl Phosphate". The label should also include the date when the first waste was added to the container.

Step 3: On-site Accumulation

• Store the hazardous waste container in a designated satellite accumulation area within the laboratory.

• The container must be kept closed at all times, except when adding waste.

• Ensure secondary containment is in place to capture any potential leaks.

Step 4: Arranging for Disposal

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

• Provide them with all necessary information about the waste, including its composition and volume.

• The EHS department will ensure the waste is transported to a licensed hazardous waste treatment, storage, and disposal facility (TSDF).

Disposal Methods:

The primary method for the disposal of butylated triphenyl phosphate is incineration at a permitted hazardous waste facility. High-temperature incineration ensures the complete destruction of the organic molecule.

While chemical treatment methods such as hydrolysis can degrade organophosphate esters, these are typically not performed in a standard laboratory setting for waste disposal due to the complexity and potential for hazardous byproducts. These methods are more relevant for industrial-scale wastewater treatment.

Quantitative Data Summary

For the closely related and often co-occurring compound, triphenyl phosphate, the following occupational exposure limits have been established:

Regulatory Body	Permissible Exposure Limit (PEL) - Time-Weighted Average (TWA)
OSHA	3 mg/m³
NIOSH	3 mg/m³

Data sourced from OSHA and NIOSH publications.

Decontamination of Laboratory Equipment

Proper decontamination of reusable laboratory equipment is crucial to prevent cross-contamination and ensure safety.

Procedure for Glassware and Non-porous Surfaces:

• Initial Rinse: Rinse the contaminated glassware or equipment with a suitable solvent (e.g., acetone (B3395972) or ethanol) to remove the bulk of the butylated triphenyl phosphate. Collect the rinsate as hazardous waste.

• Wash: Wash the equipment thoroughly with a laboratory detergent and warm water.

• Final Rinse: Rinse the equipment multiple times with deionized water.

• Drying: Allow the equipment to air dry completely or dry in an oven.

Disposal Workflow Diagram

Caption: Decision workflow for the proper disposal of butylated triphenyl phosphate waste in a laboratory setting.

References

• 1. scipoly.com [scipoly.com]
• 2. utsi.edu [utsi.edu]
• 3. Butylated triphenyl phosphate | C16H18O4P- | CID 5489265 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Butylated Triphenyl Phosphate

Essential guidance for the safe handling, use, and disposal of Butylated triphenyl phosphate (B84403) in a laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

For laboratory professionals in the fields of research, discovery, and drug development, meticulous adherence to safety protocols is paramount. This guide provides essential, immediate safety and logistical information for the handling of Butylated triphenyl phosphate, a common flame retardant and plasticizer. Following these procedures will help ensure a safe laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Butylated triphenyl phosphate, a comprehensive suite of personal protective equipment is required to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles. A face shield may be required for splash hazards.	Protects against splashes and airborne particles.
Skin Protection	Gloves: Butyl rubber, Nitrile rubber, or Neoprene gloves are recommended. Clothing: A lab coat or other protective clothing that covers the arms is mandatory.	Prevents skin contact with the chemical.[1] It is crucial to inspect gloves for any signs of degradation before use.
Respiratory Protection	Generally not required in a well-ventilated area. If ventilation is inadequate, or if exposure limits are exceeded, a NIOSH-approved respirator with organic vapor cartridges is recommended.	Protects against inhalation of vapors or mists.

Occupational Exposure Limits

While a specific Occupational Exposure Limit (OEL) for Butylated triphenyl phosphate has not been established by major regulatory bodies, the closely related and often co-formulated compound, triphenyl phosphate, has established limits. These can serve as a conservative guideline.

Organization	Exposure Limit (Time-Weighted Average)
OSHA (PEL)	3 mg/m³
ACGIH (TLV)	3 mg/m³
NIOSH (REL)	3 mg/m³

Procedural Guidance for Safe Handling

Adherence to a strict operational plan is critical for minimizing risk. The following step-by-step procedures should be followed when working with Butylated triphenyl phosphate.

Preparation and Handling

• Consult the SDS: Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for Butylated triphenyl phosphate.

• Work in a Ventilated Area: All handling of this chemical should be performed in a well-ventilated laboratory, preferably within a chemical fume hood.

• Don Appropriate PPE: Wear the recommended personal protective equipment as outlined in the table above.

• Dispensing: When transferring the chemical, use a funnel to minimize the risk of spills. Avoid generating mists or aerosols.

• Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing in any vapors or mists.

• Wash Hands Thoroughly: After handling the chemical, wash your hands thoroughly with soap and water, even if gloves were worn.

Storage

• Store in a Cool, Dry Place: Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.

• Avoid Incompatible Materials: Store away from strong oxidizing agents.

Disposal Plan: A Step-by-Step Protocol

Proper disposal of Butylated triphenyl phosphate and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect all waste Butylated triphenyl phosphate and materials contaminated with it (e.g., gloves, absorbent pads, and empty containers) in a designated, properly labeled, and sealed hazardous waste container.

  • Do not mix with other waste streams unless compatibility has been confirmed.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Butylated triphenyl phosphate".

• Storage of Waste:

  • Store the sealed waste container in a designated satellite accumulation area away from incompatible materials.

• Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process for selecting and using the appropriate PPE when handling Butylated triphenyl phosphate.

Caption: Logical workflow for PPE selection and use.

References

• 1. Butylated triphenyl phosphate | C16H18O4P- | CID 5489265 - PubChem [pubchem.ncbi.nlm.nih.gov]